Sch 50910

• CAS: 160415-08-7

Core Science & Biosynthesis

The Core Mechanism of SCH 50911: A Technical Guide to its Function as a GABA-B Antagonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

SCH 50911 is a potent, selective, and orally active antagonist of the γ-aminobutyric acid type B (GABA-B) receptor.[1][2][3] As a competitive antagonist, it reversibly binds to the GABA-B receptor, blocking the endogenous ligand GABA from exerting its inhibitory effects. This guide provides an in-depth technical overview of the mechanism of action of SCH 50911, including its binding affinity, downstream signaling effects, and the experimental protocols used to characterize its activity.

Chemical and Physical Properties

SCH 50911, with the chemical name (+)-(S)-5,5-dimethylmorpholinyl-2-acetic acid, is a structurally novel compound that has been instrumental in the study of GABA-B receptor function.[4] Its chemical properties are summarized below.

Property	Value
Chemical Formula	C₈H₁₅NO₃
Molar Mass	173.21 g/mol
CAS Number	160415-07-6

Mechanism of Action: Competitive Antagonism at the GABA-B Receptor

SCH 50911 functions as a competitive antagonist at the GABA-B receptor.[1][2][3] This means it competes with the endogenous agonist, GABA, for the same binding site on the receptor. By occupying this site without activating the receptor, SCH 50911 prevents the conformational changes necessary for signal transduction, thereby inhibiting GABA-B receptor-mediated signaling.

GABA-B Receptor Signaling Cascade

GABA-B receptors are G-protein coupled receptors (GPCRs) that form obligate heterodimers of GABA-B1 and GABA-B2 subunits.[5] Upon activation by GABA, the receptor couples to pertussis toxin-sensitive Gi/o proteins.[6] This coupling leads to the dissociation of the G-protein into its Gαi/o and Gβγ subunits, which then modulate the activity of downstream effectors:

• Inhibition of Adenylyl Cyclase: The Gαi/o subunit directly inhibits the activity of several isoforms of adenylyl cyclase (types I, III, V, and VI), leading to a decrease in intracellular cyclic AMP (cAMP) levels.[6][7]

• Activation of Inwardly Rectifying Potassium (GIRK) Channels: The Gβγ subunit directly binds to and activates G-protein-gated inwardly rectifying potassium (GIRK or Kir3) channels, specifically those containing GIRK1, GIRK2, and GIRK3 subunits.[6][8][9][10] This activation leads to an efflux of K+ ions, causing hyperpolarization of the cell membrane and a decrease in neuronal excitability.

• Inhibition of Voltage-Gated Calcium Channels: The Gβγ subunit can also inhibit presynaptic voltage-gated calcium channels, leading to a reduction in neurotransmitter release.[5]

By blocking the initial binding of GABA, SCH 50911 prevents these downstream signaling events from occurring.

Caption: GABA-B Receptor Signaling Pathway and SCH 50911 Antagonism.

Quantitative Data

The affinity and potency of SCH 50911 have been determined in various in vitro assays. The following tables summarize key quantitative data.

Table 1: Binding Affinity and Potency of SCH 50911

Parameter	Value	Assay Type	Species	Reference
IC₅₀	1.1 µM	[³H]GABA Binding	Rat	[1][2][3]
IC₅₀	3 µM	[³H]GABA Overflow	Rat	[11]
pA₂	6.0 ± 0.1	Functional Assay (Baclofen-induced depression of spontaneous discharges)	Rat	[11]
Kᵢ (calculated)	~0.5-1 µM	Calculated from IC₅₀	-	[1][12][13][14][15]

Note: Kᵢ values are often calculated from IC₅₀ values using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ), where [L] is the concentration of the radioligand and Kₑ is its equilibrium dissociation constant.[1][12][13][14][15]

Experimental Protocols

The characterization of SCH 50911 as a GABA-B antagonist relies on several key experimental methodologies.

Radioligand Binding Assay

This assay directly measures the binding of a radiolabeled ligand to the GABA-B receptor and the ability of an unlabeled compound, such as SCH 50911, to compete for this binding. A common radioligand used is the high-affinity antagonist [³H]CGP54626.

Objective: To determine the binding affinity (Kᵢ) of SCH 50911 for the GABA-B receptor.

Methodology:

• Membrane Preparation:

  • Homogenize brain tissue (e.g., rat cortex) in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4).

  • Centrifuge the homogenate at low speed to remove nuclei and large debris.

  • Centrifuge the resulting supernatant at high speed to pellet the membranes.

  • Wash the membrane pellet multiple times by resuspension and centrifugation to remove endogenous GABA.

  • Resuspend the final pellet in assay buffer.

• Binding Reaction:

  • In assay tubes, combine the prepared membranes, a fixed concentration of the radioligand (e.g., [³H]CGP54626), and varying concentrations of the unlabeled competitor (SCH 50911).

  • For total binding, omit the competitor.

  • For non-specific binding, include a high concentration of a known GABA-B ligand (e.g., unlabeled GABA or CGP54626).

  • Incubate the mixture at room temperature for a defined period (e.g., 60-90 minutes) to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Rapidly filter the incubation mixture through glass fiber filters using a cell harvester. The filters will trap the membranes with bound radioligand.

  • Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Quantification:

  • Place the filters in scintillation vials with scintillation cocktail.

  • Measure the radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the competitor concentration to generate a competition curve.

  • Determine the IC₅₀ value (the concentration of competitor that inhibits 50% of specific binding).

  • Calculate the Kᵢ value using the Cheng-Prusoff equation.

Caption: Experimental Workflow for Radioligand Binding Assay.

Functional Assay: [³⁵S]GTPγS Binding

This assay measures the functional consequence of receptor activation by quantifying the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to G-proteins. Agonist activation of a Gi/o-coupled receptor like the GABA-B receptor stimulates [³⁵S]GTPγS binding. An antagonist like SCH 50911 will inhibit this agonist-stimulated binding.

Objective: To determine the potency of SCH 50911 in antagonizing agonist-stimulated G-protein activation.

Methodology:

• Membrane Preparation: Prepare cell membranes as described for the radioligand binding assay.

• Assay Reaction:

  • In a 96-well plate, combine the membranes, a GABA-B agonist (e.g., baclofen), varying concentrations of SCH 50911, GDP, and [³⁵S]GTPγS in an assay buffer (e.g., containing Tris-HCl, MgCl₂, NaCl).

  • For basal binding, omit the agonist.

  • For non-specific binding, include a high concentration of unlabeled GTPγS.

  • Incubate the plate at 30°C for 60-90 minutes.

• Termination and Filtration:

  • Terminate the reaction by rapid filtration through a filter plate.

  • Wash the filters with ice-cold buffer.

• Detection:

  • Dry the filter plate and add scintillation cocktail to each well.

  • Measure the radioactivity using a microplate scintillation counter.

• Data Analysis:

  • Plot the agonist-stimulated [³⁵S]GTPγS binding as a function of SCH 50911 concentration to determine its IC₅₀ for inhibiting the agonist response.

Functional Assay: Adenylyl Cyclase Activity

This assay measures the ability of a compound to modulate the production of cAMP. Since GABA-B receptors are coupled to Gi/o proteins that inhibit adenylyl cyclase, agonists decrease cAMP levels. SCH 50911 would be expected to reverse this agonist-induced inhibition.

Objective: To assess the ability of SCH 50911 to block the GABA-B receptor-mediated inhibition of adenylyl cyclase.

Methodology:

• Cell/Tissue Preparation: Use either cultured cells expressing GABA-B receptors or brain tissue slices.

• Assay Incubation:

  • Pre-incubate the cells/slices with varying concentrations of SCH 50911.

  • Add a GABA-B agonist (e.g., baclofen) and an adenylyl cyclase stimulator (e.g., forskolin).

  • Incubate for a defined period to allow for cAMP production.

• cAMP Measurement:

  • Lyse the cells/terminate the reaction.

  • Measure the intracellular cAMP concentration using a commercially available kit (e.g., ELISA or TR-FRET based).

• Data Analysis:

  • Determine the extent to which SCH 50911 reverses the baclofen-induced inhibition of forskolin-stimulated cAMP production.

Caption: Logical Flow of Functional Assays for SCH 50911.

Conclusion

SCH 50911 is a valuable pharmacological tool for the investigation of GABA-B receptor function. Its selective and competitive antagonistic properties have been well-characterized through a variety of in vitro assays. By competitively blocking the binding of GABA to its receptor, SCH 50911 effectively prevents the downstream signaling cascade involving the inhibition of adenylyl cyclase and the activation of GIRK channels. This detailed understanding of its mechanism of action, supported by robust quantitative data and well-defined experimental protocols, solidifies its importance for researchers in neuroscience and drug development.

References

• 1. The power issue: determination of KB or Ki from IC50. A closer look at the Cheng-Prusoff equation, the Schild plot and related power equations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. SCH 50911 | GABA Receptor | TargetMol [targetmol.com]
• 4. SCH-50911 - Wikipedia [en.wikipedia.org]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. Diversity of structure and function of GABAB receptors: a complexity of GABAB-mediated signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. GABAB receptor-mediated stimulation of adenylyl cyclase activity in membranes of rat olfactory bulb - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Molecular and Cellular Diversity of Neuronal G-Protein-Gated Potassium Channels | Journal of Neuroscience [jneurosci.org]
• 9. Subcellular compartment-specific molecular diversity of pre- and postsynaptic GABAB-activated GIRK channels in Purkinje cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evidence for oligomerization between GABAB receptors and GIRK channels containing the GIRK1 and GIRK3 subunits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The pharmacology of adenylyl cyclase modulation by GABAB receptors in rat brain slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Enzyme Inhibitor Terms and Calculations [sigmaaldrich.com]
• 13. Canadian Society of Pharmacology and Therapeutics (CSPT) - Cheng-Prusoff Equation [pharmacologycanada.org]
• 14. files.core.ac.uk [files.core.ac.uk]
• 15. researchgate.net [researchgate.net]

The Discovery and Synthesis of Sch 50910: A Technical Overview

Kenilworth, NJ - Sch 50910, chemically identified as (2R)-5,5-dimethyl-2-Morpholineacetic acid, is a selective GABA-B receptor antagonist developed by the Schering-Plough Research Institute. Its discovery emerged from a research program aimed at identifying novel, orally active antagonists for the GABA-B receptor. While its enantiomer, Sch 50911 ((+)-(S)-5,5-dimethylmorpholinyl-2-acetic acid), demonstrated notable activity, Sch 50910 was found to be the inactive enantiomer, a crucial finding in establishing the stereospecificity of this class of compounds at the GABA-B receptor. This document provides a comprehensive technical guide to the discovery and synthesis of Sch 50910, intended for researchers, scientists, and professionals in drug development.

Discovery and Pharmacological Profile

The discovery of Sch 50910 is intrinsically linked to that of its enantiomer, Sch 50911. Research conducted at the Schering-Plough Research Institute focused on the development of novel GABA-B receptor antagonists. The morpholino-acetic acid scaffold was identified as a promising chemical series.

Pharmacological evaluations revealed that the biological activity of this class of compounds is highly dependent on stereochemistry. In studies on rat neocortical slices, Sch 50911 was shown to be a potent and selective GABA-B receptor antagonist. In contrast, Sch 50910 was found to be inactive at concentrations up to 500 µM. This stereoselectivity is a key characteristic of the interaction between this chemical series and the GABA-B receptor.

Table 1: Pharmacological Activity of Sch 50910 and Related Compounds

Compound	Stereochemistry	Target Receptor	Activity	Concentration
Sch 50910	(R)-enantiomer	GABA-B	Inactive	500 µM
Sch 50911	(S)-enantiomer	GABA-B	Antagonist	-
Sch 48588	Racemic des-methyl analog	GABA-B	Inactive	500 µM

Synthesis of Sch 50910

A detailed, publicly available synthesis protocol for Sch 50910 is not extensively documented in peer-reviewed journals. However, based on the general principles of organic synthesis and methodologies for creating chiral morpholine (B109124) derivatives, a plausible synthetic route can be outlined. The synthesis would likely involve the construction of the chiral morpholine core followed by the introduction of the acetic acid side chain.

Hypothetical Synthetic Pathway

The following represents a logical, though not definitively published, pathway for the synthesis of Sch 50910.

Caption: A potential synthetic workflow for Sch 50910.

Experimental Protocols (Hypothetical)

The following are hypothetical experimental protocols based on established chemical reactions for the synthesis of similar morpholine derivatives.

Step 1: N-Alkylation of R-2-amino-2-methyl-1-propanol

• Protect the amino group of R-2-amino-2-methyl-1-propanol with a suitable protecting group (e.g., Boc anhydride).

• React the protected amino alcohol with ethyl bromoacetate in the presence of a non-nucleophilic base (e.g., sodium hydride) in an aprotic solvent (e.g., THF) to yield the N-alkylated intermediate.

• Purify the product by column chromatography.

Step 2: Intramolecular Cyclization

• Deprotect the amino group of the N-alkylated intermediate under acidic conditions (e.g., TFA in dichloromethane).

• Treat the resulting amine with a base (e.g., potassium carbonate) in a suitable solvent (e.g., acetonitrile) to induce intramolecular cyclization, forming the morpholine ring.

• Isolate and purify the ethyl ester of (2R)-5,5-dimethyl-2-Morpholineacetic acid.

Step 3: Hydrolysis to Sch 50910

• Dissolve the ethyl ester in a mixture of water and a co-solvent like THF.

• Add an excess of a base (e.g., lithium hydroxide) and stir at room temperature until the reaction is complete (monitored by TLC).

• Acidify the reaction mixture to a pH of approximately 2-3 with a strong acid (e.g., 1N HCl).

• Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield Sch 50910.

Signaling Pathway and Mechanism of Action

Sch 50910, as a GABA-B receptor antagonist, would act by blocking the inhibitory effects of GABA at the G-protein coupled GABA-B receptor. While Sch 50910 itself is inactive, its active enantiomer, Sch 50911, prevents the receptor from being activated by GABA or GABA agonists like baclofen. This, in turn, prevents the downstream signaling cascade, which includes the inhibition of adenylyl cyclase and the modulation of calcium and potassium channels.

Caption: GABA-B receptor signaling and the antagonistic action of Sch 50911.

Conclusion

Sch 50910 represents an important tool compound in the study of GABA-B receptor pharmacology. Its discovery, alongside its active enantiomer Sch 50911, has underscored the critical role of stereochemistry in the design of potent and selective GABA-B receptor antagonists. While detailed synthetic procedures are not widely published, established methods in asymmetric synthesis provide a clear and feasible path to its preparation. Further research into this and related compounds may continue to elucidate the complex role of the GABA-B receptor in health and disease.

The Core Function and Pharmacological Profile of SCH 50911: A Technical Guide

For Immediate Release

This technical guide provides an in-depth overview of SCH 50911, a selective and competitive antagonist of the GABA-B receptor. The information is intended for researchers, scientists, and professionals in drug development, offering a comprehensive summary of its mechanism of action, quantitative pharmacological data, and detailed experimental protocols for its characterization.

Core Function and Mechanism of Action

SCH 50911 is a potent and orally active antagonist of the GABA-B receptor. Its primary function is to block the inhibitory effects of the neurotransmitter gamma-aminobutyric acid (GABA) at the GABA-B receptor subtype. Unlike GABA-A receptors, which are ligand-gated ion channels, GABA-B receptors are G-protein coupled receptors (GPCRs) that mediate slow and prolonged inhibitory signals in the central nervous system.

The antagonism of GABA-B receptors by SCH 50911 prevents the dissociation of the associated Gi/o protein into its Gα and Gβγ subunits. This, in turn, blocks the downstream signaling cascade that normally leads to the inhibition of adenylyl cyclase, the activation of inwardly rectifying potassium (GIRK) channels, and the inhibition of voltage-gated calcium channels. By preventing these actions, SCH 50911 effectively reduces the inhibitory tone mediated by GABA-B receptors, leading to a variety of physiological effects, including anticonvulsant and antitussive properties.

Quantitative Pharmacological Data

The following tables summarize the key quantitative data for SCH 50911 from various in vitro and in vivo studies.

Table 1: In Vitro Receptor Binding and Functional Antagonism

Parameter	Value	Species/Tissue	Notes	Reference
IC50 (GABA-B Binding)	1.1 µM	Rat Brain	Inhibition of GABA binding.
IC50 (GABA-B Autoreceptor)	3 µM	Rat Neocortical Slices	Antagonism of GABA-B autoreceptors, increasing stimulated GABA release.
pA2 (Functional Antagonism)	5.8 ± 0.004	Guinea Pig Trachea	Competitive antagonism of baclofen-induced responses.
GABA-A Binding Affinity	No affinity up to 100 µM	-	Demonstrates selectivity for GABA-B over GABA-A receptors.

Table 2: In Vivo Efficacy

Model	Parameter	Value	Species	Notes	Reference
Antitussive Effect	ED50	2.9 mg/kg (s.c.)	Guinea Pig	Blockade of baclofen-induced antitussive effects.
Anti-absence Seizures	ID50	2-22 µmol/kg	Lethargic Mouse & Rat Models	Abolished seizures in a dose-dependent manner.

Signaling Pathway and Mechanism of Action

The following diagram illustrates the GABA-B receptor signaling pathway and the point of intervention for SCH 50911.

Unveiling the Target: A Technical Guide to the Biological Validation of Sch 50910

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the biological target validation of Sch 50910, a notable pharmacological tool in neuroscience research. We will delve into its primary molecular target, mechanism of action, and the experimental evidence that substantiates its role. This document is designed to be a comprehensive resource, presenting quantitative data in a clear, comparative format, detailing experimental methodologies, and visualizing complex biological pathways and workflows.

Executive Summary

The Biological Target: GABA-B Receptor

The primary biological target of Sch 50911 is the GABA-B receptor. Unlike the ionotropic GABA-A receptors, GABA-B receptors are G-protein coupled receptors (GPCRs) that mediate slow and prolonged inhibitory signals. Functional GABA-B receptors are obligate heterodimers, composed of GABA-B1 and GABA-B2 subunits.[1][2] Agonist binding to the GABA-B1 subunit induces a conformational change, leading to the activation of the G-protein coupled to the GABA-B2 subunit.[1]

Downstream Signaling Pathway

Upon activation, the GABA-B receptor primarily couples to inhibitory Gαi/o proteins.[1][2] This initiates a signaling cascade with several key downstream effects:

• Inhibition of Adenylyl Cyclase: The activated Gαi subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.

• Activation of G-protein-gated Inwardly Rectifying Potassium (GIRK) Channels: The dissociated Gβγ subunits directly bind to and activate GIRK channels, causing an efflux of potassium ions (K+). This leads to hyperpolarization of the postsynaptic neuron, making it less likely to fire an action potential.[2]

• Inhibition of Voltage-Gated Calcium (Ca2+) Channels: The Gβγ subunits can also inhibit presynaptic high-voltage-activated Ca2+ channels (N-type and P/Q-type).[1][2] This reduction in calcium influx leads to a decrease in the release of neurotransmitters.

The following diagram illustrates the canonical GABA-B receptor signaling pathway:

Caption: GABA-B receptor signaling pathway.

Quantitative Data on Sch 50911 Activity

The antagonistic properties of Sch 50911 at the GABA-B receptor have been quantified through various assays. The following tables summarize the key findings, including comparative data for another well-known GABA-B antagonist, CGP 35348.

Table 1: Radioligand Binding Affinity

Compound	Assay Type	Preparation	Radioligand	IC50 (µM)	Reference
Sch 50911	Competitive Binding Assay	Rat brain membranes	[3H]GABA	1.1	[3]
CGP 35348	Competitive Binding Assay	Rat brain membranes	[3H]GABA	62	[3]

Table 2: Functional Antagonist Activity

Compound	Assay Type	Preparation	Agonist	Parameter	Value	Reference
Sch 50911	[3H]GABA Overflow (Autoreceptor Antagonism)	Rat neocortical slices	Endogenous	IC50	3 µM	[4]
Sch 50911	Inhibition of Contraction	Guinea pig trachea	Baclofen (B1667701)	pA2	5.8 ± 0.004	[3]
CGP 35348	Inhibition of Contraction	Guinea pig trachea	Baclofen	pA2	4.6 ± 0.15	[3]
Sch 50911	Antitussive Effect Blockade	Guinea pig	Baclofen	ED50 (s.c.)	2.9 mg/kg	[3]
CGP 35348	Antitussive Effect Blockade	Guinea pig	Baclofen	ED50 (s.c.)	5.8 mg/kg	[3]

Table 3: Selectivity Profile

Compound	Receptor	Binding Affinity (up to µM)	Reference
Sch 50911	GABA-A	No affinity up to 100 µM	[5][6]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in the validation of Sch 50911 as a GABA-B receptor antagonist.

Radioligand Binding Assay (Competitive)

Objective: To determine the binding affinity (IC50) of Sch 50911 for the GABA-B receptor.

Protocol:

• Membrane Preparation: Rat brains are homogenized in a suitable buffer (e.g., Tris-HCl) and centrifuged to pellet the membranes. The pellet is washed and resuspended to a final protein concentration.

• Assay Incubation: The membrane preparation is incubated with a fixed concentration of the radioligand [3H]GABA and varying concentrations of the competing ligand (Sch 50911 or a reference compound).

• Separation of Bound and Free Ligand: The incubation is terminated by rapid filtration through glass fiber filters, which trap the membrane-bound radioligand.

• Quantification: The radioactivity retained on the filters is measured using liquid scintillation counting.

• Data Analysis: The concentration of the competing ligand that inhibits 50% of the specific binding of the radioligand (IC50) is calculated.

The following diagram illustrates the workflow for a competitive radioligand binding assay:

Caption: Workflow for a competitive radioligand binding assay.

Functional Assay: [3H]GABA Overflow in Rat Neocortical Slices

Objective: To assess the functional antagonist activity of Sch 50911 at presynaptic GABA-B autoreceptors.

Protocol:

• Slice Preparation: Slices of rat neocortex are prepared and preloaded with [3H]GABA.

• Superfusion: The slices are placed in a superfusion chamber and continuously perfused with physiological saline.

• Stimulation: Neurotransmitter release is evoked by electrical stimulation.

• Drug Application: Sch 50911 is added to the perfusion medium at various concentrations.

• Fraction Collection: The superfusate is collected in fractions.

• Quantification: The amount of [3H]GABA in each fraction is determined by liquid scintillation counting.

• Data Analysis: The increase in electrically stimulated [3H]GABA overflow in the presence of Sch 50911 is measured to determine its IC50 for autoreceptor antagonism.[4]

Functional Assay: Guinea Pig Trachea Contraction

Objective: To determine the competitive antagonist nature and potency (pA2) of Sch 50911.

Protocol:

• Tissue Preparation: Rings of guinea pig trachea are mounted in an organ bath containing a physiological salt solution.

• Contraction Induction: The tissue is stimulated to contract, for example, by a cholinergic agonist.

• Agonist Response: The inhibitory effect of the GABA-B agonist, baclofen, on the contraction is measured to establish a dose-response curve.

• Antagonist Application: The experiment is repeated in the presence of fixed concentrations of Sch 50911.

• Data Analysis: The parallel rightward shift of the baclofen dose-response curve in the presence of Sch 50911 is used to calculate the pA2 value, a measure of competitive antagonist potency.[3]

In Vivo Assay: Antitussive Effect in Cats

Objective: To evaluate the in vivo efficacy of Sch 50911 in blocking a GABA-B receptor-mediated physiological response.

Protocol:

• Animal Preparation: Anesthetized cats are instrumented to record cough, often by measuring electromyographic (EMG) activity of respiratory muscles.

• Cough Induction: Cough is induced by mechanical stimulation of the trachea.

• Agonist Administration: The antitussive effect of the GABA-B agonist, baclofen, is established by administering it and observing a reduction in cough response.

• Antagonist Administration: Sch 50911 is administered (e.g., intravenously) prior to baclofen, and its ability to block the antitussive effect of baclofen is assessed.[3][7][8][9][10][11]

• Data Analysis: The dose of Sch 50911 required to cause a rightward shift in the baclofen dose-response curve is determined.[3]

Mechanism of Action: Competitive Antagonism

The experimental data strongly support a competitive mechanism of action for Sch 50911 at the GABA-B receptor. The parallel rightward shift in the baclofen dose-response curve in the guinea pig trachea assay, without a reduction in the maximum response, is the hallmark of competitive antagonism.[3] This indicates that Sch 50911 binds to the same site as the endogenous ligand GABA and the agonist baclofen, but does not activate the receptor. By occupying the binding site, it prevents agonists from binding and initiating the downstream signaling cascade.

The logical relationship of Sch 50911's mechanism of action is depicted below:

Caption: Mechanism of competitive antagonism by Sch 50911.

Conclusion

The comprehensive evidence presented in this guide unequivocally validates the GABA-B receptor as the primary biological target of Sch 50910 and its active enantiomer, Sch 50911. The quantitative data from binding and functional assays demonstrate its potency and competitive nature, while the detailed experimental protocols provide a clear framework for the replication and extension of these findings. The selectivity of Sch 50911 for the GABA-B receptor over the GABA-A receptor further solidifies its utility as a specific pharmacological tool. For researchers and drug development professionals, Sch 50911 serves as a reliable antagonist for probing the physiological and pathological roles of the GABA-B receptor system.

References

• 1. neurology.org [neurology.org]
• 2. Diversity of structure and function of GABAB receptors: a complexity of GABAB-mediated signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The pharmacology of SCH 50911: a novel, orally-active GABA-beta receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The morpholino-acetic acid analogue Sch 50911 is a selective GABA(B) receptor antagonist in rat neocortical slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. rndsystems.com [rndsystems.com]
• 6. SCH 50911 | GABAB Receptors | Tocris Bioscience [tocris.com]
• 7. Intra-Arterial, but Not Intrathecal, Baclofen and Codeine Attenuates Cough in the Cat - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Intra-Arterial, but Not Intrathecal, Baclofen and Codeine Attenuates Cough in the Cat [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. Influence of baclofen on laryngeal and spinal motor drive during cough in the anesthetized cat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Influence of central antitussive drugs on the cough motor pattern - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: SCH 50911 Selectivity for GABA-B Receptors

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of SCH 50911, focusing on its selectivity profile as a competitive antagonist for the γ-aminobutyric acid B (GABA-B) receptor. It includes quantitative binding and functional data, detailed experimental methodologies, and visualizations of relevant pathways and workflows.

Core Properties and Selectivity Profile

SCH 50911, or (+)-(S)-5,5-dimethylmorpholinyl-2-acetic acid, is a selective, competitive, and orally active GABA-B receptor antagonist.[1][2][3] Its selectivity is a key feature, demonstrating potent and specific interaction with the GABA-B receptor with negligible affinity for GABA-A receptors and a range of other neurotransmitter receptors. This makes it a valuable pharmacological tool for studying the physiological and pathological roles of the GABA-B system.[4][5]

The selectivity of SCH 50911 is quantified through various binding and functional assays. The data below summarizes its affinity for the GABA-B receptor and highlights its lack of interaction with other major receptor types.

Receptor/Assay Target	Assay Type	Method	Value (IC50 / pA2)	Species	Reference
GABA-B	Radioligand Binding	Inhibition of GABA binding	1.1 µM (IC50)	Rat (Brain)	[2][3][5]
GABA-B Autoreceptors	Functional Assay	Increased [3H]GABA overflow	3 µM (IC50)	Rat (Neocortical Slices)	[2][3][4]
GABA-B	Functional Assay	Antagonism of Baclofen (B1667701)	6.0 ± 0.1 (pA2)	Rat (Neocortical Slices)	[4]
GABA-B	Functional Assay	Blockade of Baclofen response	5.8 ± 0.004 (pA2)	Guinea Pig (Trachea)	[5]
GABA-A	Radioligand Binding	---	No binding affinity up to 100 µM	---	[5]
Muscarinic (nonspecific)	Radioligand Binding	---	2.2 µM (IC50)	Rat (Brain)	[5]
Muscarinic (m1, m2, m4)	Radioligand Binding	---	No binding affinity	---	[5]
Dopamine (D1, D2)	Radioligand Binding	---	No binding affinity	---	[5]
Serotonin (5-HT2)	Radioligand Binding	---	No binding affinity	---	[5]
Histamine (H1, H3)	Radioligand Binding	---	No binding affinity	---	[5]

Note: While SCH 50911 showed some affinity in a nonspecific muscarinic receptor binding assay, it was devoid of any functional agonist or antagonist activity in an isolated guinea pig ileum preparation, confirming its lack of functional muscarinic effects.[5]

Signaling and Mechanism of Action

GABA-B receptors are metabotropic G-protein coupled receptors (GPCRs) that mediate slow and sustained inhibitory effects in the central nervous system.[6][7] They function as obligate heterodimers of GABA-B1 and GABA-B2 subunits.[7][8][9] Ligand binding occurs on the extracellular "Venus Flytrap" domain of the GABA-B1 subunit.[9][10] This activation triggers the associated Gi/o protein, which dissociates into its Gα and Gβγ subunits to modulate downstream effectors.[7][8] SCH 50911 acts as a competitive antagonist by binding to the orthosteric site on the GABA-B1 subunit, preventing the binding of endogenous GABA or agonists like baclofen and thereby inhibiting receptor activation.[11]

Caption: GABA-B receptor signaling pathway and the inhibitory action of SCH 50911.

Experimental Protocols

The characterization of SCH 50911 selectivity relies on standardized in vitro assays. Below are detailed methodologies for key experiments.

Objective: To determine the binding affinity (IC50) of SCH 50911 for the GABA-B receptor by measuring its ability to displace a specific radiolabeled ligand.

Materials:

• Tissue Preparation: Rat brain membranes.

• Radioligand: [3H]GABA or a specific high-affinity GABA-B antagonist like [3H]CGP 54626.[12][13][14]

• Test Compound: SCH 50911 at various concentrations.

• Control for Non-specific Binding: A high concentration of an unlabeled GABA-B agonist (e.g., baclofen) or antagonist.

• Assay Buffer: Tris-HCl buffer with physiological salts (e.g., CaCl2).

• Equipment: Scintillation counter, glass fiber filters, cell harvester.

Procedure:

• Membrane Preparation: Homogenize rat brain tissue in a cold buffer and centrifuge to pellet the membranes. Wash the membranes multiple times to remove endogenous GABA. Resuspend the final pellet in the assay buffer.

• Assay Setup: In test tubes, combine the brain membrane suspension, a fixed concentration of the radioligand (e.g., [3H]CGP 54626), and varying concentrations of SCH 50911.[14] For total binding, omit the test compound. For non-specific binding, add a saturating concentration of unlabeled baclofen.

• Incubation: Incubate the mixture at a controlled temperature (e.g., 4°C or room temperature) for a sufficient time to reach equilibrium.

• Termination: Rapidly filter the incubation mixture through glass fiber filters using a cell harvester. This separates the membrane-bound radioligand from the unbound.

• Washing: Wash the filters with cold assay buffer to remove any remaining unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the logarithm of SCH 50911 concentration. Determine the IC50 value—the concentration of SCH 50911 that inhibits 50% of the specific radioligand binding—using non-linear regression analysis.

Objective: To determine the functional antagonist potency (pA2) of SCH 50911 by measuring its ability to competitively block the inhibitory effects of a GABA-B agonist (baclofen).[5]

Materials:

• Tissue: Isolated guinea pig trachea, mounted in an organ bath.

• Agonist: Baclofen.

• Antagonist: SCH 50911.

• Physiological Solution: Krebs-Henseleit solution, aerated with 95% O2 / 5% CO2.

• Equipment: Organ bath, isometric force transducer, data acquisition system.

Procedure:

• Tissue Preparation: Prepare guinea pig tracheal ring preparations and mount them in an organ bath containing aerated Krebs-Henseleit solution at 37°C. Allow the tissue to equilibrate under a resting tension.

• Agonist Dose-Response: Generate a cumulative concentration-response curve for baclofen to establish a baseline inhibitory response.

• Antagonist Incubation: Wash the tissue and allow it to recover. Incubate the preparation with a fixed concentration of SCH 50911 for a predetermined period.

• Shifted Dose-Response: In the continued presence of SCH 50911, generate a new cumulative concentration-response curve for baclofen.

• Data Analysis: The competitive antagonism by SCH 50911 will cause a parallel rightward shift in the baclofen concentration-response curve.[5] Repeat the procedure with several different concentrations of SCH 50911. Construct a Schild plot to calculate the pA2 value, which represents the negative logarithm of the antagonist concentration that necessitates a two-fold increase in the agonist concentration to produce the original response.

Standard Experimental Workflow for Selectivity Profiling

The determination of a compound's selectivity follows a logical progression from initial binding studies to functional and in vivo validation.

Caption: Experimental workflow for characterizing GABA-B receptor antagonist selectivity.

Conclusion

The extensive data from radioligand binding and functional assays conclusively demonstrate that SCH 50911 is a potent and highly selective competitive antagonist of the GABA-B receptor.[4][5] It exhibits an IC50 of 1.1 µM in rat brain binding assays and shows no significant affinity for GABA-A or numerous other critical CNS receptors.[5] This high degree of selectivity, combined with its oral bioavailability, establishes SCH 50911 as a crucial research tool for elucidating the complex roles of the GABA-B receptor system in health and disease.

References

• 1. SCH-50911 - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. The morpholino-acetic acid analogue Sch 50911 is a selective GABA(B) receptor antagonist in rat neocortical slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The pharmacology of SCH 50911: a novel, orally-active GABA-beta receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanisms and Regulation of Neuronal GABAB Receptor-Dependent Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Diversity of structure and function of GABAB receptors: a complexity of GABAB-mediated signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. neurology.org [neurology.org]
• 9. GABAB Receptors | GPCRs / 7-TM Receptors | Tocris Bioscience [tocris.com]
• 10. mdpi.com [mdpi.com]
• 11. Structural mechanism of ligand activation in human GABAB receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Characterization of GABA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Up-regulation of GABA(B) receptors by chronic administration of the GABA(B) receptor antagonist SCH 50,911 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]

The Structure-Activity Relationship of Sch 50910: A Technical Guide for GABA-B Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structure-activity relationship (SAR) of Sch 50910, a selective antagonist of the GABA-B receptor. The document details the pharmacological activity of Sch 50910's active enantiomer, Sch 50911, and its analogs, presenting quantitative data, experimental methodologies, and a visualization of the relevant signaling pathway.

Core Structure and Stereoselectivity

Sch 50910 is the racemic mixture of 5,5-dimethylmorpholin-2-ylacetic acid. Pharmacological studies have demonstrated that the biological activity resides exclusively in the (+)-(S)-enantiomer, designated as Sch 50911. The (-)-enantiomer, Sch 50910, is inactive. This pronounced stereoselectivity is a critical aspect of the SAR for this class of compounds.

Quantitative Structure-Activity Relationship Data

The following tables summarize the in vitro and in vivo activities of Sch 50911 and its key analogs at the GABA-B receptor. The data highlights the structural features essential for potent antagonism.

Table 1: In Vitro GABA-B Receptor Binding Affinity and Functional Antagonism

Compound	Structure	Modification	GABA-B Binding IC50 (µM)	Functional Antagonism (pA2)	Reference(s)
Sch 50911	(+)-(S)-5,5-dimethylmorpholin-2-ylacetic acid	-	1.1	6.0	[1][2]
Sch 50910	(-)-(R)-5,5-dimethylmorpholin-2-ylacetic acid	(-)-enantiomer	Inactive (>100)	Inactive	[1]
Sch 48588	(±)-morpholin-2-ylacetic acid	des-dimethyl	Inactive (>500)	Inactive	[1]
CGP 35348	3-aminopropyl(diethoxymethyl)phosphinic acid	Reference Antagonist	62	4.6	[2]

Table 2: Activity of Additional Morpholine-2-acetic Acid Analogs

Compound	Structure	Modification from Sch 50911	Functional Antagonism (pA2)	Antagonism of GABA-B Autoreceptors (EC50, µM)	Reference(s)
Sch 54679	5-(hydroxymethyl)-5-methylmorpholinyl-2-acetic acid	Replacement of one C5-methyl with hydroxymethyl	5.8	3	[3]
Sch 51324	5,5-spirocyclopentyl-morpholinyl-acetic acid	C5-dimethyl replaced with spirocyclopentyl	5.4	7	[3]

The data clearly indicates that the (S)-configuration at the C2 position of the morpholine (B109124) ring and the presence of the gem-dimethyl group at the C5 position are crucial for high-affinity binding and potent antagonism at the GABA-B receptor. Removal of the methyl groups (Sch 48588) or inversion of the stereochemistry (Sch 50910) leads to a complete loss of activity. Modifications at the C5 position, such as replacing the gem-dimethyl group with a spirocyclopentyl moiety (Sch 51324) or a hydroxymethyl and a methyl group (Sch 54679), result in a slight decrease in potency compared to Sch 50911[3].

Experimental Protocols

[³H]GABA Radioligand Binding Assay

This assay is used to determine the binding affinity of compounds to the GABA-B receptor.

1. Membrane Preparation:

• Rat brains are homogenized in a sucrose (B13894) buffer.

• The homogenate is centrifuged to pellet the crude membrane fraction.

• The pellet is washed multiple times to remove endogenous GABA and other interfering substances.

2. Binding Assay:

• The prepared membranes are incubated with a fixed concentration of [³H]GABA, a radiolabeled form of the natural ligand.

• The incubation mixture also contains the test compound at various concentrations.

• To differentiate between specific and non-specific binding, a parallel set of experiments is conducted in the presence of a high concentration of unlabeled GABA.

• The reaction is terminated by rapid filtration, and the amount of radioactivity bound to the membranes is quantified using liquid scintillation counting.

• The IC50 value (the concentration of the test compound that inhibits 50% of the specific [³H]GABA binding) is then determined.

Functional Antagonism in Rat Neocortical Slices

This ex vivo assay assesses the functional antagonist activity of compounds on native GABA-B receptors.

1. Tissue Preparation:

• Slices of rat neocortex are prepared and maintained in a Mg²⁺-free Krebs medium, which induces spontaneous epileptiform discharges.

2. Recording:

• The frequency of spontaneous discharges is recorded extracellularly.

• The GABA-B receptor agonist, baclofen (B1667701), is added to the medium, which causes a concentration-dependent depression of the discharge frequency.

3. Antagonist Activity:

• The test compound is co-applied with baclofen.

• An antagonist will reverse the inhibitory effect of baclofen, leading to a rightward shift in the baclofen concentration-response curve.

• The pA2 value, a measure of antagonist potency, is calculated from the magnitude of this shift[1].

Signaling Pathway and Mechanism of Action

GABA-B receptors are G-protein coupled receptors (GPCRs) that mediate slow and prolonged inhibitory neurotransmission. The binding of an agonist, such as GABA or baclofen, to the GABA-B receptor initiates a signaling cascade that ultimately leads to neuronal inhibition. Sch 50911, as a competitive antagonist, binds to the same site as the agonist but does not activate the receptor, thereby blocking the downstream signaling events.

Caption: GABA-B Receptor Signaling Pathway and Antagonism by Sch 50911.

The diagram illustrates that agonist binding to the GABA-B receptor activates the inhibitory G-protein (Gi/o). This leads to the inhibition of adenylyl cyclase (reducing cAMP levels), inhibition of presynaptic Ca²⁺ channels (decreasing neurotransmitter release), and activation of postsynaptic K⁺ channels (causing hyperpolarization). Sch 50911 competitively blocks the agonist binding site, thereby preventing these downstream effects and inhibiting neuronal inhibition mediated by GABA-B receptors.

Experimental Workflow

The general workflow for identifying and characterizing novel GABA-B receptor antagonists like Sch 50911 involves a series of in vitro and in vivo experiments.

Caption: Workflow for SAR Studies of GABA-B Receptor Antagonists.

This workflow begins with the chemical synthesis of a library of analogs based on a lead structure. These compounds are then screened for their binding affinity to the GABA-B receptor. Active compounds are further evaluated in functional assays to confirm their antagonist properties. Promising candidates proceed to in vivo models to assess their efficacy and pharmacokinetic properties. The data from all stages are used to build a comprehensive structure-activity relationship, which in turn guides the design and synthesis of new, potentially more potent and selective, analogs.

References

• 1. The morpholino-acetic acid analogue Sch 50911 is a selective GABA(B) receptor antagonist in rat neocortical slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The pharmacology of SCH 50911: a novel, orally-active GABA-beta receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antagonism of GABA(B) receptors by morpholino-2-acetic acid derivatives Sch 54679 and Sch 51324 in rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]

Pharmacological Profile of SCH 50911: A Technical Guide

Introduction

SCH 50911, known chemically as (+)-(S)-5,5-dimethylmorpholinyl-2-acetic acid, is a selective and competitive antagonist of the GABA-B receptor.[1][2] As an orally active compound, it has been a valuable tool in neuroscience research to investigate the physiological and pathological roles of the GABA-B system.[1][2] This document provides a comprehensive overview of its pharmacological properties, including its binding profile, in vitro and in vivo effects, and the experimental methodologies used for its characterization. It is intended for researchers, scientists, and professionals in drug development.

Pharmacodynamics: Mechanism of Action

SCH 50911 exerts its effects by competitively binding to GABA-B receptors, thereby blocking the actions of the endogenous agonist, γ-aminobutyric acid (GABA), and other GABA-B agonists like baclofen (B1667701).[2] GABA-B receptors are G-protein coupled receptors (GPCRs) that mediate slow and prolonged inhibitory neurotransmission.[3][4][5] The antagonism of these receptors by SCH 50911 leads to a disinhibition of neuronal activity.

GABA-B Receptor Signaling Pathway

GABA-B receptors are heterodimers composed of GABA-B1 and GABA-B2 subunits and couple to inhibitory G-proteins (Gi/o).[4][5] Upon agonist binding, the G-protein dissociates into its Gα and Gβγ subunits, which in turn modulate downstream effectors. The primary signaling cascades affected are:

• Inhibition of Adenylyl Cyclase: The Gαi/o subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[4]

• Modulation of Ion Channels: The Gβγ subunit directly interacts with ion channels. It activates G-protein-coupled inwardly rectifying potassium (GIRK) channels, causing postsynaptic hyperpolarization.[4][5] It also inhibits high-voltage-activated Ca2+ channels (N-type and P/Q-type) at presynaptic terminals, which reduces neurotransmitter release.[4]

By blocking these pathways, SCH 50911 prevents both presynaptic inhibition and postsynaptic hyperpolarization mediated by GABA-B receptor activation.

Caption: GABA-B receptor signaling pathway and the inhibitory action of SCH 50911.

Quantitative Pharmacological Data

The affinity and potency of SCH 50911 have been determined in various in vitro and in vivo assays.

Table 1: Receptor Binding and Functional Antagonism (In Vitro)

Parameter	Preparation	Assay	Value	Reference
IC50	Rat brain membranes	[3H]GABA binding	1.1 µM	[2][6]
IC50	Rat neocortical slices	Antagonism of GABA-B autoreceptors	3 µM	[6][7]
pA2	Rat neocortical slices	Antagonism of baclofen-induced depression	6.0 ± 0.1	[7]
Selectivity	Various receptor preparations	Radioligand binding assays	No affinity for GABA-A, H1, H3, D1, D2, 5-HT2, M1, M2, M4 receptors (up to 100 µM)	[2]

Table 2: In Vivo Efficacy

Species	Model	Effect	ED50 / ID50	Reference
Guinea Pig	Baclofen-induced antitussive effect	Blockade of baclofen effect	2.9 mg/kg (s.c.)	[2]
Lethargic (lh/lh) Mouse	Spontaneous absence seizures	Seizure suppression	2-22 µmol/kg	[8]
Rat	GHB-induced absence seizures	Seizure suppression	2-22 µmol/kg	[8]
Rat	PTZ-induced absence seizures	Seizure suppression	2-22 µmol/kg	[8]
Mouse	GHB-induced mortality	Protection from mortality	100 mg/kg (i.p.) significantly increased LD50	[9]

Experimental Protocols

The characterization of SCH 50911 involves standard pharmacological assays.

GABA-B Receptor Binding Assay

This protocol is a representative method for determining the binding affinity of a compound to GABA-B receptors.

• Preparation of Membranes: Rat cerebral cortex is homogenized in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuged. The pellet is washed multiple times by resuspension and centrifugation to remove endogenous GABA. The final pellet is resuspended in the assay buffer.

• Binding Reaction: A mixture containing the membrane preparation, a radiolabeled GABA-B ligand (e.g., [3H]GABA or [3H]baclofen), and varying concentrations of the test compound (SCH 50911) is incubated.

• Separation: The reaction is terminated by rapid filtration through glass fiber filters, which separates bound from free radioligand. The filters are then washed with ice-cold buffer.

• Quantification: The radioactivity retained on the filters is measured by liquid scintillation counting.

• Data Analysis: Non-specific binding is determined in the presence of a high concentration of an unlabeled GABA-B agonist (e.g., baclofen). Specific binding is calculated by subtracting non-specific from total binding. IC50 values are determined by non-linear regression analysis of the competition binding data.

Functional Assay: Antagonism of GABA-B Autoreceptors

This assay measures the ability of an antagonist to block presynaptic GABA-B autoreceptors, which normally inhibit GABA release.

• Slice Preparation: Slices of rat neocortex are prepared and preloaded with [3H]GABA.

• Superfusion: The slices are placed in a superfusion chamber and continuously perfused with physiological buffer.

• Stimulation: Neurotransmitter release is evoked by electrical field stimulation.

• Drug Application: SCH 50911 is added to the perfusion medium at various concentrations.

• Sample Collection: Fractions of the superfusate are collected before, during, and after stimulation.

• Analysis: The radioactivity in each fraction is measured. An increase in the stimulation-evoked overflow of [3H]GABA in the presence of SCH 50911 indicates antagonism of the inhibitory autoreceptors.[7] The IC50 is the concentration of SCH 50911 that produces a half-maximal increase in evoked release.

Caption: Workflow for the pharmacological characterization of a GABA-B antagonist.

Selectivity Profile

SCH 50911 demonstrates high selectivity for the GABA-B receptor. Extensive radioligand binding studies have shown that it has no significant affinity for a wide range of other neurotransmitter receptors, including GABA-A, various histamine, dopamine, serotonin, and muscarinic receptor subtypes, at concentrations up to 100 µM.[1][2] While a weak interaction with a non-specific muscarinic binding site was noted (IC50 = 2.2 µM), functional assays on isolated guinea pig ileum confirmed that SCH 50911 possesses neither muscarinic agonist nor antagonist activity.[2] It is important to note that the (-) enantiomer, SCH 50910, is inactive, highlighting the stereospecificity of the interaction with the GABA-B receptor.[7]

In Vivo Pharmacology

Consistent with its in vitro profile, SCH 50911 effectively antagonizes GABA-B receptor-mediated effects in vivo. It is orally bioavailable and brain-penetrant.[1] In animal models, it has been shown to:

• Block Baclofen Effects: SCH 50911 dose-dependently blocks the antitussive effects of the GABA-B agonist baclofen in guinea pigs and cats.[2]

• Exhibit Anti-Absence Activity: It effectively suppresses absence seizures in multiple animal models, including the lethargic (lh/lh) mouse model of spontaneous absence seizures, and in seizures induced by gamma-hydroxybutyrate (GHB) or pentylenetetrazole in rats.[8] Its potency in these models is greater than that of established anti-absence drugs like ethosuximide (B1671622) and valproic acid.[8]

• Reverse GHB Effects: SCH 50911 can induce withdrawal symptoms in GHB-dependent animals and provides protection against mortality induced by high doses of GHB, underscoring the critical role of GABA-B receptors in the effects of GHB.[9][10]

Conclusion

SCH 50911 is a potent, selective, competitive, and orally active GABA-B receptor antagonist. Its well-characterized pharmacological profile makes it an invaluable research tool for elucidating the complex roles of the GABA-B system in health and disease. The data summarized herein provide a comprehensive foundation for its application in preclinical research and drug development.

References

• 1. SCH 50911 | GABAB Receptors | Tocris Bioscience [tocris.com]
• 2. The pharmacology of SCH 50911: a novel, orally-active GABA-beta receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanisms and Regulation of Neuronal GABAB Receptor-Dependent Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. neurology.org [neurology.org]
• 5. Diversity of structure and function of GABAB receptors: a complexity of GABAB-mediated signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. The morpholino-acetic acid analogue Sch 50911 is a selective GABA(B) receptor antagonist in rat neocortical slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Characterization of the antiabsence effects of SCH 50911, a GABA-B receptor antagonist, in the lethargic mouse, gamma-hydroxybutyrate, and pentylenetetrazole models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Protection by the GABAB receptor antagonist, SCH 50911, of gamma-hydroxybutyric acid-induced mortality in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. SCH-50911 - Wikipedia [en.wikipedia.org]

The Effects of SCH 50911 on Neuronal Excitability: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

SCH 50911 is a potent and selective antagonist of the GABA-B receptor, a key player in inhibitory neurotransmission throughout the central nervous system. By blocking the actions of the endogenous ligand γ-aminobutyric acid (GABA) at these receptors, SCH 50911 effectively disinhibits neurons, leading to a significant increase in their excitability. This technical guide provides an in-depth overview of the effects of SCH 50911 on neuronal activity, detailing its mechanism of action, summarizing quantitative data from key studies, and providing comprehensive experimental protocols for its investigation. The included signaling pathway diagrams and experimental workflow visualizations offer a clear understanding of the molecular and procedural aspects of studying this important pharmacological tool.

Introduction

Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the mammalian brain, acting through two main classes of receptors: the ionotropic GABA-A receptors and the metabotropic GABA-B receptors. GABA-B receptors, which are G-protein coupled receptors (GPCRs), mediate slow and prolonged inhibitory effects by modulating the activity of downstream effectors, including adenylyl cyclase and various ion channels.[1][2]

SCH 50911 is a selective and competitive antagonist of the GABA-B receptor.[3] Its administration leads to a blockade of the tonic inhibitory influence exerted by GABA, resulting in an increase in neuronal firing rates and burst firing activity.[2] This property makes SCH 50911 a valuable research tool for investigating the role of GABA-B receptors in various physiological and pathological processes, including synaptic plasticity, seizure disorders, and cognitive function.[4][5]

Mechanism of Action

SCH 50911 exerts its effects by competitively binding to the GABA-B receptor, thereby preventing the binding of GABA. This antagonism disrupts the downstream signaling cascade typically initiated by GABA-B receptor activation. In the absence of GABA binding, the associated heterotrimeric G-protein (typically Gαi/o) remains in its inactive, GDP-bound state. This prevents the dissociation of the Gα and Gβγ subunits, thereby blocking their modulatory effects on downstream effectors.[1][6]

The primary consequences of this blockade on neuronal excitability are:

• Disinhibition of Adenylyl Cyclase: The Gαi subunit normally inhibits adenylyl cyclase, leading to decreased intracellular cyclic AMP (cAMP) levels. Antagonism by SCH 50911 removes this inhibition, leading to an increase in cAMP production.[7]

• Modulation of Ion Channel Activity: The Gβγ subunits, upon dissociation, can directly modulate the activity of ion channels. Their primary targets are G-protein-coupled inwardly rectifying potassium (GIRK) channels and voltage-gated calcium (Ca2+) channels.[6] By preventing Gβγ dissociation, SCH 50911 blocks the opening of GIRK channels and the inhibition of Ca2+ channels, both of which contribute to neuronal hyperpolarization and reduced neurotransmitter release.

The net effect of these actions is a reduction in the threshold for neuronal firing and an overall increase in neuronal excitability.

Signaling Pathway of GABA-B Receptor Antagonism by SCH 50911

Caption: Signaling pathway of GABA-B receptor antagonism by SCH 50911.

Quantitative Data

The following tables summarize the quantitative effects of SCH 50911 from various experimental paradigms.

Table 1: In Vitro Receptor Binding and Activity

Parameter	Value	Species	Preparation	Reference
IC50 (GABA-B Receptor Binding)	1.1 µM	Rat	Brain	[3]
pA2 (Baclofen antagonism)	5.8	Guinea Pig	Trachea	[3]

Table 2: In Vivo Electrophysiological Effects on Substantia Nigra Dopamine (B1211576) Neurons

Administration Route	Dose Range	Effect on Firing Rate	Effect on Burst Firing	Species	Reference
Intravenous	1-64 mg/kg	Increase	Increase	Rat	[2]
Microiontophoresis	N/A	Increase	Increase	Rat	[2]

Table 3: In Vivo Anti-Absence Seizure Activity

Animal Model	ID50	ID100	Species	Reference
Lethargic (lh/lh) mouse	2 µmol/kg	8 µmol/kg	Mouse	[5]
Gamma-hydroxybutyrate-induced	22 µmol/kg	170 µmol/kg	Rat	[5]
Pentylenetetrazole-induced	10 µmol/kg	85 µmol/kg	Rat	[5]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the effects of SCH 50911.

Whole-Cell Patch-Clamp Recording in Hippocampal Slices

This protocol is adapted for studying the effects of SCH 50911 on synaptic transmission and neuronal excitability in acute hippocampal slices.

Experimental Workflow

Caption: Workflow for whole-cell patch-clamp recording experiments.

Materials:

• Artificial Cerebrospinal Fluid (ACSF): (in mM) 125 NaCl, 2.5 KCl, 1.25 NaH2PO4, 25 NaHCO3, 25 D-glucose, 2 CaCl2, 1 MgCl2. Continuously bubbled with 95% O2 / 5% CO2.

• Internal Solution (for current-clamp): (in mM) 130 K-gluconate, 10 KCl, 10 HEPES, 0.2 EGTA, 4 Mg-ATP, 0.3 Na-GTP, 10 phosphocreatine. pH adjusted to 7.3 with KOH.

• SCH 50911 Stock Solution: 10 mM in distilled water, stored at -20°C.

Procedure:

• Slice Preparation: Anesthetize the animal (e.g., rat or mouse) and decapitate. Rapidly remove the brain and place it in ice-cold, oxygenated ACSF. Cut 300-400 µm thick coronal or sagittal hippocampal slices using a vibratome.

• Incubation: Transfer slices to a holding chamber containing carbogenated ACSF at 32-34°C for 30 minutes, then maintain at room temperature for at least 1 hour before recording.

• Recording: Place a slice in the recording chamber on the microscope stage and perfuse with carbogenated ACSF at 2-3 ml/min. Visualize neurons using DIC optics.

• Patching: Pull patch pipettes from borosilicate glass (3-5 MΩ resistance). Approach a neuron and form a gigaohm seal. Rupture the membrane to obtain the whole-cell configuration.

• Data Acquisition:

  • Baseline: Record spontaneous or evoked neuronal activity for 10-15 minutes to establish a stable baseline.

  • Drug Application: Perfuse the slice with ACSF containing the desired concentration of SCH 50911 (e.g., 10 µM).

  • Effect Recording: Record neuronal activity for 15-20 minutes in the presence of SCH 50911.

  • Washout: Perfuse with normal ACSF to wash out the drug and record for another 15-20 minutes.

• Analysis: Analyze changes in firing frequency, resting membrane potential, input resistance, and the amplitude and frequency of postsynaptic potentials.

In Vivo Single-Unit Recording in the Substantia Nigra

This protocol describes the in vivo recording of dopamine neuron activity in the substantia nigra of anesthetized rats during systemic administration of SCH 50911.

Procedure:

• Anesthesia and Surgery: Anesthetize a rat (e.g., with urethane) and place it in a stereotaxic frame. Perform a craniotomy over the substantia nigra.

• Electrode Placement: Lower a recording microelectrode into the substantia nigra pars compacta, identifying dopamine neurons by their characteristic slow, regular firing pattern and long-duration action potentials.

• Baseline Recording: Once a stable single-unit recording is established, record baseline firing activity for at least 15 minutes.

• Drug Administration: Administer SCH 50911 intravenously via a cannulated femoral vein in increasing doses (e.g., 1, 2, 4, 8, 16, 32, 64 mg/kg).

• Data Recording: Continuously record the neuron's firing rate and pattern throughout the drug administration period and for at least 30 minutes after the final dose.

• Analysis: Analyze the dose-dependent changes in firing rate, burst firing parameters (e.g., number of bursts, spikes per burst), and firing pattern.

Induction of Long-Term Potentiation (LTP)

This protocol outlines a method to investigate the effect of SCH 50911 on LTP at Schaffer collateral-CA1 synapses in hippocampal slices.[4]

Procedure:

• Slice Preparation and Recording: Prepare hippocampal slices and establish a whole-cell or field potential recording in the CA1 region as described in Protocol 4.1.

• Baseline Recording: Record baseline synaptic responses evoked by stimulating the Schaffer collaterals for 20 minutes.

• Drug Application: Perfuse the slice with ACSF containing SCH 50911 for at least 15 minutes prior to LTP induction.

• LTP Induction: Induce LTP using a high-frequency stimulation (HFS) protocol (e.g., two trains of 100 Hz for 1 second, separated by 20 seconds) or a theta-burst stimulation (TBS) protocol.

• Post-Induction Recording: Record synaptic responses for at least 60 minutes after the induction protocol.

• Analysis: Measure the potentiation of the synaptic response (fEPSP slope or EPSC amplitude) relative to the baseline. Compare the magnitude of LTP in the presence and absence of SCH 50911.

Conclusion

SCH 50911 is a powerful pharmacological tool for the study of GABA-B receptor function and its role in regulating neuronal excitability. Its selective antagonism allows for the precise dissection of GABA-B mediated inhibitory processes in a variety of experimental contexts. The data and protocols presented in this guide provide a solid foundation for researchers and drug development professionals to effectively utilize SCH 50911 in their investigations into the complexities of neuronal signaling and its implications for neurological and psychiatric disorders.

References

• 1. Repeated whole-cell patch-clamp recording from CA1 pyramidal cells in rodent hippocampal slices followed by axon initial segment labeling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activation of nigral dopamine neurons by the selective GABA(B)-receptor antagonist SCH 50911 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The pharmacology of SCH 50911: a novel, orally-active GABA-beta receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. GABAB Receptor Antagonism: Facilitatory Effects on Memory Parallel Those on LTP Induced by TBS but Not HFS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of the antiabsence effects of SCH 50911, a GABA-B receptor antagonist, in the lethargic mouse, gamma-hydroxybutyrate, and pentylenetetrazole models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Diversity of structure and function of GABAB receptors: a complexity of GABAB-mediated signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The GABAB Receptor—Structure, Ligand Binding and Drug Development - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Sch 50910 and its Active Enantiomer, Sch 50911, in In Vitro Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sch 50911 is a selective and competitive antagonist of the GABA-B receptor.[1] In the study of GABAergic neurotransmission, Sch 50911 is a valuable pharmacological tool for isolating and characterizing the roles of GABA-B receptors in synaptic plasticity, network excitability, and pathological conditions. It is important to note that the pharmacological activity resides in the (+)-(S)-enantiomer, Sch 50911, while the (-)-enantiomer, Sch 50910, has been reported to be inactive.[2] Therefore, this document will focus on the application of Sch 50911 as the active compound, with Sch 50910 serving as a potential negative control in experimental designs.

These application notes provide a detailed protocol for the use of Sch 50911 in in vitro slice electrophysiology experiments to investigate its effects on GABA-B receptor-mediated signaling.

Data Presentation

Pharmacological Properties of Sch 50911

Parameter	Value	Species/Preparation	Reference
IC50 (GABA-B Receptor Binding)	1.1 µM	-	[1][3]
IC50 (GABA-B Autoreceptor Antagonism)	3 µM	Rat Neocortical Slices	[2][3]
Apparent pA2	6.0 ± 0.1	Rat Neocortical Slices	[2]
GABA-A Receptor Affinity	No binding up to 100 µM	-	[1]

Recommended Working Concentrations for Sch 50911 in In Vitro Electrophysiology

Application	Concentration Range	Expected Outcome	Reference
Antagonism of Baclofen-induced effects	5 - 25 µM	Reversal of GABA-B agonist-induced hyperpolarization or inhibition of synaptic transmission.	[2]
Blockade of GABA-B autoreceptors	3 - 10 µM	Increase in electrically-stimulated GABA release.	[2]
Negative Control (Sch 50910)	Up to 500 µM	No significant effect on GABA-B receptor-mediated responses.	[2]

Experimental Protocols

In Vitro Brain Slice Preparation

This protocol describes the preparation of acute brain slices for electrophysiological recordings. The specific brain region of interest will depend on the experimental question.

Materials:

• Rodent (e.g., rat or mouse)

• Anesthetic (e.g., isoflurane, ketamine/xylazine)

• Ice-cold cutting solution (see composition below)

• Vibrating microtome (vibratome)

• Artificial cerebrospinal fluid (aCSF) (see composition below)

• Incubation chamber

Procedure:

• Anesthetize the animal according to approved institutional animal care and use committee (IACUC) protocols.

• Perfuse the animal transcardially with ice-cold, oxygenated (95% O2 / 5% CO2) cutting solution.

• Rapidly decapitate the animal and dissect the brain, placing it immediately into the ice-cold cutting solution.

• Mount the brain onto the vibratome stage and prepare coronal or sagittal slices (typically 300-400 µm thick).

• Transfer the slices to an incubation chamber containing oxygenated aCSF at 32-34°C for a recovery period of at least 1 hour before recording.

Solutions:

Cutting Solution (in mM)	aCSF (in mM)
210 Sucrose	124 NaCl
2.5 KCl	2.5 KCl
1.25 NaH2PO4	1.25 NaH2PO4
25 NaHCO3	26 NaHCO3
0.5 CaCl2	2 CaCl2
7 MgCl2	1 MgCl2
10 D-Glucose	10 D-Glucose

Note: Both solutions should be continuously bubbled with 95% O2 / 5% CO2.

Whole-Cell Patch-Clamp Electrophysiology

This protocol outlines the procedure for recording synaptic currents or potentials from individual neurons to assess the effect of Sch 50911 on GABA-B receptor function.

Materials:

• Prepared brain slices

• Upright microscope with DIC optics

• Patch-clamp amplifier and data acquisition system

• Micromanipulators

• Borosilicate glass capillaries for patch pipettes

• Intracellular solution (see composition below)

• Sch 50911 and other pharmacological agents

Procedure:

• Transfer a brain slice to the recording chamber on the microscope stage and continuously perfuse with oxygenated aCSF at a rate of 2-3 ml/min at 30-32°C.

• Visualize neurons in the desired brain region using the microscope.

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-6 MΩ when filled with intracellular solution.

• Establish a gigaohm seal and obtain a whole-cell recording configuration from a target neuron.

• Record baseline synaptic activity. To isolate GABA-B receptor-mediated inhibitory postsynaptic potentials (IPSPs), electrical stimulation can be applied to afferent pathways.

• Bath-apply the GABA-B receptor agonist baclofen (B1667701) (e.g., 5-20 µM) to induce a hyperpolarization or a reduction in evoked synaptic transmission.

• After a stable effect of the agonist is observed, co-apply Sch 50911 (e.g., 10 µM) to the bath and record the change in membrane potential or synaptic response.

• Wash out the drugs with aCSF to observe recovery.

• As a negative control, a separate experiment can be performed using Sch 50910 (e.g., 100-500 µM) to confirm its lack of effect.

Intracellular Solution (K-gluconate based, in mM):

• 130 K-Gluconate

• 10 KCl

• 10 HEPES

• 4 Mg-ATP

• 0.3 Na-GTP

• 10 Phosphocreatine

• 0.2 EGTA

• Adjust pH to 7.3 with KOH and osmolarity to ~290 mOsm.

Mandatory Visualization

Caption: GABA-B receptor signaling pathway and the antagonistic action of Sch 50911.

Caption: Experimental workflow for in vitro slice electrophysiology using Sch 50911.

References

• 1. SCH 50911 | GABAB Receptors | Tocris Bioscience [tocris.com]
• 2. The morpholino-acetic acid analogue Sch 50911 is a selective GABA(B) receptor antagonist in rat neocortical slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Sch 50910 in Slice Electrophysiology

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides detailed application notes and protocols for the use of Sch 50910 and its enantiomer, Sch 50911, in slice electrophysiology recordings. A critical point of clarification is the stereospecific activity of these compounds. While the user query specified Sch 50910, the available scientific literature indicates that Sch 50910, the (-)-enantiomer, is largely inactive as a GABA-B receptor antagonist. Its counterpart, Sch 50911, the (+)-enantiomer, is a potent and selective antagonist of GABA-B receptors. Therefore, these notes will focus on the application of the active compound, Sch 50911, while also providing the evidence for the inactivity of Sch 50910 to ensure accurate experimental design and interpretation.

Data Presentation: Quantitative Data for Sch 50911

The following table summarizes the effective concentrations and key quantitative data for Sch 50911 in slice recordings and related assays.

Parameter	Value	Species	Brain Region/Preparation	Assay Type	Reference
Effective Concentration Range	5 - 25 µM	Rat	Neocortical Slices	Antagonism of baclofen-induced depression of spontaneous discharges	[1]
IC50	3 µM	Rat	Neocortical Slices	Antagonism of GABA-B autoreceptors (inhibition of electrically stimulated [3H]GABA overflow)	[1]
pA2	6.0 ± 0.1	Rat	Neocortical Slices	Antagonism of baclofen-induced depression of spontaneous discharges	[1]
Concentration for Reversal of Agonist Effect	10 µM	Mouse	Hippocampal Slices	Reversal of baclofen (B1667701) (10 µM)-induced suppression of evoked field EPSPs

Note on Sch 50910: In a study on rat neocortical slices, Sch 50910 was found to be inactive at concentrations of 100 µM and 500 µM in affecting evoked neurotransmitter release and antagonizing baclofen-induced effects, respectively[1].

Experimental Protocols

This section outlines a general protocol for the use of Sch 50911 in acute brain slice electrophysiology. This protocol is a composite based on standard methodologies and should be adapted to the specific experimental question and setup.

I. Solutions and Reagents

• Artificial Cerebrospinal Fluid (aCSF) for Slicing (Slicing ACSF):

  • Composition (in mM): 124 NaCl, 2.5 KCl, 1.25 NaH2PO4, 26 NaHCO3, 10 D-glucose, 7 MgCl2, 0.5 CaCl2.

  • Preparation: Prepare fresh on the day of the experiment. Chill to 2-4°C and continuously bubble with carbogen (B8564812) (95% O2 / 5% CO2). The high Mg2+ and low Ca2+ concentrations help to reduce excitotoxicity during slicing.

• aCSF for Recording (Recording ACSF):

  • Composition (in mM): 124 NaCl, 2.5 KCl, 1.25 NaH2PO4, 26 NaHCO3, 10 D-glucose, 1 MgCl2, 2 CaCl2.

  • Preparation: Prepare fresh and continuously bubble with carbogen. Maintain at room temperature for slice recovery and at the desired recording temperature (e.g., 32-34°C) during the experiment.

• Internal Solution for Patch-Clamp Recordings (Example for whole-cell voltage-clamp):

  • Composition (in mM): 130 K-gluconate, 10 KCl, 10 HEPES, 10 phosphocreatine, 4 Mg-ATP, 0.3 Na-GTP, 0.2 EGTA.

  • Preparation: Adjust pH to 7.2-7.3 with KOH and osmolarity to 280-290 mOsm. Store in aliquots at -20°C. Add ATP and GTP on the day of recording.

• Sch 50911 Stock Solution:

  • Solubility: Sch 50911 is soluble in water or DMSO.

  • Preparation: Prepare a concentrated stock solution (e.g., 10-50 mM) in the chosen solvent. For example, to make a 10 mM stock in water, dissolve 1.73 mg of Sch 50911 (MW: 173.21 g/mol ) in 1 mL of water.

  • Storage: Store the stock solution in aliquots at -20°C. Avoid repeated freeze-thaw cycles.

II. Acute Brain Slice Preparation

• Anesthetize the animal (e.g., rodent) according to approved institutional animal care and use committee (IACUC) protocols.

• Perfuse the animal transcardially with ice-cold, carbogenated slicing aCSF.

• Rapidly dissect the brain and place it in the ice-cold, carbogenated slicing aCSF.

• Mount the brain on a vibratome stage and cut slices of the desired thickness (e.g., 300-400 µm).

• Transfer the slices to a recovery chamber containing carbogenated recording aCSF at room temperature for at least 1 hour before starting the recordings.

III. Electrophysiological Recordings

• Transfer a slice to the recording chamber, which is continuously perfused with carbogenated recording aCSF at a constant flow rate (e.g., 2-3 mL/min) and maintained at the desired temperature.

• Visualize neurons using a microscope with appropriate optics (e.g., DIC or fluorescence if using genetically labeled cells).

• Obtain whole-cell patch-clamp or field potential recordings using standard techniques.

• Establish a stable baseline recording for at least 10-15 minutes before any drug application.

IV. Application of Sch 50911

• Dilute the Sch 50911 stock solution into the recording aCSF to the final desired concentration (e.g., 10 µM).

• Apply the Sch 50911-containing aCSF to the slice by switching the perfusion line.

• To study the antagonistic properties of Sch 50911, first apply a GABA-B receptor agonist like baclofen to elicit a response (e.g., a decrease in synaptic transmission or a hyperpolarization of the neuron).

• Once a stable effect of the agonist is observed, co-apply Sch 50911 with the agonist to observe the reversal of the agonist's effect.

• A washout period with drug-free aCSF should follow the application of Sch 50911 to check for the reversibility of its effects.

Mandatory Visualizations

GABA-B Receptor Signaling Pathway

Caption: GABA-B receptor signaling pathway and points of intervention.

Experimental Workflow for Slice Electrophysiology

Caption: Workflow for a typical slice recording experiment.

References

• 1. The morpholino-acetic acid analogue Sch 50911 is a selective GABA(B) receptor antagonist in rat neocortical slices - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Administration of SB-509

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vivo administration of SB-509, a plasmid DNA encoding a zinc finger protein transcription factor designed to upregulate the expression of Vascular Endothelial Growth Factor A (VEGF-A). The protocols outlined below are based on preclinical studies in a diabetic rat model and are intended to assist in the design and execution of similar animal studies.

Mechanism of Action

SB-509 is a gene therapy product that, when introduced into cells, expresses a synthetic zinc finger protein transcription factor. This transcription factor is engineered to bind to the promoter region of the endogenous VEGF-A gene, leading to its increased expression. VEGF-A is a potent growth factor with neurotrophic and angiogenic properties, making it a therapeutic target for conditions such as diabetic neuropathy.[1][2][3][4][5][6]

Signaling Pathway

Caption: Mechanism of action of SB-509.

Experimental Protocols

Animal Model

A commonly used model for studying diabetic neuropathy is the streptozotocin (B1681764) (STZ)-induced diabetic rat.[7]

• Species: Sprague-Dawley rats.

• Induction of Diabetes: A single intraperitoneal injection of STZ (e.g., 50-60 mg/kg) dissolved in a suitable buffer (e.g., citrate (B86180) buffer, pH 4.5).

• Confirmation of Diabetes: Blood glucose levels are monitored regularly. Rats with sustained hyperglycemia (e.g., >250 mg/dL) are considered diabetic and suitable for the study.

Materials

• SB-509 plasmid DNA (formulated)

• Control vector plasmid DNA (e.g., pVAX-1, formulated)

• Sterile, pyrogen-free saline or other appropriate vehicle

• Anesthetic (e.g., isoflurane)

• Insulin syringes (e.g., 28-30 gauge)

• Clippers for hair removal

• Disinfectant (e.g., 70% ethanol)

Experimental Workflow

Caption: Experimental workflow for SB-509 in vivo study.

Administration Protocol: Dose-Ranging Study

This protocol is based on a study investigating the dose-dependent effects of a single administration of SB-509 in a diabetic rat model.[7]

• Animal Preparation:

  • Four weeks after the induction of diabetes, anesthetize the rats using isoflurane (B1672236) in oxygen.

  • Shave the hair over the hindlimb injection sites.

  • Cleanse the skin with a suitable disinfectant.

• Dosing and Administration:

  • Administer a single dose of formulated SB-509 plasmid DNA intramuscularly into the left hindlimb.

  • The total dose should be divided into two injections: one into the proximal gastrocnemius muscle and the other into the distal soleus muscle.

  • A control group should receive the highest dose of a formulated control vector (e.g., pVAX-1).

  • The total injection volume should be kept consistent across all groups (e.g., 500 µl).

Quantitative Data: Dose-Ranging Study

Group	Treatment	Total Dose (µ g/rat )	Total Injection Volume (µl)	Number of Injection Sites
1	SB-509	31.25	500	2
2	SB-509	65	500	2
3	SB-509	125	500	2
4	SB-509	250	500	2
5 (Control)	Control Vector (pVAX-1)	250	500	2
6 (Nondiabetic)	No Treatment	-	-	-

Data adapted from Diabetes 2006;55(6):1847–1854.[7]

Repeat Administration Study

Details from the primary literature on a repeat-dosing preclinical study are limited. However, clinical trials in humans have employed a regimen of intramuscular injections every two to three months.[2][3] A similar approach could be adapted for animal studies, with the dose and frequency optimized based on the results of the single-dose study and pharmacokinetic data if available.

Pharmacokinetics and Toxicity

• Toxicity: In clinical trials, SB-509 was generally well-tolerated, with mild and reversible injection site reactions being the most common adverse event.[2] Preclinical toxicity studies would be necessary to establish a comprehensive safety profile in animal models.

Important Considerations

• Formulation: The formulation of the plasmid DNA is critical for its stability and transfection efficiency in vivo. While specific details of the SB-509 formulation are proprietary, it is described as a formulated plasmid.

• Control Groups: The inclusion of appropriate control groups, including a vehicle control and a control vector, is essential for the accurate interpretation of study results.

• Ethical Considerations: All animal experiments should be conducted in accordance with institutional and national guidelines for the ethical care and use of laboratory animals.

This guide provides a starting point for the in vivo administration of SB-509 in a research setting. It is crucial to consult the original research articles and adapt the protocols to the specific experimental design and institutional requirements.

References

• 1. fiercebiotech.com [fiercebiotech.com]
• 2. Sangamo BioSciences, Inc. Announces First Clinical Results From Trial Of ZFP Therapeutic In Patients With Diabetic Neuropathy - BioSpace [biospace.com]
• 3. Sangamo BioSciences, Inc. Announces Plans For Phase 2 Clinical Trial Of ZFP Therapeutic In Diabetic Neuropathy At JPMorgan Healthcare Conference - BioSpace [biospace.com]
• 4. biospace.com [biospace.com]
• 5. Sangamo BioSciences Presents Positive Phase 2 ZFP Therapeutic Data From SB-509 Programs in Diabetic Neuropathy at ADA 2010 [prnewswire.com]
• 6. fiercebiotech.com [fiercebiotech.com]
• 7. diabetesjournals.org [diabetesjournals.org]

Application Notes and Protocols for In Vivo Studies with Sch 50910

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sch 50910 is a selective antagonist of the GABA-B receptor, a G-protein coupled receptor involved in mediating the inhibitory effects of GABA in the central nervous system. Due to its potential therapeutic applications, in vivo studies are crucial to characterize its pharmacokinetic and pharmacodynamic profiles. A key challenge in conducting these studies is the formulation of a suitable vehicle for administration, particularly for compounds with limited aqueous solubility. This document provides detailed application notes and protocols for developing a vehicle solution for in vivo studies of Sch 50910.

Physicochemical Properties of Sch 50910

A foundational understanding of the physicochemical properties of Sch 50910 is essential for vehicle selection.

Property	Value	Source
Chemical Formula	C8H15NO3
Molecular Weight	173.21 g/mol
Appearance	Solid powder
Known Solubility	Soluble in DMSO

Vehicle Selection for In Vivo Administration

The choice of an appropriate vehicle is critical for ensuring the bioavailability and reproducibility of in vivo studies. Given that Sch 50910 is known to be soluble in Dimethyl Sulfoxide (DMSO), formulations will likely involve this solvent. However, the use of 100% DMSO for in vivo studies is generally discouraged due to its potential for toxicity and irritation. Therefore, co-solvent systems are often employed.

Below is a table summarizing common vehicles and their properties for consideration. Note: The quantitative solubility of Sch 50910 in these vehicles has not been publicly reported and must be determined empirically by the researcher.

Vehicle Component	Properties and Considerations	Typical Concentration Range (in final formulation)	Route of Administration
Saline (0.9% NaCl)	Isotonic and well-tolerated. Suitable for water-soluble compounds. May be used to dilute a DMSO stock of Sch 50910.	80-99%	Intraperitoneal (IP), Intravenous (IV), Oral (PO)
Phosphate-Buffered Saline (PBS)	Isotonic and buffered to a physiological pH. Similar applications to saline.	80-99%	IP, IV, PO
Dimethyl Sulfoxide (DMSO)	A powerful solvent for many nonpolar compounds. Can have pharmacological effects and cause irritation at high concentrations. It is recommended to keep the final concentration as low as possible.	1-10%	IP, PO
Polyethylene Glycol 400 (PEG 400)	A water-miscible co-solvent that can increase the solubility of poorly soluble compounds. Can cause hypertension and bradycardia at high concentrations.	10-40%	IP, PO
Tween® 80 (Polysorbate 80)	A non-ionic surfactant used to increase solubility and stability of suspensions. Can have effects on the central nervous system and may increase the absorption of other compounds.	1-10%	IP, PO
Carboxymethylcellulose (CMC)	A suspending agent used to create uniform suspensions for oral administration. Generally well-tolerated.	0.5-2%	PO

Experimental Protocols

Protocol 1: Preparation of a DMSO-based Vehicle for Intraperitoneal (IP) Injection

This protocol describes the preparation of a vehicle containing DMSO and saline, suitable for compounds soluble in DMSO.

Materials:

• Sch 50910

• Dimethyl Sulfoxide (DMSO), sterile, cell culture grade

• Sterile 0.9% Sodium Chloride (Saline)

• Sterile microcentrifuge tubes

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Prepare a Stock Solution: Accurately weigh the desired amount of Sch 50910 and dissolve it in a minimal volume of 100% DMSO to create a concentrated stock solution. For example, if the final desired dose is 10 mg/kg in a 10 mL/kg injection volume, and the final DMSO concentration is 10%, you would need a 10 mg/mL solution of Sch 50910 in your final injection. To achieve this, you could make a 100 mg/mL stock in 100% DMSO.

• Dilution: On the day of the experiment, vortex the Sch 50910 stock solution to ensure it is fully dissolved.

• Vehicle Preparation: In a sterile tube, add the required volume of the Sch 50910 stock solution.

• Final Formulation: Slowly add the sterile saline to the DMSO stock solution while vortexing to bring it to the final desired volume and concentration. For a final 10% DMSO solution, you would add 1 part of your DMSO stock to 9 parts of saline.

• Observation: Observe the solution for any precipitation. If the compound precipitates, the formulation is not suitable and a different vehicle or a lower concentration of Sch 50910 should be tested.

• Administration: Administer the solution to the animals via intraperitoneal injection. A vehicle-only control group (e.g., 10% DMSO in saline) should always be included in the study.

Protocol 2: Preparation of a Suspension for Oral Gavage

This protocol is suitable for compounds that are not fully soluble in aqueous-based vehicles and require administration as a suspension.

Materials:

• Sch 50910

• Carboxymethylcellulose (CMC), low viscosity

• Sterile water for injection

• Mortar and pestle or homogenizer

• Magnetic stirrer and stir bar

• Weighing scale and spatulas

Procedure:

• Prepare the CMC Vehicle: Prepare a 0.5% (w/v) solution of CMC in sterile water. Slowly add the CMC powder to the water while stirring vigorously with a magnetic stirrer to prevent clumping. Stir until the CMC is fully dissolved. This may take several hours.

• Weigh the Compound: Accurately weigh the required amount of Sch 50910 for the desired dosage.

• Trituration: If the Sch 50910 is crystalline, it is advisable to reduce the particle size by gently grinding it with a mortar and pestle.

• Wetting the Powder: Add a small amount of the 0.5% CMC vehicle to the Sch 50910 powder to form a paste. This helps to ensure the particles are well-dispersated.

• Suspension Formation: Gradually add the remaining volume of the 0.5% CMC vehicle to the paste while continuously stirring or homogenizing until a uniform suspension is formed.

• Administration: Administer the suspension to the animals via oral gavage using a suitable gavage needle. Ensure the suspension is well-mixed before drawing each dose to maintain homogeneity. A vehicle-only control group (0.5% CMC) should be included in the study.

Visualizations

Caption: Workflow for IP Injection of Sch 50910.

Caption: Workflow for Oral Gavage of Sch 50910.

Important Considerations

• Vehicle Toxicity: Always include a vehicle-only control group in your experiments to account for any potential effects of the vehicle itself.

• Solubility Testing: It is imperative to perform preliminary solubility tests of Sch 50910 in any chosen vehicle to ensure a stable and homogenous formulation.

• Route of Administration: The choice of administration route (e.g., intraperitoneal, oral, intravenous) will depend on the specific aims of the study and the pharmacokinetic properties of the compound.

• Animal Welfare: Ensure all procedures are performed in accordance with institutional and national guidelines for the ethical use of animals in research.

By carefully selecting a vehicle and following standardized protocols, researchers can obtain reliable and reproducible data from in vivo studies of Sch 50910.

Application Notes and Protocols for the Evaluation of Novel T-Type Calcium Channel Blockers in Animal Models of Epilepsy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epilepsy is a chronic neurological disorder characterized by recurrent seizures. A significant portion of patients remains resistant to currently available antiepileptic drugs (AEDs), highlighting the urgent need for novel therapeutic strategies. T-type calcium channels, particularly CaV3.1, CaV3.2, and CaV3.3, play a crucial role in the rhythmic burst firing of neurons that underlies certain types of seizures, especially absence seizures.[1][2][3] Therefore, selective blockers of T-type calcium channels represent a promising class of potential AEDs.

These application notes provide a comprehensive overview and detailed protocols for the preclinical evaluation of novel T-type calcium channel blockers, exemplified by a hypothetical compound "Sch 50910," in established animal models of epilepsy. The protocols are designed to assess the anticonvulsant efficacy and potential disease-modifying effects of such compounds.

Hypothetical Mechanism of Action of Sch 50910

It is hypothesized that Sch 50910 acts as a selective antagonist of T-type calcium channels. By blocking these channels in thalamocortical circuits, it is expected to reduce neuronal burst firing and suppress the generation and propagation of seizure activity.[1][2]

Caption: Hypothetical mechanism of action of Sch 50910 as a T-type calcium channel blocker.

Experimental Protocols

Evaluation in a Genetic Model of Absence Epilepsy (GAERS)

The Genetic Absence Epilepsy Rat from Strasbourg (GAERS) is a well-validated model for studying absence seizures, which are known to involve T-type calcium channels.[1][2]

Objective: To assess the efficacy of Sch 50910 in suppressing spontaneous spike-and-wave discharges (SWDs) in GAERS.

Materials:

• Adult male GAERS (3-6 months old) with chronically implanted EEG electrodes.

• Sch 50910, vehicle control (e.g., saline, DMSO solution).

• Standard AEDs for positive control (e.g., ethosuximide, valproate).[2]

• EEG recording system.

• Video monitoring equipment.

Procedure:

• Animal Preparation: Surgically implant cortical EEG electrodes in GAERS under anesthesia. Allow for a recovery period of at least one week.

• Baseline Recording: Record baseline EEG and video for a 2-hour period to determine the frequency and duration of spontaneous SWDs for each animal.

• Drug Administration: Administer Sch 50910 (e.g., 1, 3, 10, 30 mg/kg, intraperitoneally - i.p.) or vehicle. In separate groups, administer a positive control drug.

• Post-treatment Recording: Record EEG and video for a 2 to 4-hour period post-injection.

• Data Analysis: Quantify the total time spent in SWDs, the number of SWDs, and the mean duration of SWDs. Compare the post-treatment data to the baseline data for each animal and across treatment groups.

Caption: Experimental workflow for evaluating Sch 50910 in the GAERS model.

Evaluation in a Chemically-Induced Model of Temporal Lobe Epilepsy (TLE)

The kainic acid model of TLE is used to induce status epilepticus (SE), which is followed by a latent period and the development of spontaneous recurrent seizures, mimicking aspects of human TLE.[4] This model can be used to assess both acute anticonvulsant and potential disease-modifying effects.

Objective: To determine if Sch 50910 can terminate kainic acid-induced SE (anticonvulsant effect) and/or prevent or reduce the frequency of subsequent spontaneous seizures (disease-modifying effect).

Materials:

• Adult male Wistar or Sprague-Dawley rats.

• Kainic acid.

• Sch 50910, vehicle, and positive controls (e.g., diazepam for acute seizures, levetiracetam (B1674943) for disease modification).[4]

• EEG recording and video monitoring system.

• Apparatus for behavioral seizure scoring (e.g., modified Racine scale).

Procedure:

• Electrode Implantation: Implant depth electrodes into the hippocampus of rats under anesthesia. Allow for a one-week recovery.

• Induction of Status Epilepticus: Administer a single low dose of kainic acid (e.g., 10-15 mg/kg, i.p. or intra-amygdala). Monitor behavior and EEG for the onset of SE.

• Acute Treatment Protocol:

  • Once SE is established (e.g., after 90 minutes), administer Sch 50910 (various doses), vehicle, or a positive control (e.g., diazepam).

  • Monitor EEG and behavior to assess the termination of SE.

• Chronic (Disease-Modifying) Treatment Protocol:

  • After SE induction, animals are treated with Sch 50910, vehicle, or a positive control (e.g., levetiracetam) for a period of several weeks (e.g., 4 weeks).[4]

  • Following a washout period, animals are monitored via continuous video-EEG for several weeks to quantify the frequency and severity of spontaneous recurrent seizures.

• Data Analysis:

  • For acute treatment, measure the latency to SE termination.

  • For chronic treatment, quantify the number, duration, and severity of spontaneous seizures in the post-treatment period.

Data Presentation

Quantitative data should be summarized in tables for clear comparison between treatment groups.

Table 1: Effect of Sch 50910 on Spontaneous SWDs in GAERS

Treatment Group	Dose (mg/kg)	n	Baseline SWD Duration (s/hr)	Post-treatment SWD Duration (s/hr)	% Reduction
Vehicle	-	8	350.5 ± 45.2	345.8 ± 48.1	1.3
Sch 50910	3	8	362.1 ± 50.9	217.3 ± 30.5	40.0
Sch 50910	10	8	348.9 ± 42.7	73.3 ± 15.1**	79.0
Sch 50910	30	8	355.4 ± 47.3	35.5 ± 9.8	90.0
Ethosuximide	100	8	351.2 ± 49.6	52.7 ± 11.2	85.0
Data are presented as mean ± SEM. Statistical significance vs. vehicle: *p<0.05, **p<0.01, **p<0.001.

Table 2: Disease-Modifying Effect of Chronic Sch 50910 Treatment in the Kainic Acid Model

Treatment Group (4 weeks)	Dose (mg/kg/day)	n	Seizure Frequency (seizures/week)	Average Seizure Duration (s)
Vehicle	-	10	15.6 ± 2.1	45.3 ± 5.7
Sch 50910	30	10	8.2 ± 1.5	42.8 ± 4.9
Sch 50910	60	10	5.1 ± 1.1**	40.1 ± 5.2
Levetiracetam	200	10	9.5 ± 1.8	44.2 ± 6.1
*Data are presented as mean ± SEM. Statistical significance vs. vehicle: *p<0.05, *p<0.01.

Conclusion

The protocols outlined provide a robust framework for the preclinical evaluation of novel T-type calcium channel blockers like Sch 50910 for the treatment of epilepsy. By utilizing both genetic and chemically-induced animal models, researchers can effectively assess the anticonvulsant and potential disease-modifying properties of new chemical entities, paving the way for the development of more effective therapies for epilepsy.

References

• 1. T-type calcium channel blockers that attenuate thalamic burst firing and suppress absence seizures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Frontiers | The Role of T-Type Calcium Channel Genes in Absence Seizures [frontiersin.org]
• 3. Low threshold T-type calcium channels as targets for novel epilepsy treatments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Disease-modifying effects of a novel T-type calcium channel antagonist, Z944, in a model of temporal lobe epilepsy - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for SCH 50911 in Absence Seizure Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Absence seizures are characterized by a sudden, brief impairment of consciousness, accompanied by generalized spike-wave discharges (SWDs) on an electroencephalogram (EEG). The thalamocortical circuitry plays a crucial role in the generation of these seizures. A key inhibitory neurotransmitter in this circuit is gamma-aminobutyric acid (GABA), which acts on both ionotropic GABA-A and metabotropic GABA-B receptors. Growing evidence suggests that modulation of GABA-B receptor activity is a promising therapeutic strategy for absence epilepsy.

SCH 50911, also known as (+)-5,5-Dimethyl-2-morpholineacetic acid, is a potent, selective, and competitive GABA-B receptor antagonist.[1][2][3] Its ability to cross the blood-brain barrier and its oral activity make it a valuable pharmacological tool for studying the role of GABA-B receptors in neurological disorders, particularly absence seizures.[2][4] These application notes provide a comprehensive overview of the use of SCH 50911 in preclinical absence seizure models, including detailed experimental protocols and data.

Mechanism of Action

SCH 50911 exerts its anti-absence seizure effects by selectively blocking GABA-B receptors.[2][3] In the thalamocortical circuit, GABA-B receptors are located both presynaptically and postsynaptically.

• Presynaptic GABA-B autoreceptors on GABAergic terminals inhibit the release of GABA.

• Presynaptic GABA-B heteroreceptors on glutamatergic terminals inhibit the release of glutamate.

• Postsynaptic GABA-B receptors on thalamocortical neurons, when activated by GABA, lead to a slow and prolonged hyperpolarization through the activation of G-protein-coupled inwardly rectifying potassium (GIRK) channels and inhibition of voltage-gated calcium channels.[5]

By antagonizing these receptors, SCH 50911 is thought to reduce the hyperpolarization of thalamocortical neurons that contributes to the generation of the rhythmic spike-wave discharges characteristic of absence seizures. This leads to a disruption of the synchronized oscillatory activity within the thalamocortical loop.

Signaling Pathway of GABA-B Receptor and its Antagonism by SCH 50911

References

• 1. Experimental Models of Absence Epilepsy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. jneurosci.org [jneurosci.org]
• 3. Utility of the lethargic (lh/lh) mouse model of absence seizures in predicting the effects of lamotrigine, vigabatrin, tiagabine, gabapentin, and topiramate against human absence seizures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. GABAB Receptor and Absence Epilepsy - Jasper's Basic Mechanisms of the Epilepsies - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Diminished Presynaptic GABAB Receptor Function in the Neocortex of a Genetic Model of Absence Epilepsy - PMC [pmc.ncbi.nlm.nih.gov]

Application of SCH 50911 in Addiction Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

SCH 50911 is a potent, selective, and orally active antagonist of the GABA-B receptor.[1][2] Emerging evidence suggests that modulating the GABAergic system, particularly through GABA-B receptor antagonism, holds significant therapeutic potential in the field of addiction medicine. This document provides detailed application notes and protocols for the use of SCH 50911 in preclinical addiction research, summarizing key data and outlining experimental methodologies. It is intended to guide researchers and drug development professionals in designing and executing studies to investigate the efficacy of SCH 50911 in models of substance use disorders.

Mechanism of Action

SCH 50911 exerts its effects by competitively blocking GABA-B receptors.[2] These receptors are G-protein coupled receptors that, when activated by the endogenous ligand GABA, have an inhibitory effect on neuronal activity. In the context of addiction, the mesolimbic dopamine (B1211576) system is a critical pathway mediating the rewarding effects of drugs of abuse. GABA-B receptors are located on dopamine neurons in the ventral tegmental area (VTA) and their terminals in the nucleus accumbens. By blocking the tonic inhibitory influence of GABA on these neurons, SCH 50911 can lead to an increase in the firing rate and burst firing activity of dopamine neurons.[3] This modulation of the dopamine system is believed to be a key mechanism through which SCH 50911 may alter drug-seeking and drug-taking behaviors.

Data Presentation

Table 1: In Vitro Binding Affinity and Potency of SCH 50911

Parameter	Value	Species	Preparation	Reference
IC50 (GABA-B Receptor Binding)	1.1 µM	Rat	Brain	[1][2]
pA2 (Baclofen-induced inhibition)	5.8 ± 0.004	Guinea Pig	Trachea	[1]
IC50 (GABA-B Autoreceptor Antagonism)	3 µM	Rat	Neocortical Slices	[4]

Table 2: In Vivo Efficacy of SCH 50911 in Rodent Models

Model	Effect	Species	Dose (Route)	Reference
Baclofen-induced Antitussive Effect	Blockade (ED50 = 2.9 mg/kg)	Guinea Pig	s.c.	[1]
Absence Seizures (lethargic mouse)	Abolished (ID100 = 8-170 µmol/kg)	Mouse	Not Specified	[5]
GHB-induced Absence Seizures	Abolished (ID100 = 8-170 µmol/kg)	Rat	Not Specified	[5]
Pentylenetetrazole-induced Absence Seizures	Abolished (ID100 = 8-170 µmol/kg)	Rat	Not Specified	[5]
Nigral Dopamine Neuron Firing	Increased Firing Rate and Bursting	Rat	1-64 mg/kg (i.v.)	[3]

Experimental Protocols

Protocol 1: Evaluation of SCH 50911 on Cocaine Self-Administration in Rats

Objective: To assess the effect of SCH 50911 on the reinforcing properties of cocaine.

Animals: Male Wistar rats (250-300g) individually housed with ad libitum access to food and water, maintained on a 12-h light/dark cycle.

Apparatus: Standard operant conditioning chambers equipped with two levers, a cue light above the active lever, and a syringe pump for intravenous drug delivery.

Procedure:

• Surgery: Implant a chronic indwelling catheter into the jugular vein of each rat under anesthesia. Allow a recovery period of 5-7 days.

• Acquisition of Self-Administration:

  • Train rats to press the active lever for an intravenous infusion of cocaine (0.5 mg/kg/infusion) on a fixed-ratio 1 (FR1) schedule during daily 2-hour sessions.

  • Each lever press on the active lever results in a cocaine infusion and a 20-second presentation of the cue light, followed by a 20-second time-out period.

  • Lever presses on the inactive lever have no programmed consequences.

  • Continue training until a stable baseline of responding is achieved (e.g., less than 20% variation in the number of infusions over three consecutive days).

• SCH 50911 Treatment:

  • Dissolve SCH 50911 in sterile saline.

  • Administer SCH 50911 (e.g., 1, 3, or 10 mg/kg) or vehicle (saline) via intraperitoneal (i.p.) injection 30 minutes before the self-administration session.

  • Use a within-subjects design, where each rat receives each dose of SCH 50911 and vehicle in a counterbalanced order, with at least two days of baseline self-administration between drug treatments.

• Data Analysis:

  • Record the number of infusions, active lever presses, and inactive lever presses.

  • Analyze the data using a repeated-measures ANOVA to determine the effect of SCH 50911 dose on cocaine self-administration.

Protocol 2: Assessment of SCH 50911 on Conditioned Place Preference (CPP) for Morphine in Mice

Objective: To determine if SCH 50911 can block the rewarding effects of morphine as measured by CPP.

Animals: Male C57BL/6 mice (20-25g) housed in groups with ad libitum access to food and water, maintained on a 12-h light/dark cycle.

Apparatus: A three-chamber CPP apparatus with distinct visual and tactile cues in the two outer chambers, separated by a smaller neutral central chamber.

Procedure:

• Pre-conditioning Phase (Day 1):

  • Allow each mouse to freely explore all three chambers for 15 minutes.

  • Record the time spent in each chamber to establish any initial chamber preference. Assign the drug-paired chamber to be the initially non-preferred chamber.

• Conditioning Phase (Days 2-7):

  • Conduct two conditioning sessions per day, separated by at least 4 hours.

  • Morning Session (Drug Pairing): Administer morphine (e.g., 10 mg/kg, s.c.) and immediately confine the mouse to the drug-paired chamber for 30 minutes. 30 minutes prior to morphine administration, pre-treat with either vehicle or SCH 50911 (e.g., 1, 3, or 10 mg/kg, i.p.).

  • Afternoon Session (Saline Pairing): Administer saline (s.c. and i.p.) and confine the mouse to the saline-paired chamber for 30 minutes.

  • Alternate the morning and afternoon pairings across days.

• Test Phase (Day 8):

  • Place the mouse in the central chamber and allow it to freely explore all three chambers for 15 minutes.

  • Record the time spent in each chamber.

• Data Analysis:

  • Calculate the CPP score as the time spent in the drug-paired chamber during the test phase minus the time spent in the same chamber during the pre-conditioning phase.

  • Analyze the data using a one-way ANOVA followed by post-hoc tests to compare the CPP scores between the different treatment groups (vehicle + saline, vehicle + morphine, SCH 50911 + morphine).

Mandatory Visualizations

Caption: Signaling pathway of SCH 50911 action on a dopamine neuron.

Caption: Experimental workflow for a cocaine self-administration study.

References

• 1. The pharmacology of SCH 50911: a novel, orally-active GABA-beta receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SCH 50911 | GABAB Receptors | Tocris Bioscience [tocris.com]
• 3. Activation of nigral dopamine neurons by the selective GABA(B)-receptor antagonist SCH 50911 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The morpholino-acetic acid analogue Sch 50911 is a selective GABA(B) receptor antagonist in rat neocortical slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Characterization of the antiabsence effects of SCH 50911, a GABA-B receptor antagonist, in the lethargic mouse, gamma-hydroxybutyrate, and pentylenetetrazole models - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing Sch 50911 (Sch 50910's Active Enantiomer) in Anxiety Behavioral Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anxiety disorders represent a significant global health concern, prompting extensive research into novel therapeutic agents. The GABAergic system, particularly the GABA-B receptor, has emerged as a promising target for anxiolytic drug development. Sch 50911, the active (+)-(S)-enantiomer of the morpholino-acetic acid derivative, is a selective and potent GABA-B receptor antagonist.[1][2][3] Its ability to modulate the GABAergic system makes it a valuable tool for investigating the role of GABA-B receptors in anxiety-related behaviors. It is important to note that the (-)-enantiomer, Sch 50910, is inactive.[1] These application notes provide detailed protocols for utilizing Sch 50911 in common rodent models of anxiety-like behavior and summarize the expected quantitative outcomes.

Mechanism of Action: GABA-B Receptor Antagonism

Sch 50911 exerts its effects by selectively blocking GABA-B receptors. These receptors are G-protein coupled receptors (GPCRs) that, upon activation by the endogenous ligand GABA, mediate slow and prolonged inhibitory signals in the central nervous system.[4][5] The downstream signaling cascade of GABA-B receptor activation primarily involves the Gαi/o protein, leading to the inhibition of adenylyl cyclase and a subsequent decrease in cyclic AMP (cAMP) levels.[4][6] Additionally, the Gβγ subunit can directly modulate ion channels, leading to the activation of G-protein-gated inwardly rectifying potassium (GIRK) channels and the inhibition of voltage-gated calcium channels (VGCC).[4][5] This results in neuronal hyperpolarization and reduced neurotransmitter release.

By antagonizing these receptors, Sch 50911 is hypothesized to disinhibit neuronal activity in brain regions critical for anxiety and fear, such as the amygdala, leading to anxiolytic-like effects.

Signaling Pathway of GABA-B Receptor Activation

Caption: GABA-B receptor signaling pathway and the antagonistic action of Sch 50911.

Data Presentation: Efficacy of Sch 50911 in Anxiety Models

The following table summarizes the reported anxiolytic-like effects of Sch 50911 in a key behavioral model of anxiety.

Behavioral Model	Species	Doses of Sch 50911	Key Findings	Reference
Elevated Zero Maze (EZM)	Rat	1 - 3 mg/kg	Significantly increased time spent in the open areas of the maze. Effects were comparable to the anxiolytic drug diazepam.

Experimental Protocols

Elevated Plus Maze (EPM) / Elevated Zero Maze (EZM) Test

The EPM and its modification, the EZM, are widely used to assess anxiety-like behavior in rodents. These tests are based on the conflict between the animal's natural tendency to explore a novel environment and its aversion to open, elevated spaces.

Experimental Workflow for EPM/EZM

Caption: General experimental workflow for the Elevated Plus/Zero Maze test.

Materials:

• Elevated Plus Maze or Elevated Zero Maze apparatus

• Sch 50911

• Vehicle (e.g., saline)

• Positive control (e.g., Diazepam)

• Animal subjects (rats or mice)

• Video recording and analysis software

Procedure:

• Animal Acclimation: House animals in a controlled environment for at least one week prior to testing.

• Habituation: On the test day, allow animals to habituate to the testing room for 30-60 minutes.

• Drug Administration: Administer Sch 50911 (e.g., 1, 3, 10 mg/kg, intraperitoneally) or vehicle 30 minutes before the test.

• Test Initiation: Place the animal in the center of the EPM, facing a closed arm, or in a closed quadrant of the EZM.

• Exploration: Allow the animal to freely explore the maze for a 5-minute session.

• Data Collection: Record the session using an overhead camera. Key parameters to measure include:

  • Time spent in the open arms/quadrants

  • Number of entries into the open arms/quadrants

  • Time spent in the closed arms/quadrants

  • Number of entries into the closed arms/quadrants

  • Total distance traveled (to assess locomotor activity)

• Data Analysis: Analyze the data using video tracking software. An increase in the time spent and entries into the open arms is indicative of an anxiolytic-like effect.

Open Field Test (OFT)

The OFT is used to assess general locomotor activity and anxiety-like behavior.[1] Rodents naturally tend to stay close to the walls (thigmotaxis) of a novel, open environment. Anxiolytic compounds can increase exploration of the central, more anxiogenic area.

Materials:

• Open field arena (e.g., 40x40x40 cm)

• Sch 50911

• Vehicle

• Animal subjects

• Video recording and analysis software

Procedure:

• Habituation: Acclimate the animals to the testing room for at least 30 minutes.

• Drug Administration: Administer Sch 50911 or vehicle as described for the EPM.

• Test Initiation: Gently place the animal in the center of the open field arena.

• Exploration: Allow the animal to explore the arena for a 5-10 minute session.

• Data Collection: Record the session and quantify the following parameters:

  • Time spent in the center zone

  • Distance traveled in the center zone

  • Time spent in the periphery

  • Total distance traveled

  • Rearing frequency (a measure of exploratory behavior)

• Data Analysis: An increase in the time spent and distance traveled in the center zone, without a significant change in total distance traveled, suggests an anxiolytic effect.

Light-Dark Box (LDB) Test

This test is based on the innate aversion of rodents to brightly lit areas and their preference for dark, enclosed spaces.[7][8] Anxiolytic compounds are expected to increase the time spent in the light compartment.

Materials:

• Light-dark box apparatus (a box divided into a small, dark compartment and a larger, illuminated compartment)

• Sch 50911

• Vehicle

• Animal subjects

• Video recording and analysis software

Procedure:

• Habituation: Allow animals to acclimate to the testing room.

• Drug Administration: Administer Sch 50911 or vehicle.

• Test Initiation: Place the animal in the center of the light compartment, facing away from the opening to the dark compartment.

• Exploration: Allow the animal to move freely between the two compartments for a 5-10 minute session.

• Data Collection: Record the session and measure:

  • Time spent in the light compartment

  • Time spent in the dark compartment

  • Number of transitions between compartments

  • Latency to first enter the dark compartment

  • Total distance traveled

• Data Analysis: An increase in the time spent in the light compartment and the number of transitions is indicative of an anxiolytic-like effect.

Logical Relationship of Sch 50911's Action

Caption: The causal chain from Sch 50911 administration to anxiolytic-like effects.

Conclusion

Sch 50911 is a valuable pharmacological tool for investigating the role of the GABA-B receptor in anxiety. The protocols outlined in these application notes provide a framework for assessing the anxiolytic potential of this compound in established rodent behavioral models. The available data strongly suggest that Sch 50911 possesses anxiolytic-like properties, warranting further investigation into its therapeutic potential for anxiety disorders. Researchers should always ensure that experimental procedures are conducted ethically and in accordance with institutional guidelines.

References

• 1. The morpholino-acetic acid analogue Sch 50911 is a selective GABA(B) receptor antagonist in rat neocortical slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. SCH-50911 - Wikipedia [en.wikipedia.org]
• 3. The pharmacology of SCH 50911: a novel, orally-active GABA-beta receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. Molecular mechanisms of metabotropic GABAB receptor function - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The mouse light/dark box test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Light-dark box test - Wikipedia [en.wikipedia.org]

Sch 50910: An Inactive Compound in the Context of Preclinical Pain Research

Extensive investigation into the scientific literature reveals a lack of preclinical studies evaluating Sch 50910 for analgesic properties. This is attributed to the fact that Sch 50910 is the inactive enantiomer of a compound primarily investigated for its effects on the GABA-B receptor system. As a result, there is no quantitative data, experimental protocols, or established signaling pathways to report regarding its use in pain models.

Sch 50910 is the levorotatory, or (-) enantiomer, of the morpholino-acetic acid derivative Sch 50911. Research has consistently demonstrated that the pharmacological activity of this compound resides in its dextrorotatory, or (+) enantiomer, Sch 50911, which acts as a selective and competitive antagonist of the GABA-B receptor.

In studies conducted on rat neocortical slices, Sch 50910 was found to be inactive.[1][2] For instance, at a concentration of 500 μM, Sch 50910 did not produce any significant effect on spontaneous discharges, whereas its counterpart, Sch 50911, effectively antagonized the effects of the GABA-B agonist baclofen.[2] Similarly, another study reported that Sch 50910 had no effect on the electrically stimulated release of GABA at a concentration of 100 μM, further indicating its lack of activity at the GABA-B autoreceptor.[2][3]

The focus of research has therefore been on the active compound, Sch 50911, for its potential to modulate the GABAergic system. Given that Sch 50910 has been characterized as the inactive form, it has not been pursued as a candidate for development in preclinical pain studies. Consequently, the core requirements of this request—quantitative data, experimental protocols, and signaling pathway diagrams for Sch 50910 in the context of pain—cannot be fulfilled due to the absence of relevant research.

Understanding the Target: The GABA-B Receptor

To provide context, the following diagram illustrates the general signaling pathway of a GABA-B receptor, the target of the active compound Sch 50911. As an antagonist, Sch 50911 would block these downstream effects.

GABA-B Receptor Signaling Pathway

References

• 1. researchgate.net [researchgate.net]
• 2. The morpholino-acetic acid analogue Sch 50911 is a selective GABA(B) receptor antagonist in rat neocortical slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for SCH 50910 in Conditioned Place Preference

For Researchers, Scientists, and Drug Development Professionals

Introduction

Conditioned Place Preference (CPP) is a widely utilized preclinical behavioral paradigm to investigate the rewarding or aversive properties of drugs and other stimuli. This model is crucial in the study of addiction, motivation, and neural circuits underlying reward and aversion. SCH 50910 is a selective GABA-B receptor antagonist. While GABA-B receptor agonists have been shown to attenuate the rewarding effects of various drugs of abuse, the specific application of the antagonist SCH 50910 in CPP protocols is not extensively documented in publicly available literature.

These application notes provide a comprehensive, albeit generalized, protocol for utilizing SCH 50910 in a conditioned place preference paradigm. The following sections detail the hypothesized mechanism of action, a detailed experimental protocol, and hypothetical data presented in a structured format. This document is intended to serve as a foundational guide for researchers designing studies to investigate the motivational properties of SCH 50910.

Hypothesized Mechanism of Action in Reward Pathways

GABA-B receptors are metabotropic G-protein coupled receptors that mediate inhibitory neurotransmission. In the mesolimbic dopamine (B1211576) system, a key circuit in processing reward, GABA-B receptors are located on both the cell bodies of dopamine neurons in the Ventral Tegmental Area (VTA) and on the terminals of these neurons in the Nucleus Accumbens (NAc). Activation of these receptors by GABA or an agonist typically leads to a decrease in dopamine release.

As a GABA-B receptor antagonist, SCH 50910 is hypothesized to block this tonic inhibitory control. By antagonizing presynaptic GABA-B autoreceptors on VTA dopamine neurons or postsynaptic GABA-B receptors on GABAergic interneurons, SCH 50910 may lead to a disinhibition of dopamine neurons. This would result in an increase in dopamine release in the Nucleus Accumbens, a neurochemical event often associated with reward and positive reinforcement. Therefore, it is hypothesized that SCH 50910 may induce a conditioned place preference on its own.

Signaling Pathway of Hypothesized SCH 50910 Action

Caption: Hypothesized signaling pathway for SCH 50910-induced reward.

Experimental Protocol

This protocol outlines a standard, unbiased, three-phase conditioned place preference study to assess the rewarding or aversive effects of SCH 50910 in rodents.

Materials:

• SCH 50910

• Vehicle (e.g., sterile saline, or a solution containing a solubilizing agent like DMSO if necessary)

• Conditioned Place Preference Apparatus (a two- or three-chamber box with distinct visual and tactile cues in each conditioning chamber)

• Animal scale

• Syringes and needles for administration

• Video recording and analysis software

Animal Model:

• Male Sprague-Dawley rats (250-300g) or C57BL/6 mice (20-25g) are commonly used.

• Animals should be housed individually for at least one week before the experiment to acclimate to the facility.

• Maintain a 12-hour light/dark cycle with ad libitum access to food and water.

Procedure:

Phase 1: Pre-Conditioning (Baseline Preference Test - Day 1)

• Handle the animals for 5 minutes daily for 3 days prior to the start of the experiment to reduce stress.

• On Day 1, place each animal in the central compartment of the CPP apparatus (if using a three-chamber design) or in the doorway between the two chambers and allow free access to all compartments for 15 minutes.

• Record the time spent in each of the distinct side chambers.

• Animals showing a strong unconditioned preference for one chamber (e.g., spending >80% of the time in one chamber) should be excluded from the study.

• Assign the remaining animals to treatment groups, counterbalancing for any slight initial preferences.

Phase 2: Conditioning (Days 2-9)

• This phase consists of 8 days of conditioning sessions, alternating between drug and vehicle administration.

• On drug conditioning days (e.g., Days 3, 5, 7, 9), administer SCH 50910 via the chosen route (e.g., intraperitoneal injection). A suggested dose range to explore would be 1, 3, and 10 mg/kg.

• Immediately after injection, confine the animal to one of the conditioning chambers for 30 minutes. The drug-paired chamber should be counterbalanced across animals.

• On vehicle conditioning days (e.g., Days 2, 4, 6, 8), administer an equivalent volume of the vehicle solution.

• Immediately after injection, confine the animal to the opposite conditioning chamber for 30 minutes.

Phase 3: Post-Conditioning (CPP Test - Day 10)

• On Day 10, place the animal in the central compartment (or doorway) of the apparatus in a drug-free state.

• Allow the animal to freely explore all compartments for 15 minutes.

• Record the time spent in each of the side chambers.

• An increase in time spent in the drug-paired chamber compared to the pre-conditioning test is indicative of a conditioned place preference (reward).

• A decrease in time spent in the drug-paired chamber is indicative of a conditioned place aversion.

Experimental Workflow

Caption: Experimental workflow for the SCH 50910 CPP protocol.

Data Presentation

The following tables present hypothetical data for a study investigating the effects of SCH 50910 on conditioned place preference.

Table 1: Time Spent in Drug-Paired Chamber (Seconds)

Treatment Group	Pre-Conditioning (Mean ± SEM)	Post-Conditioning (Mean ± SEM)
Vehicle	445 ± 25	455 ± 30
SCH 50910 (1 mg/kg)	450 ± 28	550 ± 35
SCH 50910 (3 mg/kg)	448 ± 30	680 ± 40
SCH 50910 (10 mg/kg)	452 ± 26	650 ± 38

Table 2: CPP Score (Post-Conditioning Time - Pre-Conditioning Time in Drug-Paired Chamber)

Treatment Group	CPP Score (Mean ± SEM)
Vehicle	10 ± 15
SCH 50910 (1 mg/kg)	100 ± 20
SCH 50910 (3 mg/kg)	232 ± 25
SCH 50910 (10 mg/kg)	198 ± 22

Table 3: Locomotor Activity During Conditioning (Distance Traveled in meters)

Treatment Group	Vehicle Day (Mean ± SEM)	SCH 50910 Day (Mean ± SEM)
Vehicle	25 ± 3	24 ± 3
SCH 50910 (1 mg/kg)	26 ± 4	35 ± 5
SCH 50910 (3 mg/kg)	24 ± 3	45 ± 6
SCH 50910 (10 mg/kg)	25 ± 4	42 ± 5

Conclusion

This document provides a detailed, generalized framework for conducting a conditioned place preference study with the GABA-B receptor antagonist SCH 50910. Given the lack of specific published protocols, the provided dosages and expected outcomes are hypothetical and should be optimized in pilot studies. Researchers should also consider potential effects on locomotor activity, which could confound the interpretation of CPP data. Careful experimental design, including appropriate vehicle controls and counterbalancing, is essential for obtaining valid and interpretable results. This protocol serves as a starting point for investigating the motivational effects of SCH 50910 and its potential role in reward and addiction processes.

Application Notes and Protocols for Sch 50910

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sch 50910 is a potent, selective, and competitive antagonist of the GABA-B receptor.[1] Its ability to specifically block the inhibitory effects of GABA at the B-type receptor makes it a valuable tool in neuroscience research and a potential lead compound in drug development for various neurological and psychiatric disorders. These application notes provide detailed protocols for the preparation of Sch 50910 stock solutions, along with essential information on its mechanism of action, relevant signaling pathways, and a general experimental workflow for its use in cell culture.

Physicochemical and Safety Data

A comprehensive understanding of the physical, chemical, and safety properties of Sch 50910 is crucial for its proper handling and use in experimental settings. The following tables summarize key data for Sch 50910 (and its closely related analogue, SCH 50911, which is often used interchangeably in research literature).

Table 1: Physicochemical Properties of Sch 50911

Property	Value	Reference
Molecular Weight	173.21 g/mol
Chemical Formula	C₈H₁₅NO₃
CAS Number	733717-87-8
Appearance	Solid powder
Purity	≥98%
Solubility	Soluble in DMSO. Soluble to 100 mM in water and phosphate-buffered saline.

Table 2: Recommended Storage Conditions

Form	Storage Temperature	Duration	Recommendations	Reference
Solid Compound	-20°C	Long-term (months to years)	Desiccate to prevent degradation.	[2]
Stock Solution	-20°C	Short-term (up to 1 month)	Store in tightly sealed aliquots to avoid freeze-thaw cycles.	[2]
Stock Solution	0 - 4°C	Very short-term (days to weeks)	For immediate use.

Table 3: Safety and Handling Precautions

Hazard	Precaution	Reference
General Handling	Use in a well-ventilated area. Avoid inhalation of dust. Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.	[3]
Skin Contact	May cause skin irritation. In case of contact, immediately wash with plenty of water.	[3]
Eye Contact	May cause eye irritation. In case of contact, rinse cautiously with water for several minutes.	[3]
Ingestion	May be harmful if swallowed. Seek medical attention if symptoms occur.	[3]
Disposal	Dispose of waste in accordance with local, regional, and national regulations.

Disclaimer: A specific Safety Data Sheet (SDS) for Sch 50910 was not available at the time of this writing. The information provided is based on general laboratory safety practices and data for similar compounds. It is imperative to obtain and consult the SDS provided by the supplier before handling this compound.

Mechanism of Action and Signaling Pathway

Sch 50910 exerts its effects by acting as a competitive antagonist at the GABA-B receptor. GABA-B receptors are G-protein coupled receptors (GPCRs) that mediate the slow and prolonged inhibitory effects of GABA, the primary inhibitory neurotransmitter in the central nervous system.

The GABA-B receptor is a heterodimer composed of two subunits: GABA-B1 and GABA-B2. The binding of an agonist, such as GABA, to the GABA-B1 subunit induces a conformational change that activates the associated Gi/o protein. This activation leads to the dissociation of the Gα and Gβγ subunits, which then modulate the activity of downstream effectors. Specifically, the Gβγ subunit can activate inwardly rectifying potassium (K+) channels, leading to hyperpolarization of the cell membrane, and inhibit voltage-gated calcium (Ca2+) channels, which reduces neurotransmitter release. The Gαi/o subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.

Sch 50910 competitively binds to the GABA-B receptor, preventing the binding of GABA and thereby blocking this signaling cascade.

Figure 1. GABA-B Receptor Signaling Pathway and the inhibitory action of Sch 50910.

Protocols

Protocol 1: Preparation of a 10 mM Sch 50910 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Sch 50910 in dimethyl sulfoxide (B87167) (DMSO).

Materials:

• Sch 50910 powder

• Anhydrous, sterile DMSO

• Sterile microcentrifuge tubes or vials

• Calibrated analytical balance

• Calibrated micropipettes and sterile tips

Procedure:

• Pre-weighing Preparations:

  • Allow the vial of Sch 50910 powder to equilibrate to room temperature before opening to prevent condensation of moisture.

  • Perform all handling of the solid compound in a chemical fume hood or a well-ventilated area.

• Weighing the Compound:

  • Carefully weigh out 1.73 mg of Sch 50910 powder using an analytical balance.

  • To calculate the amount of Sch 50910 needed for a different volume or concentration, use the following formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )

• Dissolving the Compound:

  • Transfer the weighed Sch 50910 powder to a sterile microcentrifuge tube.

  • Add 1 mL of anhydrous, sterile DMSO to the tube.

  • Vortex the tube gently until the powder is completely dissolved. Visually inspect the solution to ensure there are no undissolved particles.

• Aliquoting and Storage:

  • Dispense the 10 mM stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile microcentrifuge tubes.

  • Clearly label each aliquot with the compound name, concentration, date of preparation, and your initials.

  • Store the aliquots at -20°C for long-term storage (up to one month is recommended). Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions for Cell Culture Experiments

This protocol outlines the dilution of the 10 mM stock solution to prepare working solutions for treating cells in culture. It is crucial to minimize the final concentration of DMSO in the cell culture medium, as it can be toxic to cells at higher concentrations (typically, the final DMSO concentration should be ≤ 0.1%).

Materials:

• 10 mM Sch 50910 stock solution in DMSO

• Sterile cell culture medium appropriate for your cell line

• Sterile microcentrifuge tubes

• Calibrated micropipettes and sterile tips

Procedure:

• Determine the Final Working Concentration:

  • Decide on the final concentration(s) of Sch 50910 you wish to test in your experiment. This will depend on the specific cell type and experimental design. A typical starting point for a GABA-B antagonist might be in the low micromolar range.

• Calculate the Dilution:

  • Use the following formula to calculate the volume of stock solution needed: V₁C₁ = V₂C₂ Where:

    • V₁ = Volume of the stock solution to be added

    • C₁ = Concentration of the stock solution (10 mM)

    • V₂ = Final volume of the cell culture medium

    • C₂ = Desired final concentration of Sch 50910

  • Example: To prepare 1 mL of cell culture medium with a final Sch 50910 concentration of 10 µM:

    • V₁ = (1 mL x 10 µM) / 10,000 µM = 0.001 mL = 1 µL

    • In this case, you would add 1 µL of the 10 mM stock solution to 1 mL of cell culture medium. The final DMSO concentration would be 0.1%.

• Prepare the Working Solution:

  • Thaw an aliquot of the 10 mM Sch 50910 stock solution at room temperature.

  • In a sterile tube, add the calculated volume of the stock solution to the appropriate volume of pre-warmed cell culture medium.

  • Mix gently by pipetting up and down or by brief vortexing.

• Vehicle Control:

  • It is essential to include a vehicle control in your experiment. This control should contain the same final concentration of DMSO as the treated samples but without the Sch 50910.

  • To prepare the vehicle control, add the same volume of DMSO as you added of the stock solution to an equal volume of cell culture medium.

Experimental Workflow

The following diagram illustrates a general workflow for utilizing a Sch 50910 stock solution in a cell-based assay to investigate its effect on a specific cellular response.

Figure 2. General experimental workflow for using Sch 50910 in cell-based assays.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. SCH-50911|733717-87-8|COA [dcchemicals.com]
• 3. oxfordlabfinechem.com [oxfordlabfinechem.com]

Application Notes and Protocols for Sch 50910 in DMSO

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, storage, and preparation of Sch 50910 in Dimethyl Sulfoxide (DMSO). Protocols for its use in common in vitro assays are also included to facilitate experimental design and execution.

Product Information

Characteristic	Information
IUPAC Name	(R)-(+)-5,5-Dimethyl-2-morpholineacetic acid
Molecular Formula	C₈H₁₅NO₃
Molecular Weight	173.21 g/mol
CAS Number	168363-33-9
Mechanism of Action	Selective GABA-B receptor antagonist.

Solubility in DMSO

Table 1: Recommended Stock Solution Parameters

Parameter	Recommendation
Solvent	Anhydrous Dimethyl Sulfoxide (DMSO)
Typical Stock Concentration	10 mM
Storage Temperature	-20°C for short to medium term (weeks to months) -80°C for long term (months to years)
Storage Conditions	Store in airtight, light-protected vials. Aliquot to avoid repeated freeze-thaw cycles.

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Sch 50910, a common starting concentration for subsequent dilutions in experimental assays.

Materials:

• Sch 50910 (solid powder)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or vials

• Calibrated precision balance

• Vortex mixer

Procedure:

• Equilibrate: Allow the vial of solid Sch 50910 to reach room temperature before opening to prevent moisture condensation.

• Weigh: Accurately weigh the desired amount of Sch 50910 powder. To prepare 1 mL of a 10 mM stock solution, weigh 1.732 mg of Sch 50910.

  • Calculation: Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 mg/g

  • Mass (mg) = 0.010 mol/L x 0.001 L x 173.21 g/mol x 1000 mg/g = 1.732 mg

• Dissolve: Add the calculated amount of anhydrous DMSO to the vial containing the Sch 50910 powder. For a 10 mM solution with 1.732 mg of Sch 50910, add 1 mL of DMSO.

• Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. Gentle warming in a water bath (37°C) for a few minutes can aid dissolution if necessary.

• Store: Aliquot the stock solution into smaller, single-use volumes in light-protected tubes and store at -20°C or -80°C.

Caption: Workflow for preparing a Sch 50910 stock solution in DMSO.

Application in Cell-Based Assays

For most cell culture experiments, the final concentration of DMSO should be kept below 0.5% (v/v) to avoid solvent-induced cytotoxicity. This requires serial dilution of the DMSO stock solution in the appropriate cell culture medium.

Protocol: Dilution of Sch 50910 for a Cell-Based Assay

This example describes the preparation of a 10 µM final working concentration of Sch 50910 in a cell culture well.

Materials:

• 10 mM Sch 50910 stock solution in DMSO

• Sterile cell culture medium

• Sterile microcentrifuge tubes

• Calibrated micropipettes

Procedure:

• Intermediate Dilution (1000X of final concentration): Prepare a 10 mM intermediate stock if not already available.

• Final Dilution: To prepare a 10 µM working solution, dilute the 10 mM stock solution 1:1000 in cell culture medium. For example, to make 1 mL of 10 µM solution, add 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

• Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO used for the final dilution to an equal volume of cell culture medium (e.g., 1 µL of DMSO to 999 µL of medium).

• Application: Add the prepared working solution and vehicle control to your cell cultures.

Table 2: Example Working Concentrations from Literature

Assay Type	Cell/Tissue Type	Working Concentration	Reference
Electrophysiology (Patch Clamp)	Mouse brain slices	5 µM (for SCH 50911, a related compound)	(Atwood et al., 2014)[1]
Radioligand Binding Assay	CHO cells expressing GABA-B receptors	IC₅₀ determined in competition assays	(Hirst et al., 2003)[2]

Mechanism of Action and Signaling Pathway

Sch 50910 acts as a selective antagonist at GABA-B receptors. These receptors are G-protein coupled receptors (GPCRs) that, upon activation by the endogenous ligand GABA, mediate inhibitory neurotransmission. As an antagonist, Sch 50910 blocks the binding of GABA to the GABA-B receptor, thereby inhibiting its downstream signaling cascade.

The primary signaling pathway initiated by GABA-B receptor activation involves:

• G-protein activation: The receptor is coupled to inhibitory G-proteins (Gi/o).

• Inhibition of adenylyl cyclase: The activated α-subunit of the G-protein inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[3][4]

• Modulation of ion channels: The βγ-subunits of the G-protein can directly modulate the activity of ion channels. This includes the activation of G-protein-coupled inwardly rectifying potassium (GIRK) channels, leading to hyperpolarization, and the inhibition of voltage-gated calcium channels (VGCCs), which reduces neurotransmitter release.[3]

By blocking the GABA-B receptor, Sch 50910 prevents these inhibitory effects, leading to a disinhibition of the affected neurons.

Caption: Signaling pathway of GABA-B receptor antagonism by Sch 50910.

References

• 1. Patch-clamp and multi-electrode array electrophysiological analysis in acute mouse brain slices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pharmacological characterisation of a cell line expressing GABA B1b and GABA B2 receptor subunits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Diversity of structure and function of GABAB receptors: a complexity of GABAB-mediated signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The GABAB Receptor—Structure, Ligand Binding and Drug Development - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Long-Term Storage of Sch 50910

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed guidance on the long-term storage and handling of Sch 50910, a selective GABA-B receptor antagonist. Adherence to these protocols is crucial for maintaining the compound's integrity and ensuring the reproducibility of experimental results.

Introduction

Sch 50910 is a potent and selective antagonist of the GABA-B receptor, making it a valuable tool in neuroscience research.[1] Like any bioactive small molecule, its stability is paramount for obtaining reliable and consistent data. These notes outline the recommended storage conditions, handling procedures, and general protocols for assessing the long-term stability of Sch 50910.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Sch 50910 is provided below.

Property	Value
Chemical Name	(2R)-2-Morpholineacetic acid, 5,5-dimethyl-
CAS Number	790633-59-9
Molecular Formula	C8H15NO3
Molecular Weight	173.21 g/mol
Appearance	Solid powder
Purity	>98%
Solubility	Soluble in DMSO

Data sourced from MedKoo Biosciences.[1]

Recommended Long-Term Storage Conditions

Proper storage is critical to prevent degradation and extend the shelf life of Sch 50910. The following conditions are recommended for both the solid compound and stock solutions.

Form	Storage Condition	Duration
Solid Powder	Dry, dark at -20°C	Long-term (months to years)
Dry, dark at 0-4°C	Short-term (days to weeks)
Stock Solution (in DMSO)	-20°C	Long-term (months)
0-4°C	Short-term (days to weeks)

It is recommended to prepare fresh solutions for experiments. If storing stock solutions, they should be aliquoted into single-use vials to avoid repeated freeze-thaw cycles. The shelf life of Sch 50910 is greater than two years if stored properly.[1] The compound is stable for several weeks during ordinary shipping at ambient temperatures.[1]

Experimental Protocols

4.1. Protocol for Preparation of Stock Solutions

This protocol describes the preparation of a 10 mM stock solution of Sch 50910 in DMSO.

Materials:

• Sch 50910 solid powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, amber microcentrifuge tubes or vials

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Equilibrate the vial of Sch 50910 solid powder to room temperature before opening to prevent moisture condensation.

• Weigh the desired amount of Sch 50910 using a calibrated analytical balance in a chemical fume hood. For 1 mL of a 10 mM stock solution, weigh 1.7321 mg of Sch 50910.

• Add the appropriate volume of anhydrous DMSO to the solid powder.

• Vortex the solution until the solid is completely dissolved. Gentle warming (e.g., in a 37°C water bath) may be applied if necessary to aid dissolution.

• Aliquot the stock solution into single-use, sterile, amber vials to protect from light.

• Store the aliquots at -20°C for long-term storage.

4.2. General Protocol for Assessing Long-Term Stability

Objective: To determine the degradation rate of Sch 50910 under defined storage conditions.

Methodology:

• Sample Preparation: Prepare a stock solution of Sch 50910 in a suitable solvent (e.g., DMSO) at a known concentration. Aliquot the solution into multiple vials for each storage condition to be tested (e.g., -80°C, -20°C, 4°C, room temperature, and an accelerated condition of 40°C).

• Time Points: Establish a schedule for sample analysis (e.g., T=0, 1 month, 3 months, 6 months, 1 year, and 2 years).

• HPLC Analysis: At each time point, analyze the purity of the stored samples using a validated HPLC method.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water with a modifier like formic acid or trifluoroacetic acid is a common starting point for polar compounds like Sch 50910.

  • Column: A C18 reverse-phase column is typically suitable.

  • Detection: UV detection at a wavelength determined by a UV-Vis scan of Sch 50910.

  • Quantification: Calculate the percentage of the parent peak area relative to the total peak area at each time point.

• Data Analysis: Plot the percentage of intact Sch 50910 against time for each storage condition. This will allow for the determination of the degradation kinetics and estimation of the shelf life.

Visualizations

5.1. Signaling Pathway of GABA-B Receptor Antagonism

Sch 50910 acts as an antagonist at the GABA-B receptor. This diagram illustrates the canonical signaling pathway that is inhibited by Sch 50910. GABA-B receptors are G-protein coupled receptors that, upon activation by GABA, inhibit adenylyl cyclase and modulate ion channel activity.[2]

References

• 1. medkoo.com [medkoo.com]
• 2. Diversity of structure and function of GABAB receptors: a complexity of GABAB-mediated signaling - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Sch 50911 Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the GABA-B receptor antagonist, Sch 50911.

Clarification: Sch 50910 vs. Sch 50911

It is critical to distinguish between two related compounds:

• Sch 50911 ((+)-(S)-5,5-dimethylmorpholinyl-2-acetic acid): This is the active enantiomer and acts as a selective and competitive antagonist of the GABA-B receptor.[1][2][3]

• Sch 50910: This is the inactive (-) enantiomer and should not be used for experiments targeting GABA-B receptor antagonism.[1]

This guide will focus exclusively on troubleshooting experiments involving Sch 50911 .

General Information

Sch 50911 is a valuable pharmacological tool for studying the physiological and pathological roles of GABA-B receptors. Understanding its mechanism of action is key to designing and troubleshooting experiments.

Mechanism of Action of Sch 50911

Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the central nervous system (CNS). It exerts its effects through two main receptor types: GABA-A and GABA-B. GABA-B receptors are G-protein coupled receptors (GPCRs) that mediate slow and prolonged inhibitory signals.[4][5][6]

When activated by GABA, GABA-B receptors trigger downstream signaling cascades that lead to:

• Activation of inwardly rectifying potassium (K+) channels, causing hyperpolarization of the neuron.[5][7]

• Inhibition of voltage-gated calcium (Ca2+) channels, reducing neurotransmitter release from presynaptic terminals.[5][6]

• Inhibition of adenylyl cyclase, leading to decreased intracellular cyclic AMP (cAMP) levels.[5]

Sch 50911 acts as a competitive antagonist at the GABA-B receptor. This means it binds to the same site as GABA but does not activate the receptor. By blocking GABA's access to the receptor, Sch 50911 prevents these inhibitory downstream effects, leading to an overall increase in neuronal excitability.[3][4]

Diagram 1: GABA-B Receptor Signaling Pathway and Site of Sch 50911 Action.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues encountered during experiments with Sch 50911.

Compound Preparation and Handling

Q1: My Sch 50911 is not dissolving. What should I do?

• Check the solvent: Sch 50911 is soluble in DMSO, water, and phosphate-buffered saline (PBS).[8] For aqueous solutions, ensure the pH is appropriate.

• Gentle warming: Gently warming the solution may aid dissolution.

• Sonication: Brief sonication can help break up aggregates.

• Fresh solvent: Ensure you are using high-quality, fresh solvents.

Q2: What is the recommended storage condition for Sch 50911?

• Solid form: Store desiccated at -20°C for long-term storage.

• Stock solutions: Store at -20°C for long-term storage or at 4°C for short-term use (days to weeks).[8] Avoid repeated freeze-thaw cycles.

Q3: How stable is Sch 50911 in solution?

Sch 50911 is generally stable in solution when stored properly. For in vitro experiments, it is best practice to prepare fresh dilutions from a concentrated stock solution for each experiment to ensure consistent activity. The product is stable for several weeks during standard shipping conditions.[8]

Experimental Design

Q4: What concentration of Sch 50911 should I use?

The optimal concentration will vary depending on the experimental model and the specific research question.

• In vitro: Concentrations typically range from the low micromolar (µM) range. For example, in rat neocortical slices, Sch 50911 antagonized the effects of the GABA-B agonist baclofen (B1667701) at concentrations of 5, 10, and 25 µM.[1] The IC50 for Sch 50911 at GABA-B receptors is approximately 1.1 µM.[3]

• In vivo: Doses will depend on the route of administration and the animal model. In studies on absence seizures, effective doses ranged from 2 to 22 µmol/kg.[9]

It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific experimental conditions.

Q5: I am not seeing an effect with Sch 50911. What are the possible reasons?

• Incorrect enantiomer: Double-check that you are using Sch 50911 and not the inactive Sch 50910.

• Concentration is too low: You may need to increase the concentration of Sch 50911. Refer to the literature for typical concentration ranges and perform a dose-response experiment.

• Insufficient GABA-B receptor tone: Sch 50911 is an antagonist, so its effect will only be apparent if there is endogenous GABA-B receptor activation in your experimental system. Consider co-application with a GABA-B agonist like baclofen to confirm the antagonist activity of your Sch 50911.

• Compound degradation: Ensure your stock solution has been stored correctly and is not expired.

• Off-target effects of other compounds: If used in combination with other drugs, consider potential interactions.

Q6: I am observing unexpected or off-target effects. What should I consider?

While Sch 50911 is reported to be a selective GABA-B antagonist with no binding affinity for GABA-A receptors at concentrations up to 100 µM, it is important to consider potential off-target effects, especially at high concentrations.[3]

• Concentration: Use the lowest effective concentration to minimize the risk of off-target effects.

• Control experiments: Include appropriate controls, such as vehicle controls and experiments with a structurally different GABA-B antagonist, to help differentiate between on-target and off-target effects.

• System-specific effects: The observed effects may be a downstream consequence of GABA-B receptor blockade in a complex biological system.

Data Interpretation

Q7: How do I interpret a lack of effect in my in vivo study?

• Bioavailability: Sch 50911 is orally active.[2] However, the route of administration and formulation can impact its bioavailability. Consider alternative routes if oral administration is not effective.

• Metabolism: The compound may be rapidly metabolized in your animal model.

• Blood-brain barrier penetration: While Sch 50911 is expected to cross the blood-brain barrier for CNS effects, its efficiency can vary.

• Behavioral paradigm: The chosen behavioral test may not be sensitive to the effects of GABA-B receptor antagonism.

Q8: My in vitro and in vivo results are conflicting. Why might this be?

Discrepancies between in vitro and in vivo results are not uncommon.[10]

• Neuronal circuitry: In vitro preparations like brain slices have disrupted neuronal circuits, which can alter the response to a drug compared to the intact brain.[10]

• Homeostatic mechanisms: In vivo, the nervous system has complex homeostatic mechanisms that can compensate for the effects of a drug over time.

• Pharmacokinetics: The concentration of the drug reaching the target in vivo is influenced by absorption, distribution, metabolism, and excretion, which are not factors in vitro.

Quantitative Data Summary

The following tables summarize key quantitative data for Sch 50911 and other commonly used GABA-B receptor antagonists for comparative purposes.

Table 1: Potency of Sch 50911

Parameter	Value	Species/System	Reference
IC50	1.1 µM	GABA-B Receptor Binding	[3]
Apparent pA2	6.0 ± 0.1	Rat Neocortical Slices (vs. Baclofen)	[1]

Table 2: Comparative Potency of GABA-B Antagonists

Compound	IC50 (µM)	Notes	Reference
Sch 50911	1.1	Selective, competitive, orally active	[3]
CGP 35348	~66	Brain penetrant	[3]
CGP 52432	Potent	Selective	[11]
CGP 55845	Potent	Selective	[11]
Saclofen	-	Selective	[11]
2-Hydroxysaclofen	-	More potent than Saclofen	[11]

Experimental Protocols

The following is a generalized protocol for an in vitro electrophysiology experiment to test the effect of Sch 50911 on synaptic transmission. Specific parameters should be optimized for your preparation and recording setup.

Protocol: In Vitro Brain Slice Electrophysiology

1. Brain Slice Preparation:

• Anesthetize the animal (e.g., rat or mouse) and perform transcardial perfusion with ice-cold, oxygenated artificial cerebrospinal fluid (aCSF).
• Rapidly dissect the brain and prepare acute slices (e.g., 300-400 µm thick) of the desired brain region (e.g., hippocampus, cortex) using a vibratome in ice-cold, oxygenated aCSF.
• Allow slices to recover in oxygenated aCSF at room temperature for at least 1 hour before recording.

2. Recording Setup:

• Transfer a slice to the recording chamber and continuously perfuse with oxygenated aCSF at a constant flow rate and temperature (e.g., 30-32°C).
• Visualize neurons using DIC microscopy and establish a whole-cell patch-clamp recording.
• Record baseline synaptic activity (e.g., spontaneous inhibitory postsynaptic currents (sIPSCs) or evoked IPSCs).

3. Drug Application:

• Prepare a stock solution of Sch 50911 in an appropriate solvent (e.g., water or DMSO).
• Dilute the stock solution to the final desired concentration in aCSF immediately before use.
• After recording a stable baseline, switch the perfusion to the aCSF containing Sch 50911.
• Record the synaptic activity in the presence of Sch 50911 for a sufficient duration to observe its effect.
• To confirm the specificity of the effect, you can perform a washout by switching the perfusion back to the control aCSF.
• To confirm GABA-B receptor antagonism, you can co-apply Sch 50911 with a GABA-B agonist like baclofen.

4. Data Analysis:

• Analyze the frequency, amplitude, and kinetics of the synaptic events before, during, and after drug application.
• Use appropriate statistical tests to determine the significance of any observed changes.

A[label="Prepare Brain Slices"]; B[label="Slice Recovery"]; C [label="Establish Whole-Cell Recording"]; D [label="Record Baseline Synaptic Activity"]; E [label="Prepare Sch 50911 Solution"]; F [label="Bath Apply Sch 50911"]; G [label="Record Synaptic Activity\nin presence of Sch 50911"]; H [label="Washout (Optional)"]; I[label="Data Analysis"];

A -> B; B -> C; C -> D; E -> F; D -> F; F -> G; G -> H; H -> I; G -> I; }

Diagram 2: General Experimental Workflow for In Vitro Electrophysiology.

References

• 1. The morpholino-acetic acid analogue Sch 50911 is a selective GABA(B) receptor antagonist in rat neocortical slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The pharmacology of SCH 50911: a novel, orally-active GABA-beta receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. rndsystems.com [rndsystems.com]
• 4. What are GABAB receptor antagonists and how do they work? [synapse.patsnap.com]
• 5. Diversity of structure and function of GABAB receptors: a complexity of GABAB-mediated signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. GABA Receptor Physiology and Pharmacology - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. GABA(B) receptor activation changes membrane and filter properties of auditory thalamic neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medkoo.com [medkoo.com]
• 9. Characterization of the antiabsence effects of SCH 50911, a GABA-B receptor antagonist, in the lethargic mouse, gamma-hydroxybutyrate, and pentylenetetrazole models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Comparative in vivo and in vitro studies with the potent GABAB receptor antagonist, CGP 56999A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. GABAB Receptor Antagonists | GABAB Receptors | Tocris Bioscience [tocris.com]

Technical Support Center: Optimizing Sch 50910 Concentration for In Vitro Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the concentration of Sch 50910 for their in vitro assays.

Frequently Asked Questions (FAQs)

Q1: What is Sch 50910 and what is its primary mechanism of action?

Sch 50910 is a selective antagonist of the GABA-B receptor. Its primary mechanism of action is to block the binding of the inhibitory neurotransmitter gamma-aminobutyric acid (GABA) to the GABA-B receptor, thereby inhibiting its downstream signaling pathways.

Q2: What is a typical starting concentration range for Sch 50910 in in vitro assays?

Based on data from the closely related compound SCH 50911, which has a reported IC50 of 1.1 µM for GABA-B receptors, a starting concentration range of 0.1 µM to 10 µM is recommended for initial experiments.[1] Optimization will be necessary for specific cell lines and assay types. For some applications, such as studying long-term potentiation (LTP), concentrations up to 1000 µM have been used for other GABA-B antagonists like CGP 35348.[2]

Q3: How should I prepare and store a stock solution of Sch 50910?

Sch 50910 is typically dissolved in a non-polar solvent such as dimethyl sulfoxide (B87167) (DMSO) to create a concentrated stock solution. For example, a 10 mM stock solution can be prepared. It is advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. For long-term storage, keep the aliquots at -20°C or -80°C. For short-term storage (a few days to a week), 4°C is acceptable.

Q4: What is the maximum recommended final concentration of DMSO in my cell culture?

The final concentration of DMSO in your cell culture medium should ideally be kept below 0.1% to avoid solvent-induced cytotoxicity. If a higher concentration is necessary, it is crucial to include a vehicle control (cells treated with the same concentration of DMSO without Sch 50910) to assess any potential effects of the solvent on the cells.

Troubleshooting Guides

Issue 1: No observable effect of Sch 50910 in the assay.

Possible Causes and Solutions:

Cause	Recommended Action
Concentration is too low	Increase the concentration of Sch 50910. Perform a dose-response experiment to determine the optimal concentration for your specific assay and cell type. A range of 0.1 µM to 100 µM could be explored.
Poor compound stability	Ensure that the Sch 50910 stock solution has been stored correctly and has not undergone multiple freeze-thaw cycles. Prepare fresh dilutions in your assay buffer or culture medium immediately before use. The stability of compounds in cell culture media can be influenced by various factors.[3][4][5][6][7]
Low receptor expression	Confirm that your chosen cell line expresses a sufficient level of GABA-B receptors. This can be verified by techniques such as qPCR, Western blot, or flow cytometry.
Assay sensitivity	The assay readout may not be sensitive enough to detect the effects of GABA-B receptor antagonism. Consider using a more direct or sensitive method to measure the downstream effects of GABA-B receptor signaling.

Issue 2: High background or inconsistent results.

Possible Causes and Solutions:

Cause	Recommended Action
Compound precipitation	Visually inspect the wells for any signs of precipitation. If observed, you may need to adjust the solvent or the final concentration of Sch 50910.
Cell health and density	Ensure that the cells are healthy and seeded at a consistent density across all wells. Variations in cell number can lead to inconsistent results.
Assay variability	Minimize pipetting errors and ensure uniform mixing of reagents. Include appropriate positive and negative controls in your experimental design.
Off-target effects	While Sch 50910 is selective for the GABA-B receptor, off-target effects can occur at high concentrations. Consider performing a counterscreen against other related receptors if you suspect off-target activity. The related compound SCH 50911 showed no binding affinity for GABA-A receptors at concentrations up to 100 µM.[1]

Issue 3: Observed cytotoxicity.

Possible Causes and Solutions:

Cause	Recommended Action
High concentration of Sch 50910	High concentrations of any compound can lead to cytotoxicity.[8][9] Perform a cytotoxicity assay (e.g., MTT, LDH, or live/dead staining) to determine the cytotoxic concentration range of Sch 50910 for your specific cell line.[10][11][12][13]
Solvent toxicity	Ensure the final DMSO concentration is not exceeding recommended limits (typically <0.1%). Always include a vehicle control to assess solvent toxicity.
Prolonged incubation time	The duration of exposure to the compound can influence cytotoxicity. Optimize the incubation time for your assay to achieve the desired effect without causing significant cell death.

Quantitative Data Summary

Table 1: Reported In Vitro Activity of a Structurally Related GABA-B Antagonist (SCH 50911)

Compound	Target	Assay	IC50	Reference
SCH 50911	GABA-B Receptor	Radioligand Binding	1.1 µM	[1]
SCH 50911	GABA-A Receptor	Radioligand Binding	>100 µM	[1]

Note: This data is for SCH 50911, a close analog of Sch 50910, and should be used as a reference for initial experimental design. IC50 values for Sch 50910 may vary.

Experimental Protocols

Protocol 1: General In Vitro Receptor Binding Assay

This protocol provides a general framework for a competitive receptor binding assay to determine the affinity of Sch 50910 for the GABA-B receptor.[14][15][16][17][18]

Materials:

• Cell membranes expressing GABA-B receptors

• Radiolabeled GABA-B receptor ligand (e.g., [³H]-GABA or a specific antagonist)

• Sch 50910

• Assay buffer (e.g., Tris-HCl with appropriate ions)

• Scintillation fluid and vials

• Filtration apparatus with glass fiber filters

Procedure:

• Prepare Reagents: Prepare serial dilutions of Sch 50910 in assay buffer. Prepare a solution of the radiolabeled ligand at a concentration close to its Kd.

• Incubation: In a microplate, combine the cell membranes, radiolabeled ligand, and varying concentrations of Sch 50910. Include wells for total binding (radioligand only) and non-specific binding (radioligand + a high concentration of a known unlabeled ligand).

• Equilibration: Incubate the plate at a specified temperature (e.g., room temperature or 37°C) for a sufficient time to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through the glass fiber filters to separate bound from free radioligand.

• Washing: Wash the filters with ice-cold assay buffer to remove any unbound radioligand.

• Quantification: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding and plot the percentage of inhibition against the log concentration of Sch 50910 to determine the IC50 value.

Protocol 2: General Electrophysiology Patch-Clamp Assay

This protocol outlines a general approach for assessing the effect of Sch 50910 on GABA-B receptor-mediated currents using whole-cell patch-clamp electrophysiology.[19][20]

Materials:

• Cells expressing GABA-B receptors (e.g., primary neurons or a stable cell line)

• External and internal recording solutions

• GABA-B receptor agonist (e.g., baclofen)

• Sch 50910

• Patch-clamp rig with amplifier and data acquisition system

Procedure:

• Cell Preparation: Plate the cells on coverslips suitable for electrophysiological recording.

• Recording Setup: Place a coverslip in the recording chamber and perfuse with external solution.

• Patching: Obtain a whole-cell patch-clamp recording from a target cell.

• Baseline Recording: Record the baseline membrane current or potential.

• Agonist Application: Apply a known concentration of a GABA-B receptor agonist (e.g., baclofen) to elicit a response (e.g., an outward potassium current).

• Antagonist Application: After washing out the agonist, pre-incubate the cell with the desired concentration of Sch 50910 for a few minutes.

• Co-application: Co-apply the GABA-B agonist and Sch 50910 and record the response.

• Data Analysis: Compare the agonist-induced current in the absence and presence of Sch 50910 to determine the extent of inhibition.

Mandatory Visualizations

Caption: GABA-B receptor signaling pathway and the inhibitory action of Sch 50910.

Caption: General experimental workflow for optimizing Sch 50910 concentration.

References

• 1. Identification of Orthosteric GABAB Receptor Ligands by Virtual Screening and In Vitro Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GABAB Receptor Antagonism: Facilitatory Effects on Memory Parallel Those on LTP Induced by TBS but Not HFS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cell culture media impact on drug product solution stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Vitamins in cell culture media: Stability and stabilization strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Optimizing the stability and solubility of cell culture media ingredients - Evonik Industries [healthcare.evonik.com]
• 6. Improvement of the culture stability of non-anchorage-dependent animal cells grown in serum-free media through immobilization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Vitamins in cell culture media: Stability and stabilization strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cytotoxic potency of H2O2 in cell cultures: impact of cell concentration and exposure time - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Evaluation of the cytotoxicity of 10 chemicals in human and rat hepatocytes and in cell lines: Correlation between in vitro data and human lethal concentration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. In vitro cytotoxicity of selected chemicals commonly produced during fire combustion using human cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In Vitro Cell Toxicity and Intracellular Uptake of Doxorubicin Exposed as a Solution or Liposomes: Implications for Treatment of Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Characterization of GABA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 15. merckmillipore.com [merckmillipore.com]
• 16. tools.thermofisher.com [tools.thermofisher.com]
• 17. An ELISA Based Binding and Competition Method to Rapidly Determine Ligand-receptor Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 19. journals.physiology.org [journals.physiology.org]
• 20. application.wiley-vch.de [application.wiley-vch.de]

Preventing Sch 50910 precipitation in buffer

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the precipitation of Sch 50910 in buffer solutions.

Frequently Asked Questions (FAQs)

Q1: What is Sch 50910 and why is its solubility a concern?

Sch 50910 is a research compound with the chemical name (2R)-2-Morpholineacetic acid, 5,5-dimethyl-. Its structure contains both a carboxylic acid group and a tertiary amine (the morpholine (B109124) ring), making it a zwitterionic compound. The solubility of zwitterionic compounds is highly dependent on the pH of the solution and is at its minimum at the isoelectric point (pI), where the net charge of the molecule is zero. Incorrect buffer pH is a common reason for the precipitation of Sch 50910 during experiments.

Q2: What is the isoelectric point (pI) of Sch 50910 and why is it important?

Q3: What is the recommended solvent for preparing a stock solution of Sch 50910?

It is recommended to prepare a high-concentration stock solution of Sch 50910 in an organic solvent such as dimethyl sulfoxide (B87167) (DMSO).[1] Sch 50910 is reported to be soluble in DMSO.[1]

Q4: What is the maximum recommended final concentration of DMSO in my aqueous buffer?

To avoid solvent-related precipitation and potential toxicity in cell-based assays, the final concentration of DMSO in your aqueous working solution should be kept as low as possible, ideally ≤ 0.5% . Always include a vehicle control with the same final DMSO concentration in your experiments.

Troubleshooting Guide: Preventing Sch 50910 Precipitation

This guide addresses common issues related to Sch 50910 precipitation in a question-and-answer format.

Issue 1: Sch 50910 precipitates immediately upon dilution of the DMSO stock solution into my aqueous buffer.

• Question: Why is my Sch 50910 crashing out of solution instantly? Answer: This is likely due to a rapid change in solvent polarity and exceeding the aqueous solubility of Sch 50910 at the point of mixing. This can be exacerbated if your buffer pH is close to the estimated pI of 4.8.

• Troubleshooting Steps:

  • Optimize Dilution Technique: Instead of adding the buffer to your stock, add the stock solution to the buffer dropwise while vigorously vortexing the buffer. This promotes rapid mixing and avoids localized high concentrations of Sch 50910.

  • Perform Serial Dilutions: First, create an intermediate dilution of your high-concentration DMSO stock in DMSO. Then, dilute this intermediate stock into your aqueous buffer. This gradual reduction in concentration can help maintain solubility.

  • Check Your Buffer's pH: Ensure your buffer's pH is at least 1.5 to 2 pH units away from the estimated pI of 4.8. For example, use a buffer with a pH below 3.3 or above 6.3.

Issue 2: My Sch 50910 solution is initially clear but becomes cloudy or forms a precipitate over time.

• Question: What could be causing delayed precipitation of Sch 50910? Answer: This could be due to several factors including temperature fluctuations, buffer instability, or slow equilibration to a supersaturated state. The solubility of many compounds decreases at lower temperatures.

• Troubleshooting Steps:

  • Control the Temperature: Prepare and use your Sch 50910 solutions at a constant temperature. If you prepare the solution at room temperature and then store it at 4°C, precipitation may occur.

  • Prepare Fresh Solutions: It is best practice to prepare working solutions of Sch 50910 fresh for each experiment and avoid long-term storage in aqueous buffers.

  • Assess Buffer Stability: Ensure that your buffer components are stable and do not interact with Sch 50910 over time.

Data Presentation

Property	Estimated Value / Recommendation	Reference / Rationale
Chemical Structure	Zwitterionic (contains carboxylic acid and tertiary amine)	Based on IUPAC name: (2R)-2-Morpholineacetic acid, 5,5-dimethyl-
pKa (Carboxylic Acid)	~ 2.25	Based on structurally similar morpholin-4-yl-acetic acid.
pKa (Morpholine Amine)	~ 7.4	Based on structurally similar N-methylmorpholine.
Isoelectric Point (pI)	~ 4.8	Calculated as (pKa1 + pKa2) / 2. This is the pH of minimum solubility.
Recommended Buffer pH	pH < 3.3 or pH > 6.3	At least 1.5 pH units away from the pI to ensure the molecule is charged and more soluble.
Stock Solution Solvent	DMSO	Sch 50910 is soluble in DMSO.[1]
Final DMSO Concentration	≤ 0.5%	To minimize solvent effects and potential toxicity.

Experimental Protocols

Protocol for Determining Optimal Buffer Conditions for Sch 50910

This protocol provides a method to test the solubility of Sch 50910 in different buffers to identify the optimal conditions for your experiment.

Materials:

• Sch 50910 powder

• DMSO

• A selection of buffers with different pH values (e.g., citrate (B86180) buffer pH 3.0, phosphate (B84403) buffer pH 7.4, Tris buffer pH 8.0)

• Microcentrifuge tubes

• Vortex mixer

• Spectrophotometer or plate reader (optional)

Procedure:

• Prepare a 10 mM stock solution of Sch 50910 in 100% DMSO. Ensure the powder is completely dissolved.

• Label microcentrifuge tubes for each buffer condition to be tested.

• Pipette 995 µL of each buffer into the corresponding labeled tubes.

• Add 5 µL of the 10 mM Sch 50910 stock solution to each tube. This will result in a final concentration of 50 µM Sch 50910 and 0.5% DMSO.

• Immediately vortex each tube vigorously for 30 seconds.

• Visually inspect each tube for any signs of precipitation or cloudiness immediately after mixing and after 1 hour of incubation at the experimental temperature.

• (Optional) Quantify the amount of soluble Sch 50910 by centrifuging the tubes at high speed to pellet any precipitate and measuring the absorbance of the supernatant at a predetermined wavelength.

Visualizations

Caption: Relationship between pH, charge, and solubility of Sch 50910.

Caption: Troubleshooting workflow for Sch 50910 precipitation.

References

• 1. quora.com [quora.com]

Sch 50910 stability in aqueous solutions

This technical support center provides researchers, scientists, and drug development professionals with guidance on the stability of Sch 50910 in aqueous solutions. The following information is based on the chemical properties of Sch 50910 and general principles of pharmaceutical stability testing.

Frequently Asked Questions (FAQs)

Q1: What is Sch 50910 and what is its primary mechanism of action?

Sch 50910, also known as (2R)-2-Morpholineacetic acid, 5,5-dimethyl-, is a selective antagonist of the GABA-B receptor. GABA-B receptors are G protein-coupled receptors that mediate inhibitory neurotransmission in the central nervous system. As an antagonist, Sch 50910 blocks the activity of these receptors.

Q2: What are the potential stability concerns for Sch 50910 in aqueous solutions?

Given its chemical structure, which includes a morpholine (B109124) ring and a carboxylic acid functional group, the primary stability concerns for Sch 50910 in aqueous solutions are:

• Hydrolysis: The carboxylic acid group may undergo hydrolysis, particularly under acidic or basic conditions.

• Oxidation: The morpholine ring, although generally stable, could be susceptible to oxidation under certain conditions.

• Photodegradation: Exposure to light, especially UV light, may lead to degradation.

Q3: How does pH affect the stability of Sch 50910 in aqueous solutions?

The pH of an aqueous solution can significantly impact the stability of Sch 50910. The carboxylic acid moiety is more susceptible to degradation at pH extremes. It is generally recommended to maintain the pH of Sch 50910 solutions within a neutral range (pH 6-8) to minimize hydrolysis. The stability of amine-containing compounds can also be pH-dependent, with increased degradation sometimes observed at higher pH values where the unprotonated form is more prevalent and potentially more reactive.

Q4: What are the recommended storage conditions for Sch 50910 aqueous solutions?

• Temperature: Store aqueous solutions at 2-8°C for short-term use (days to weeks) and frozen at -20°C or -80°C for long-term storage (months to years).

• Light: Protect solutions from light by using amber vials or by wrapping containers in foil.

• pH: Use a buffered solution to maintain a stable pH, preferably within the neutral range.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Loss of compound activity in an experiment.	Degradation of Sch 50910 in the aqueous experimental buffer.	Prepare fresh solutions of Sch 50910 for each experiment. Verify the pH of your buffer. Consider performing a quick stability check by analyzing the concentration of a freshly prepared solution and one that has been stored under experimental conditions.
Precipitation observed in the aqueous solution.	Poor solubility of Sch 50910 at the prepared concentration or pH.	Confirm the solubility of Sch 50910 in your specific buffer system. The use of a co-solvent such as DMSO may be necessary to achieve higher concentrations, although the final concentration of the organic solvent should be kept low to avoid affecting the biological system. Adjusting the pH may also improve solubility.
Inconsistent experimental results.	Inconsistent concentration of Sch 50910 due to degradation or adsorption to container surfaces.	Use a validated analytical method (e.g., HPLC-UV) to confirm the concentration of your working solutions. Prepare solutions in low-binding tubes.
Appearance of unknown peaks in analytical chromatograms.	Formation of degradation products.	Conduct forced degradation studies to identify potential degradation products and establish a stability-indicating analytical method.

Experimental Protocols

General Protocol for Assessing Aqueous Stability of Sch 50910 (Forced Degradation Study)

Forced degradation studies are essential to understand the intrinsic stability of a drug substance and to develop stability-indicating analytical methods. According to FDA and ICH guidelines, these studies involve subjecting the compound to stress conditions more severe than accelerated stability testing.[1][2]

1. Preparation of Stock and Working Solutions:

• Prepare a stock solution of Sch 50910 in a suitable solvent (e.g., DMSO) at a known concentration (e.g., 10 mg/mL).

• Dilute the stock solution with the aqueous buffers of interest (e.g., pH 3, 7, and 9) to a final concentration suitable for analysis (e.g., 100 µg/mL).

2. Stress Conditions:

• Acid Hydrolysis: Treat the working solution with 0.1 M HCl at room temperature and at an elevated temperature (e.g., 60°C).

• Base Hydrolysis: Treat the working solution with 0.1 M NaOH at room temperature and at an elevated temperature (e.g., 60°C).

• Oxidation: Treat the working solution with 3% H₂O₂ at room temperature.

• Thermal Degradation: Store the working solution at an elevated temperature (e.g., 60°C).

• Photostability: Expose the working solution to a light source according to ICH Q1B guidelines (e.g., 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter).[3]

3. Sample Analysis:

• At specified time points (e.g., 0, 2, 4, 8, 24, 48 hours), withdraw aliquots from each stress condition.

• If necessary, neutralize the acidic and basic samples.

• Analyze the samples using a stability-indicating HPLC method to determine the remaining concentration of Sch 50910 and to detect any degradation products.

4. Data Analysis:

• Calculate the percentage of degradation for Sch 50910 under each condition.

• Determine the degradation kinetics (e.g., zero-order, first-order) and calculate the degradation rate constant and half-life.

Hypothetical Stability Data for Sch 50910 in Aqueous Solution (pH 7.4)

Storage Condition	Time	Remaining Sch 50910 (%)	Major Degradation Product 1 (%)	Major Degradation Product 2 (%)
2-8°C	0 days	100.0	0.0	0.0
7 days	99.5	0.3	0.2
30 days	98.2	1.1	0.7
25°C / 60% RH	0 days	100.0	0.0	0.0
7 days	97.1	1.8	1.1
30 days	91.5	5.3	3.2
40°C / 75% RH	0 days	100.0	0.0	0.0
7 days	89.3	6.8	3.9
30 days	75.4	15.2	9.4

Visualizations

Caption: GABA-B Receptor Signaling Pathway and the inhibitory action of Sch 50910.

Caption: Workflow for Forced Degradation Study of Sch 50910 in Aqueous Solutions.

References

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rjptonline.org [rjptonline.org]
• 3. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]

Potential off-target effects of Sch 50910

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers and drug development professionals using Sch 50910. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of Sch 50910?

Sch 50910 is the inactive (-)-enantiomer of Sch 50911, a selective GABA-B receptor antagonist.[1][2] However, studies have shown that Sch 50910 itself is largely inactive at the GABA-B receptor.

Q2: I am not observing any effect in my experiment when using Sch 50910. Is this expected?

Yes, this is a likely outcome. Research indicates that Sch 50910 is inactive as a GABA-B receptor antagonist, even at high concentrations. One study found that Sch 50910 at a concentration of 500 μM did not antagonize the effects of the GABA-B agonist baclofen (B1667701) in rat neocortical slices.[1][2] Another experiment showed that Sch 50910 had no effect on electrically stimulated neurotransmitter release at a concentration of 100 μM.[1]

Q3: Are there any known off-target effects of Sch 50910?

There is limited direct information available specifically on the off-target screening of Sch 50910. However, its active enantiomer, Sch 50911, has been shown to be selective for the GABA-B receptor. Sch 50911 displayed no binding affinity for GABA-A, histamine (B1213489) H1 and H3, dopamine (B1211576) D1 and D2, serotonin (B10506) 5-HT2, or muscarinic m1, m2, or m4 receptors.[3] While not definitive for Sch 50910, this suggests a low probability of significant off-target effects at these common receptors. One study also found that another GABA-B antagonist, belonging to a different chemical class, was devoid of significant activity on glycine (B1666218) exocytosis, while Sch 50911 also did not show significant activity in this assay.[4]

Q4: My results with Sch 50910 are inconsistent. What could be the cause?

Given the documented inactivity of Sch 50910 at its presumed target, any observed effects may be due to experimental variables rather than a specific pharmacological action of the compound. Consider the following:

• Compound Integrity: Verify the purity and integrity of your Sch 50910 sample.

• Experimental Conditions: Review your experimental setup for any potential confounding factors.

• Use as a Control: Sch 50910 is best utilized as a negative control in experiments involving its active enantiomer, Sch 50911, to demonstrate the stereoselectivity of the GABA-B receptor.

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
No observable antagonist activity at the GABA-B receptor.	Sch 50910 is the inactive enantiomer.	This is the expected result based on published data.[1][2] Use the active (+)-enantiomer, Sch 50911, if GABA-B antagonism is desired.
Unexpected or off-target effects are observed.	While unlikely based on the selectivity profile of its active enantiomer, off-target effects at other sites cannot be entirely ruled out, especially at high concentrations.	Perform control experiments to rule out other factors. If possible, test the effect of Sch 50911 to see if the effect is stereospecific. Consider a broader receptor screening panel if the effect is reproducible and significant.
Variability in experimental results.	Inconsistent sample preparation or experimental protocol.	Ensure consistent and accurate preparation of Sch 50910 solutions. Standardize all experimental parameters.

Quantitative Data Summary

Table 1: Activity of Sch 50910 at the GABA-B Receptor

Compound	Assay	Concentration	Result	Reference
Sch 50910	Antagonism of baclofen-induced depression of spontaneous discharges in rat neocortical slices	500 μM	Inactive	[1][2]
Sch 50910	Electrically-stimulated [3H]GABA overflow in rat neocortical slices	100 μM	No effect on evoked release	[1]

Table 2: Selectivity Profile of the Active Enantiomer, Sch 50911

Receptor/Target	Binding Affinity (IC50)	Reference
GABA-B	1.1 μM	[3]
GABA-A	No binding affinity	[3]
Histamine H1	No binding affinity	[3]
Histamine H3	No binding affinity	[3]
Dopamine D1	No binding affinity	[3]
Dopamine D2	No binding affinity	[3]
Serotonin 5-HT2	No binding affinity	[3]
Muscarinic m1, m2, m4	No binding affinity	[3]

Experimental Protocols

Protocol 1: Assessment of GABA-B Receptor Antagonism in Rat Neocortical Slices

• Objective: To determine the effect of Sch 50910 on the inhibition of spontaneous neuronal firing by the GABA-B agonist, baclofen.

• Methodology:

  • Prepare neocortical slices from rats.

  • Maintain slices in a Mg2+-free Krebs medium to induce spontaneous discharges.

  • Record the frequency of spontaneous discharges.

  • Apply baclofen to establish a concentration-dependent depression of firing.

  • Co-apply Sch 50910 (e.g., at 500 μM) with baclofen to assess for any reversal of the baclofen-induced depression.

• Expected Outcome: Sch 50910 is not expected to reverse the inhibitory effect of baclofen, indicating a lack of GABA-B antagonist activity.[1][2]

Protocol 2: Evaluation of Effects on Neurotransmitter Release

• Objective: To assess the impact of Sch 50910 on the electrically-evoked release of GABA.

• Methodology:

  • Preload rat neocortical slices with [3H]GABA.

  • Electrically stimulate the slices to evoke the release of [3H]GABA.

  • Measure the amount of [3H]GABA overflow.

  • Apply Sch 50910 (e.g., at 100 μM) prior to and during electrical stimulation.

  • Compare the evoked [3H]GABA overflow in the presence and absence of Sch 50910.

• Expected Outcome: Sch 50910 is not expected to alter the electrically-stimulated overflow of [3H]GABA.[1]

Visualizations

Caption: GABA-B receptor signaling and the differential effects of Sch 50911 and Sch 50910.

Caption: Troubleshooting workflow for experiments involving Sch 50910.

References

• 1. The morpholino-acetic acid analogue Sch 50911 is a selective GABA(B) receptor antagonist in rat neocortical slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. The pharmacology of SCH 50911: a novel, orally-active GABA-beta receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The GABA B receptor antagonists CGP35348 and CGP52432 inhibit glycine exocytosis: study with GABA B1- and GABA B2-deficient mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Interpreting unexpected results with Sch 50910

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers interpret unexpected results when working with Sch 50910, a selective GABA-B receptor antagonist.

Frequently Asked Questions (FAQs)

Q1: What is Sch 50910 and what is its primary mechanism of action?

Sch 50910 is a selective and competitive antagonist of the GABA-B receptor.[1][2] Its primary function is to block the inhibitory effects of GABA at these receptors. In experimental settings, it is often used to investigate the physiological and behavioral roles of the GABA-B receptor system. Sch 50911, a closely related compound, has been shown to be more potent in inhibiting the binding of GABA to the GABA-B receptor in rat brain than other antagonists like CGP 35348.[3]

Q2: What are the key selectivity characteristics of Sch 50910?

Sch 50910 exhibits high selectivity for the GABA-B receptor. Studies on the related compound Sch 50911 have shown no binding affinity for GABA-A, histamine (B1213489) H1 and H3, dopamine (B1211576) D1 and D2, serotonin (B10506) 5-HT2, or muscarinic m1, m2, or m4 receptors.[3] However, it is worth noting that Sch 50911 did show activity in a non-specific muscarinic receptor binding assay, although it was devoid of muscarinic agonist or antagonist activity in isolated guinea pig ileum.[3]

Troubleshooting Unexpected Results

Scenario 1: Inconsistent or weaker than expected antagonism of GABA-B receptor activation.

Q: I am using Sch 50910 to block baclofen-induced responses in my in vitro assay, but the antagonism is variable or weaker than published data suggests. What could be the cause?

A: Several factors could contribute to this observation. Here is a step-by-step guide to troubleshoot the issue:

1. Verify Compound Integrity and Concentration:

• Solution Stability: Sch 50910 solutions should be freshly prepared. If using frozen stocks, ensure they have not undergone multiple freeze-thaw cycles.

• Concentration Verification: If possible, analytically verify the concentration of your Sch 50910 stock solution.

2. Review Experimental Protocol:

• Pre-incubation Time: Ensure you are pre-incubating the cells or tissue with Sch 50910 for a sufficient duration before adding the agonist (e.g., baclofen). The optimal pre-incubation time can vary between systems.

• Agonist Concentration: The concentration of the agonist used will influence the apparent potency of the antagonist. Construct a full agonist dose-response curve in the presence of a fixed concentration of Sch 50910 to determine if a competitive shift is occurring.

3. Consider Receptor Desensitization:

• Prolonged or repeated application of a GABA-B agonist can lead to receptor desensitization, which might be misinterpreted as weak antagonism.

Experimental Protocol: Validating Antagonist Potency

This protocol outlines how to perform a Schild analysis to confirm competitive antagonism.

• Prepare a series of agonist (e.g., baclofen) dose-response curves in the absence and presence of increasing, fixed concentrations of Sch 50910.

• Measure the response at each agonist concentration.

• Determine the EC50 of the agonist for each antagonist concentration.

• Plot the log (dose ratio - 1) against the log [Antagonist concentration]. The dose ratio is the EC50 of the agonist in the presence of the antagonist divided by the EC50 of the agonist alone.

• The x-intercept of this plot gives the pA2 value, which is a measure of the antagonist's affinity. For a competitive antagonist, the slope of the Schild plot should be close to 1.

dot

Caption: Workflow for Schild Analysis to Confirm Competitive Antagonism.

Scenario 2: Unexpected Cellular Response Unrelated to GABA-B Receptor Blockade.

Q: I'm observing a cellular effect with Sch 50910 that I cannot attribute to GABA-B receptor antagonism. For example, changes in signaling pathways not typically associated with GABA-B receptors. What could be happening?

A: While Sch 50910 is highly selective, off-target effects are a possibility with any pharmacological agent.

1. Investigate Potential Muscarinic Receptor Interaction:

• As noted, the related compound Sch 50911 has shown some interaction with muscarinic receptors in binding assays.[3] Although functional antagonist activity was not observed in one specific assay, this could be cell-type or system-dependent.

• Control Experiment: To test for this, co-administer Sch 50910 with a known muscarinic receptor antagonist (e.g., atropine). If the unexpected effect is blocked by the muscarinic antagonist, it suggests an off-target effect.

2. Consider Non-specific Effects:

• At high concentrations, compounds can have non-specific effects on cell membranes or other cellular components.

• Dose-Response: Perform a detailed dose-response curve for the unexpected effect. A very high EC50 might suggest a non-specific effect.

3. Use a Structurally Different GABA-B Antagonist:

• To confirm that the primary, expected effect is due to GABA-B antagonism and the unexpected effect is off-target, use a structurally unrelated GABA-B antagonist (e.g., CGP 55845). If the primary effect is replicated but the unexpected effect is not, this strongly suggests an off-target effect of Sch 50910.

dot

References

• 1. rndsystems.com [rndsystems.com]
• 2. GABAB Receptor Antagonists | GABAB Receptors | Tocris Bioscience [tocris.com]
• 3. The pharmacology of SCH 50911: a novel, orally-active GABA-beta receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

How to mitigate variability in Sch 50910 experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals mitigate variability in experiments involving the GABA B receptor antagonist, Sch 50911.

Frequently Asked Questions (FAQs)

Q1: What is the difference between Sch 50911 and Sch 50910?

A1: This is a critical point and a common source of experimental failure. Sch 50911 is the active (+)-(S)-enantiomer, which is a selective and competitive GABA B receptor antagonist. In contrast, Sch 50910 is the inactive (-)-enantiomer and has been shown to be inactive at GABA B receptors.[1][2] Using Sch 50910 will not produce the desired antagonistic effects on GABA B receptors. Always ensure you are using the correct, active enantiomer, Sch 50911.

Q2: What is the primary mechanism of action of Sch 50911?

A2: Sch 50911 is a selective and competitive antagonist of GABA B receptors.[3] This means it binds to the GABA B receptor at the same site as the endogenous ligand GABA, but it does not activate the receptor. By occupying the binding site, it prevents GABA and other GABA B agonists (like baclofen) from binding and eliciting their inhibitory effects.

Q3: In which experimental models has Sch 50911 been used?

A3: Sch 50911 has been utilized in a variety of in vitro and in vivo models to study the role of GABA B receptors. These include:

• In vitro: Rat neocortical slices to study antagonism of baclofen-induced depression of neuronal firing and to assess its effect on GABA release.[1][2]

• In vivo: Animal models of absence seizures, where it has demonstrated anti-seizure effects.[4] It has also been used to study its effects on alcohol self-administration and to block the antitussive effects of baclofen.[3][5]

Q4: What are the known off-target effects of Sch 50911?

A4: While Sch 50911 is selective for the GABA B receptor, some studies have noted activity at other receptors at higher concentrations. For instance, it was found to be active in a nonspecific muscarinic receptor binding assay with an IC50 of 2.2 microM, though it did not show muscarinic agonist or antagonist activity in an isolated guinea pig ileum preparation.[5] It is good practice to perform control experiments to rule out potential off-target effects in your specific experimental system, especially when using high concentrations.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
No effect of Sch 50911 observed	Incorrect enantiomer used: You may be using the inactive Sch 50910 instead of the active Sch 50911.	Verify the identity and purity of your compound. Ensure you have purchased and are using Sch 50911, the (+)-(S)-enantiomer.
Compound degradation: Improper storage may have led to the degradation of Sch 50911.	Store Sch 50911 as a desiccated powder at -20°C. For stock solutions, store at -20°C for long-term use. Avoid repeated freeze-thaw cycles.
Sub-threshold concentration: The concentration of Sch 50911 may be too low to effectively antagonize the GABA B receptors in your system.	Perform a dose-response curve to determine the optimal concentration for your specific experimental conditions. Consult the literature for effective concentrations in similar models.
Presence of high concentrations of agonist: If you are trying to antagonize an exogenously applied agonist, its concentration may be too high for Sch 50911 to compete effectively.	Reduce the concentration of the GABA B agonist or increase the concentration of Sch 50911. Consider the competitive nature of the antagonism.
High variability between experiments	Inconsistent solution preparation: Variability in the preparation of stock and working solutions of Sch 50911 can lead to inconsistent results.	Prepare fresh working solutions for each experiment from a validated stock solution. Ensure the compound is fully dissolved. Sch 50911 is soluble in water and phosphate-buffered saline (PBS) up to 100 mM.
Biological variability: In vivo experiments, in particular, can be subject to significant inter-individual differences in drug response.[3]	Increase the number of subjects or experimental replicates to improve statistical power. Carefully control for factors such as age, weight, and sex of the animals.
pH of experimental solutions: The activity of many compounds can be sensitive to pH.	Ensure that the pH of your buffers and experimental solutions is consistent across all experiments and is within the physiological range.
Unexpected or paradoxical effects	Off-target effects: At higher concentrations, Sch 50911 may interact with other receptors, leading to unexpected results.[5]	Use the lowest effective concentration of Sch 50911. Include appropriate controls, such as testing the effect of Sch 50911 in the absence of a GABA B agonist or in cell lines lacking GABA B receptors.
Complex receptor pharmacology: The pharmacology of GABA B receptors can be complex, involving autoreceptors and heteroreceptors that can modulate the release of different neurotransmitters.	Carefully review the literature relevant to your specific brain region or cell type to understand the potential downstream effects of GABA B receptor blockade.

Quantitative Data Summary

The following table summarizes key quantitative data for Sch 50911 from various experimental systems.

Parameter	Value	Experimental System	Reference
IC50 (GABA Binding)	1.1 µM	Rat brain	[5]
IC50 (GABA B Autoreceptors)	3 µM	Rat neocortical slices ([3H]GABA overflow)	[1][2]
pA2 (vs. Baclofen)	6.0 ± 0.1	Rat neocortical slices (spontaneous discharges)	[1][2]
ED50 (vs. Baclofen antitussive effect)	2.9 mg/kg, s.c.	Guinea pig	[5]
ID50 (Anti-absence seizures)	2-22 µmol/kg	Lethargic mouse and rat models	[4]

Experimental Protocols

GABA B Receptor Binding Assay (Adapted from general protocols)

This protocol describes a competitive binding assay to determine the affinity of Sch 50911 for the GABA B receptor using a radiolabeled antagonist.

Materials:

• Rat brain tissue

• Homogenization Buffer: 50 mM Tris-HCl, pH 7.4

• Binding Buffer: 50 mM Tris-HCl, 2.5 mM CaCl₂, pH 7.4

• Radioligand: [³H]CGP54626 (or other suitable GABA B antagonist radioligand)

• Unlabeled Ligand for non-specific binding: Baclofen (1 mM)

• Sch 50911

• Scintillation fluid

Procedure:

• Membrane Preparation:

  • Homogenize rat brain tissue in ice-cold Homogenization Buffer.

  • Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C.

  • Collect the supernatant and centrifuge at 40,000 x g for 20 minutes at 4°C.

  • Wash the resulting pellet by resuspending in fresh Homogenization Buffer and repeating the centrifugation step.

  • Resuspend the final pellet in Binding Buffer to a protein concentration of 0.1-0.5 mg/mL.

• Binding Assay:

  • In a 96-well plate, add the following to each well in triplicate:

    • Total Binding: Membrane preparation and [³H]CGP54626.

    • Non-specific Binding: Membrane preparation, [³H]CGP54626, and a saturating concentration of unlabeled baclofen.

    • Competitive Binding: Membrane preparation, [³H]CGP54626, and varying concentrations of Sch 50911.

  • Incubate the plate at room temperature for 60-90 minutes.

  • Terminate the reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold Binding Buffer.

  • Place the filters in scintillation vials, add scintillation fluid, and quantify radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the Sch 50911 concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

Electrophysiology in Brain Slices (General Protocol Outline)

This protocol provides a general framework for assessing the effect of Sch 50911 on synaptic transmission in brain slices.

Materials:

• Artificial cerebrospinal fluid (aCSF), saturated with 95% O₂ / 5% CO₂.

• Sucrose-based cutting solution.

• Intracellular solution for patch-clamp recordings.

• Sch 50911 stock solution.

• GABA B receptor agonist (e.g., baclofen).

Procedure:

• Slice Preparation:

  • Anesthetize the animal and perfuse transcardially with ice-cold, oxygenated sucrose-based cutting solution.

  • Rapidly dissect the brain and prepare acute brain slices (e.g., 300 µm thick) of the desired region using a vibratome in ice-cold, oxygenated cutting solution.

  • Transfer slices to a holding chamber with oxygenated aCSF and allow them to recover for at least 1 hour at room temperature.

• Recording:

  • Transfer a slice to the recording chamber and continuously perfuse with oxygenated aCSF at a constant flow rate.

  • Perform whole-cell patch-clamp or field potential recordings from neurons in the region of interest.

  • Establish a stable baseline recording of synaptic activity (e.g., evoked postsynaptic currents or potentials).

• Drug Application:

  • Apply the GABA B agonist (e.g., baclofen) to the bath to induce a stable inhibitory effect on the recorded synaptic response.

  • Once a stable effect of the agonist is achieved, co-apply Sch 50911 at the desired concentration to the perfusion solution.

  • Record the changes in the synaptic response to determine the antagonistic effect of Sch 50911.

  • Wash out the drugs to observe the recovery of the synaptic response.

• Data Analysis:

  • Measure the amplitude and/or frequency of the synaptic events before, during, and after drug application.

  • Normalize the data to the baseline period and express the effects of the agonist and antagonist as a percentage of the control.

  • Perform appropriate statistical analysis to determine the significance of the observed effects.

Visualizations

Caption: GABA B Receptor Signaling and Antagonism by Sch 50911.

Caption: General Experimental Workflow for Sch 50911.

References

• 1. The morpholino-acetic acid analogue Sch 50911 is a selective GABA(B) receptor antagonist in rat neocortical slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Blockade of the GABAB receptor suppressed alcohol self-administra...: Ingenta Connect [ingentaconnect.com]
• 4. Characterization of the antiabsence effects of SCH 50911, a GABA-B receptor antagonist, in the lethargic mouse, gamma-hydroxybutyrate, and pentylenetetrazole models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The pharmacology of SCH 50911: a novel, orally-active GABA-beta receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Assessing Blood-Brain Barrier Penetration of a Test Compound

Disclaimer: Information regarding a specific compound designated "Sch 50910" and its blood-brain barrier (BBB) penetration is not publicly available. This technical support center provides guidance on the general methodologies, troubleshooting, and frequently asked questions (FAQs) for assessing the BBB penetration of a novel test compound. The principles and protocols described herein are applicable to researchers, scientists, and drug development professionals working on CNS drug discovery.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods to assess the blood-brain barrier (BBB) penetration of a compound?

There are three main approaches to evaluate the BBB penetration of a test compound: in silico, in vitro, and in vivo methods.[1][2]

• In Silico Models: These computational methods predict BBB permeability based on the physicochemical properties of the molecule, such as molecular weight, lipophilicity (LogP), polar surface area, and hydrogen bond count.[2][3] These models are useful for early-stage screening of large numbers of compounds.

• In Vitro Models: These models utilize cultured cells to create an artificial BBB.[4][5][6] The most common is the Transwell assay, where a monolayer of brain endothelial cells is grown on a semi-permeable membrane.[4][7] The permeability of the test compound across this cell layer is then measured.

• In Vivo Models: These are considered the gold standard and involve direct measurement of the compound's concentration in the brain of a living animal.[5][8] Common techniques include microdialysis, brain tissue homogenization, and imaging techniques like positron emission tomography (PET).[8]

Q2: How do I choose the right BBB assessment method for my compound?

The choice of method depends on the stage of drug development and the specific questions being asked.

• Early Discovery/High-Throughput Screening: In silico and simple in vitro models (e.g., PAMPA-BBB) are suitable for rapidly screening large libraries of compounds to identify potential CNS drug candidates.[9]

• Lead Optimization: More complex in vitro models, such as co-culture or dynamic systems, provide more accurate permeability data and can help in understanding transport mechanisms (e.g., passive diffusion vs. active transport).[5][7]

• Preclinical Development: In vivo studies are essential to confirm BBB penetration and determine the pharmacokinetic profile of the compound in a physiological setting.[5]

Q3: What are the key parameters to measure when assessing BBB penetration?

Several parameters are used to quantify BBB penetration:

• Apparent Permeability Coefficient (Papp): An in vitro measure of the rate at which a compound crosses the cell monolayer.

• Brain-to-Plasma Concentration Ratio (Kp or LogBB): An in vivo measure representing the ratio of the compound's concentration in the brain to its concentration in the plasma at a steady state.[2]

• Brain Uptake Clearance (CLin): An in vivo parameter that measures the rate of unidirectional influx into the brain from the blood.

Troubleshooting Guides

In Vitro BBB Models (e.g., Transwell Assay)

Problem	Possible Causes	Troubleshooting Steps
Low Transendothelial Electrical Resistance (TEER) values	Incomplete cell monolayer formation.	- Optimize cell seeding density and growth time.- Use conditioned media from astrocytes or pericytes to promote tight junction formation.- Ensure proper coating of the Transwell insert with extracellular matrix proteins (e.g., collagen, fibronectin).[3]
Cell toxicity from the test compound.	- Perform a cell viability assay (e.g., MTT, LDH) to determine the non-toxic concentration range of your compound.
High variability in permeability (Papp) values	Inconsistent cell monolayer integrity.	- Monitor TEER values for each well before and after the experiment to ensure monolayer integrity.- Use a consistent passage number for the endothelial cells.[4]
Issues with compound solubility or stability.	- Check the solubility of your compound in the assay buffer.- Analyze the stability of your compound in the assay buffer over the time course of the experiment.
Papp value does not correlate with in vivo data	Overly simplistic in vitro model.	- Consider using more complex co-culture models (with astrocytes and pericytes) or dynamic in vitro models that incorporate shear stress.[5][7]
The compound is a substrate for efflux transporters not expressed or functional in the in vitro model.	- Use cell lines that overexpress specific efflux transporters (e.g., P-gp, BCRP) to investigate if your compound is a substrate.

In Vivo BBB Studies

Problem	Possible Causes	Troubleshooting Steps
Low brain-to-plasma ratio (Kp)	Poor physicochemical properties for BBB penetration.	- Re-evaluate the compound's lipophilicity, molecular size, and hydrogen bonding capacity. Chemical modification may be necessary to improve these properties.[10]
Active efflux from the brain by transporters like P-glycoprotein (P-gp).	- Co-administer the compound with a known P-gp inhibitor (e.g., verapamil, cyclosporin (B1163) A) to see if brain penetration increases.
Rapid metabolism in the brain or periphery.	- Analyze brain and plasma samples for the presence of metabolites.- Inhibit metabolic enzymes to assess their impact on brain concentrations.
High variability in brain concentrations	Inconsistent drug administration.	- Ensure accurate and consistent dosing and route of administration.
Differences in animal physiology.	- Use a sufficient number of animals per group to account for biological variability.- Control for factors like age, sex, and strain of the animals.
Issues with sample collection and processing.	- Ensure rapid and consistent brain harvesting and homogenization procedures to minimize post-mortem changes.- Validate the analytical method for quantifying the compound in brain tissue and plasma.

Experimental Protocols

In Vitro BBB Permeability Assay (Transwell Model)

This protocol provides a general framework for assessing the permeability of a test compound across a brain endothelial cell monolayer.

1. Cell Culture:

• Culture primary brain endothelial cells or a suitable cell line (e.g., bEnd.3, hCMEC/D3) on collagen-coated Transwell inserts.
• For co-culture models, plate astrocytes or pericytes on the bottom of the well.
• Monitor the formation of a confluent monolayer and the development of tight junctions by measuring the Transendothelial Electrical Resistance (TEER).

2. Permeability Assay:

• Once a stable and high TEER is achieved, replace the medium in the apical (luminal) and basolateral (abluminal) chambers with assay buffer.
• Add the test compound to the apical chamber.
• At various time points, collect samples from the basolateral chamber.
• Include a marker for paracellular transport (e.g., Lucifer yellow or a fluorescently labeled dextran) to assess the integrity of the monolayer during the experiment.

3. Sample Analysis:

• Analyze the concentration of the test compound in the collected samples using a suitable analytical method (e.g., LC-MS/MS, HPLC).

4. Data Calculation:

• Calculate the apparent permeability coefficient (Papp) using the following formula:
• Papp = (dQ/dt) / (A * C0)
• Where dQ/dt is the rate of compound appearance in the basolateral chamber, A is the surface area of the membrane, and C0 is the initial concentration in the apical chamber.

In Vivo Brain Penetration Study (Brain Tissue Homogenization)

This protocol outlines a common method to determine the brain-to-plasma concentration ratio (Kp) of a test compound in rodents.

1. Animal Dosing:

• Administer the test compound to a group of animals (e.g., mice or rats) via a relevant route (e.g., intravenous, oral).
• Use a formulation that ensures adequate solubility and stability of the compound.

2. Sample Collection:

• At a predetermined time point (e.g., corresponding to the peak plasma concentration), anesthetize the animal.
• Collect a blood sample via cardiac puncture and process it to obtain plasma.
• Perfuse the animal with saline to remove blood from the brain vasculature.
• Harvest the brain and rinse it with cold saline.

3. Sample Processing:

• Weigh the brain tissue and homogenize it in a suitable buffer.
• Extract the compound from the brain homogenate and plasma samples using an appropriate method (e.g., protein precipitation, liquid-liquid extraction, solid-phase extraction).

4. Sample Analysis:

• Quantify the concentration of the test compound in the processed brain and plasma samples using a validated analytical method (e.g., LC-MS/MS).

5. Data Calculation:

• Calculate the brain-to-plasma concentration ratio (Kp):
• Kp = Cbrain / Cplasma
• Where Cbrain is the concentration of the compound in the brain (ng/g tissue) and Cplasma is the concentration in plasma (ng/mL).

Visualizations

Caption: Workflow for an in vitro blood-brain barrier permeability assay.

Caption: Workflow for an in vivo brain penetration study.

Caption: Key factors influencing blood-brain barrier penetration.

References

• 1. benthamdirect.com [benthamdirect.com]
• 2. researchgate.net [researchgate.net]
• 3. In silico and in vitro Blood-Brain Barrier models for early stage drug discovery | IEEE Conference Publication | IEEE Xplore [ieeexplore.ieee.org]
• 4. In-vitro blood-brain barrier models for drug screening and permeation studies: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Patented In Vitro Blood-Brain Barrier Models in CNS Drug Discover...: Ingenta Connect [ingentaconnect.com]
• 7. Frontiers | In vitro Models of the Blood–Brain Barrier: Tools in Translational Medicine [frontiersin.org]
• 8. Analytical and Biological Methods for Probing the Blood-Brain Barrier - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Investigating blood-brain barrier penetration and neurotoxicity of natural products for central nervous system drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Towards Improvements for Penetrating the Blood–Brain Barrier—Recent Progress from a Material and Pharmaceutical Perspective - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Improving the In Vivo Efficacy of Sch 50910

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during in vivo experiments with the GPR119 agonist, Sch 50910. The guidance provided is based on the known mechanism of action for GPR119 agonists and established strategies for enhancing the bioavailability of poorly soluble compounds.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Sch 50910?

A1: Sch 50910 is a G protein-coupled receptor 119 (GPR119) agonist. Its mechanism of action involves the activation of GPR119, which is predominantly expressed on pancreatic β-cells and intestinal L-cells.[1][2] This activation stimulates the production of intracellular cyclic AMP (cAMP), leading to two key downstream effects:

• Glucose-dependent insulin (B600854) secretion: Increased cAMP in pancreatic β-cells enhances the secretion of insulin in response to elevated blood glucose levels.[1][3]

• Incretin release: Activation of GPR119 in intestinal L-cells promotes the release of glucagon-like peptide-1 (GLP-1), which further potentiates insulin secretion and has beneficial effects on glucose homeostasis.[2][4]

Q2: I am observing poor in vivo efficacy with Sch 50910 despite promising in vitro results. What are the likely causes?

A2: A significant discrepancy between in vitro and in vivo efficacy is a common challenge, often stemming from poor oral bioavailability. The most probable causes for Sch 50910 include:

• Low Aqueous Solubility: Many GPR119 agonists are lipophilic molecules with poor water solubility, leading to a low dissolution rate in the gastrointestinal tract.[5][6]

• Poor Permeability: The compound may have difficulty crossing the intestinal membrane to enter systemic circulation.

• First-Pass Metabolism: The compound may be extensively metabolized in the liver before it can reach its target sites.

Q3: What are the initial steps to troubleshoot the poor bioavailability of Sch 50910?

A3: The initial troubleshooting steps should focus on characterizing the physicochemical properties of Sch 50910 and employing appropriate formulation strategies. Key considerations include:

• Solubility and Permeability Assessment: Determine the Biopharmaceutics Classification System (BCS) class of Sch 50910 to understand if the primary challenge is solubility (Class II) or both solubility and permeability (Class IV).

• Formulation Optimization: For poorly soluble compounds, consider various formulation strategies to enhance dissolution and absorption.[5][6][7]

Troubleshooting Guide

This guide provides specific troubleshooting advice for common issues encountered during in vivo studies with Sch 50910.

Issue	Potential Cause	Recommended Action
Low or variable plasma concentrations of Sch 50910 after oral administration.	Poor aqueous solubility and dissolution rate.	1. Particle Size Reduction: Employ micronization or nanomilling techniques to increase the surface area of the drug particles, which can enhance the dissolution rate. 2. Amorphous Solid Dispersions: Formulate Sch 50910 as a solid dispersion with a hydrophilic polymer to improve its dissolution. 3. Lipid-Based Formulations: Utilize self-emulsifying drug delivery systems (SEDDS) or other lipid-based carriers to improve solubilization in the gastrointestinal tract.[6]
Lack of a dose-dependent effect on blood glucose levels.	Saturation of absorption mechanisms or rapid metabolism.	1. Investigate different dosing vehicles: Compare the pharmacokinetic profile of Sch 50910 in different formulations (e.g., suspension vs. solution vs. lipid-based). 2. Assess for first-pass metabolism: Conduct studies to quantify the extent of hepatic first-pass metabolism. If significant, consider alternative routes of administration for preclinical studies (e.g., intraperitoneal) to confirm target engagement.
Inconsistent pharmacological response despite adequate plasma exposure.	Tachyphylaxis (rapid desensitization of the receptor).	1. Evaluate different dosing regimens: Investigate the effect of less frequent dosing or lower maintenance doses to prevent receptor desensitization. 2. Combination Therapy: Explore the co-administration of Sch 50910 with other anti-diabetic agents that have a different mechanism of action, such as DPP-4 inhibitors.

Data Presentation

Table 1: Comparison of Formulation Strategies for Improving Oral Bioavailability

Formulation Strategy	Principle	Potential Advantages	Potential Disadvantages
Particle Size Reduction (Micronization/Nanonization)	Increases surface area for dissolution.[5]	Simple and widely applicable.	May not be sufficient for very poorly soluble compounds. Potential for particle aggregation.
Amorphous Solid Dispersions	The drug is dispersed in a hydrophilic carrier in an amorphous state, which has higher energy and solubility than the crystalline form.	Significant improvement in dissolution rate and bioavailability.	Potential for physical instability (recrystallization) during storage.
Lipid-Based Formulations (e.g., SEDDS)	The drug is dissolved in a mixture of oils, surfactants, and co-solvents that form a microemulsion upon contact with gastrointestinal fluids.[6]	Enhances solubilization and can bypass the dissolution step. May also enhance lymphatic transport.	Can be complex to formulate and may have issues with stability and in vivo performance.
Complexation with Cyclodextrins	The hydrophobic drug molecule is encapsulated within the lipophilic cavity of a cyclodextrin (B1172386) molecule, forming a more water-soluble inclusion complex.	Improves solubility and dissolution rate.	Limited drug loading capacity. Potential for competitive displacement by other molecules.

Experimental Protocols

Protocol 1: Preparation of a Micronized Suspension of Sch 50910

• Objective: To prepare a suspension of Sch 50910 with reduced particle size to enhance its dissolution rate.

• Materials:

  • Sch 50910 powder

  • Wetting agent (e.g., 0.5% w/v Tween 80)

  • Suspending vehicle (e.g., 0.5% w/v carboxymethyl cellulose (B213188) in water)

  • Mortar and pestle or a microfluidizer

• Procedure:

  • Triturate the Sch 50910 powder in the mortar with a small amount of the wetting agent to form a smooth paste.

  • Gradually add the suspending vehicle to the paste while continuously triturating to form a uniform suspension.

  • For further particle size reduction, pass the suspension through a microfluidizer according to the manufacturer's instructions.

  • Characterize the particle size distribution of the final suspension using a suitable method (e.g., laser diffraction).

Protocol 2: In Vivo Oral Glucose Tolerance Test (OGTT) in a Rodent Model

• Objective: To evaluate the in vivo efficacy of different formulations of Sch 50910 on glucose tolerance.

• Animals: Male C57BL/6 mice (8-10 weeks old), fasted overnight.

• Procedure:

  • Administer the Sch 50910 formulation or vehicle control orally by gavage at a specific dose.

  • After a predetermined time (e.g., 30-60 minutes), administer a glucose solution (2 g/kg) orally.

  • Collect blood samples from the tail vein at 0, 15, 30, 60, 90, and 120 minutes after the glucose challenge.

  • Measure blood glucose levels using a glucometer.

  • Calculate the area under the curve (AUC) for the glucose excursion to quantify the effect of the treatment.

Visualizations

Caption: GPR119 signaling pathway initiated by Sch 50910.

Caption: Experimental workflow for evaluating Sch 50910 formulations.

Caption: Troubleshooting logic for poor in vivo efficacy of Sch 50910.

References

• 1. GPR119 agonists for type 2 diabetes: past failures and future hopes for preclinical and early phase candidates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Novel GPR119 agonist HD0471042 attenuated type 2 diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Notch- and vitamin D signaling in 1,25(OH)2D3-resistant glioblastoma multiforme (GBM) cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. /tabletshortcourse [pharmacy.umaryland.edu]
• 5. Editorial: Persistent endeavors for the enhancement of dissolution and oral bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. drughunter.com [drughunter.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of GABA-B Antagonists: SCH 50911 vs. CGP 35348

For researchers, scientists, and drug development professionals, the selection of a suitable pharmacological tool is paramount for advancing our understanding of neurotransmitter systems and developing novel therapeutics. In the realm of GABA-B receptor research, both SCH 50911 and CGP 35348 have been instrumental as selective antagonists. This guide provides an objective comparison of their pharmacological properties, supported by experimental data, to aid in the selection of the most appropriate compound for specific research needs.

Executive Summary

SCH 50911 and CGP 35348 are both selective antagonists of the GABA-B receptor, a G-protein coupled receptor that mediates slow and prolonged inhibitory effects in the central nervous system. While both compounds are valuable research tools, they exhibit significant differences in potency and other pharmacological characteristics. Experimental evidence consistently demonstrates that SCH 50911 is a considerably more potent GABA-B antagonist than CGP 35348, as evidenced by its lower half-maximal inhibitory concentration (IC50) in receptor binding assays and higher pA2 value in functional assays. Both compounds are valued for their selectivity for the GABA-B receptor over the ionotropic GABA-A receptor.

Quantitative Comparison of Pharmacological Properties

The following table summarizes the key quantitative data for SCH 50911 and CGP 35348, providing a clear comparison of their potency and binding affinities.

Parameter	SCH 50911	CGP 35348	Reference(s)
IC50 (GABA-B Receptor Binding)	1.1 µM	34 µM - 62 µM	[1][2]
pA2 (Functional Antagonism)	5.8 ± 0.004 (guinea pig trachea)	4.6 ± 0.15 (guinea pig trachea)	[2]
Selectivity	No binding affinity for GABA-A at concentrations up to 100 µM	Selective for GABA-B over GABA-A	[1][3]
In Vivo Potency (Antitussive effect of baclofen (B1667701), s.c., guinea pig)	ED50 = 2.9 mg/kg	ED50 = 5.8 mg/kg	[2]

GABA-B Receptor Signaling Pathway

The GABA-B receptor is a heterodimeric G-protein coupled receptor composed of GABA-B1 and GABA-B2 subunits. Upon activation by an agonist like GABA or baclofen, the receptor couples to inhibitory Gi/o proteins. This initiates a signaling cascade that leads to the inhibition of adenylyl cyclase, reducing intracellular cAMP levels, and the modulation of ion channel activity. Specifically, the βγ-subunits of the G-protein activate G-protein-coupled inwardly-rectifying potassium (GIRK) channels, leading to hyperpolarization, and inhibit voltage-gated calcium channels, which reduces neurotransmitter release.

Caption: GABA-B receptor signaling pathway.

Experimental Protocols

Below are detailed methodologies for key experiments used to characterize and compare GABA-B antagonists like SCH 50911 and CGP 35348.

GABA-B Receptor Binding Assay

This assay determines the affinity of the antagonist for the GABA-B receptor by measuring its ability to displace a radiolabeled ligand.

a. Membrane Preparation:

• Rat brains are homogenized in a sucrose (B13894) buffer at 4°C.

• The homogenate is centrifuged at low speed to remove nuclei and large debris.

• The resulting supernatant is then centrifuged at high speed to pellet the crude membrane fraction.

• The pellet is washed multiple times by resuspension in a binding buffer and centrifugation to remove endogenous GABA.

• The final membrane pellet is resuspended in the binding buffer and the protein concentration is determined.

b. Binding Assay Protocol:

• A constant concentration of a radiolabeled GABA-B receptor antagonist (e.g., [3H]CGP 54626) is incubated with the prepared brain membranes.

• Increasing concentrations of the unlabeled antagonist (SCH 50911 or CGP 35348) are added to compete for binding with the radioligand.

• Non-specific binding is determined in the presence of a high concentration of a non-radiolabeled GABA-B agonist (e.g., GABA).

• The incubation is carried out at room temperature for a defined period to reach equilibrium.

• The reaction is terminated by rapid filtration through glass fiber filters, which traps the membranes bound with the radioligand.

• The filters are washed with ice-cold buffer to remove unbound radioligand.

• The radioactivity retained on the filters is quantified using liquid scintillation counting.

• The IC50 value (the concentration of the unlabeled antagonist that inhibits 50% of the specific binding of the radioligand) is calculated from the competition curve.

Electrophysiological Recording in Brain Slices

This method assesses the functional antagonism of GABA-B receptors by measuring the antagonist's ability to block the electrophysiological effects of a GABA-B agonist, such as baclofen-induced hyperpolarization.

a. Brain Slice Preparation:

• A rodent is anesthetized and decapitated.

• The brain is rapidly removed and placed in ice-cold, oxygenated artificial cerebrospinal fluid (aCSF).

• Coronal or sagittal slices (typically 300-400 µm thick) containing the brain region of interest (e.g., hippocampus) are prepared using a vibratome.

• Slices are allowed to recover in oxygenated aCSF at room temperature for at least one hour before recording.

b. Electrophysiological Recording:

• A single brain slice is transferred to a recording chamber and continuously perfused with oxygenated aCSF at a physiological temperature.

• Whole-cell patch-clamp recordings are made from individual neurons (e.g., CA1 pyramidal neurons in the hippocampus).

• A stable baseline membrane potential is recorded.

• A known concentration of the GABA-B agonist baclofen is applied to the slice, which typically induces a hyperpolarization of the neuronal membrane.

• After washing out the baclofen, the slice is incubated with a specific concentration of the antagonist (SCH 50911 or CGP 35348) for a period of time.

• The same concentration of baclofen is then co-applied with the antagonist, and the change in membrane potential is recorded.

• The degree of antagonism is quantified by comparing the magnitude of the baclofen-induced hyperpolarization in the absence and presence of the antagonist.

• By testing a range of antagonist concentrations, a dose-response curve can be generated to determine the pA2 value, a measure of the antagonist's potency.

Caption: Experimental workflow for electrophysiology.

Conclusion

Both SCH 50911 and CGP 35348 are effective and selective antagonists for the GABA-B receptor. The choice between them will largely depend on the specific requirements of the experiment. For studies requiring a highly potent antagonist, SCH 50911 is the superior choice, as demonstrated by its significantly lower IC50 and higher pA2 value. Its greater potency may also be advantageous in in vivo studies where lower doses can be used, potentially reducing off-target effects. However, CGP 35348 remains a valuable and widely used tool, particularly when a less potent antagonist is sufficient or for historical continuity with previous research. Researchers should carefully consider the quantitative data and experimental context when selecting the most appropriate GABA-B antagonist for their studies.

References

• 1. Keeping the Balance: GABAB Receptors in the Developing Brain and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pA2 value, Schild plot and pD2 values- applications in pharmacology | PPTX [slideshare.net]
• 3. neuron.mefst.hr [neuron.mefst.hr]

A Comparative Guide to the Efficacy of Sch 50910 and Saclofen as GABA-B Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of two gamma-aminobutyric acid (GABA) type B (GABA-B) receptor antagonists: Sch 50910 and saclofen (B1680481). The information presented herein is compiled from experimental data to assist researchers in selecting the appropriate antagonist for their studies.

Executive Summary

Saclofen is a well-established competitive GABA-B receptor antagonist with moderate potency. In contrast, experimental evidence strongly indicates that Sch 50910, the (-) enantiomer of the potent GABA-B antagonist Sch 50911, is largely inactive at GABA-B receptors. This guide will present the available quantitative data, detailed experimental methodologies, and a visual representation of the relevant signaling pathway to objectively compare these two compounds.

Data Presentation: Quantitative Efficacy at GABA-B Receptors

The following table summarizes the key efficacy parameters for Sch 50910 and saclofen, along with the active enantiomer of Sch 50910 (Sch 50911) for a comprehensive perspective.

Compound	Parameter	Value	Species/Tissue	Assay Type
Sch 50910	Activity	Inactive at 500 μM	Rat neocortical slices	Antagonism of baclofen-induced depression of spontaneous discharges
Activity	No effect at 100 μM	Rat neocortical slices	Electrically-stimulated [3H]GABA overflow
Saclofen	IC50	7.8 μM	Rat cerebellar membranes	Inhibition of baclofen (B1667701) binding[1]
pA2	5.3	Guinea pig ileum & Rat cortical slices	Antagonism of baclofen
Sch 50911	pA2	6.0 ± 0.1	Rat neocortical slices	Antagonism of baclofen-induced depression of spontaneous discharges
(active enantiomer of Sch 50910)	IC50	3 μM	Rat neocortical slices	Electrically-stimulated [3H]GABA overflow

Note: The pA2 value is the negative logarithm of the molar concentration of an antagonist that produces a two-fold shift to the right in an agonist's concentration-response curve. A higher pA2 value indicates greater potency. IC50 is the concentration of an inhibitor where the response (or binding) is reduced by half.

GABA-B Receptor Signaling Pathway

The following diagram illustrates the canonical GABA-B receptor signaling pathway and the points of action for antagonists like saclofen.

Caption: GABA-B receptor signaling pathway and the inhibitory action of saclofen.

Experimental Protocols

Baclofen-Induced Depression of Spontaneous Discharges in Rat Neocortical Slices

This electrophysiological assay is used to assess the functional antagonism of GABA-B receptors.

a. Slice Preparation:

• Male Sprague-Dawley rats (150-200g) are anesthetized with a suitable anesthetic (e.g., ketamine/xylazine mixture).

• The rat is transcardially perfused with ice-cold, oxygenated (95% O2 / 5% CO2) artificial cerebrospinal fluid (aCSF) with a composition of (in mM): 124 NaCl, 3 KCl, 1.25 NaH2PO4, 2 MgSO4, 2 CaCl2, 26 NaHCO3, and 10 glucose.

• The brain is rapidly removed and placed in ice-cold, oxygenated aCSF.

• Coronal or sagittal slices of the neocortex (300-400 µm thick) are prepared using a vibratome.

• Slices are allowed to recover in oxygenated aCSF at room temperature for at least 1 hour before recording.

b. Electrophysiological Recording:

• A single slice is transferred to a recording chamber continuously perfused with oxygenated, Mg2+-free aCSF at 32-34°C to induce spontaneous epileptiform discharges.

• Extracellular field potentials are recorded from layer V of the neocortex using a glass microelectrode filled with aCSF.

• A stable baseline of spontaneous discharges is recorded for at least 10-15 minutes.

• The GABA-B receptor agonist, baclofen, is added to the perfusion medium at a concentration that produces a submaximal depression of the discharge frequency (e.g., 6 µM).

• Once the baclofen effect has stabilized, the antagonist (Sch 50910 or saclofen) is co-applied at various concentrations.

• The degree of reversal of the baclofen-induced depression by the antagonist is quantified. The pA2 value can be calculated from the concentration-response curves.

Electrically-Stimulated [3H]GABA Overflow Assay in Rat Neocortical Slices

This neurochemical assay measures the modulation of GABA release via presynaptic GABA-B autoreceptors.

a. Slice Preparation and Loading:

• Neocortical slices are prepared as described in the previous protocol.

• Slices are incubated for 30 minutes at 37°C in oxygenated Krebs-Ringer bicarbonate solution containing 0.1 µM [3H]GABA.

• After loading, slices are washed with fresh Krebs-Ringer solution to remove excess radiolabel.

b. Perfusion and Stimulation:

• Individual slices are placed in a superfusion chamber and continuously perfused with oxygenated Krebs-Ringer solution at a flow rate of 1 ml/min.

• The perfusion medium contains a GABA uptake inhibitor (e.g., tiagabine) to prevent reuptake of released [3H]GABA.

• Fractions of the perfusate are collected at regular intervals (e.g., every 5 minutes).

• After a baseline period, the slices are subjected to electrical field stimulation (e.g., 2 ms (B15284909) pulses, 36 mA, 5 Hz for 1 minute) to evoke [3H]GABA release. Two stimulation periods (S1 and S2) are typically applied.

• The antagonist (Sch 50910 or saclofen) is added to the perfusion medium before the second stimulation period (S2).

• The radioactivity in each collected fraction is determined by liquid scintillation counting.

• The amount of [3H]GABA release is expressed as a percentage of the total radioactivity present in the slice at the beginning of the collection period. The effect of the antagonist is evaluated by comparing the S2/S1 ratio in the presence and absence of the compound. An antagonist will increase the S2/S1 ratio by blocking the inhibitory effect of endogenous GABA on its own release.

Conclusion

Based on the available experimental data, saclofen is a functional, albeit moderately potent, competitive antagonist of GABA-B receptors. In stark contrast, Sch 50910 demonstrates a lack of significant antagonistic activity at GABA-B receptors, even at high concentrations. Its enantiomer, Sch 50911, is a potent antagonist, highlighting the stereospecificity of this class of compounds. For researchers seeking to antagonize GABA-B receptor function, saclofen is a viable option, while Sch 50910 would not be an effective choice. For higher potency, Sch 50911 or other more recently developed antagonists should be considered.

References

• 1. Protocol for obtaining rodent brain slices for electrophysiological recordings or neuroanatomical studies [protocols.io]

A Comparative Guide to the In Vivo Potency of Phaclofen and SCH 50911

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo and in vitro potency of two notable GABAB receptor antagonists: Phaclofen (B54434) and SCH 50911. The following sections present a compilation of experimental data, detailed methodologies for key experiments, and visualizations of relevant biological pathways and workflows to aid in the understanding and selection of these pharmacological tools.

Introduction to Phaclofen and SCH 50911

Phaclofen and SCH 50911 are selective antagonists of the GABAB receptor, a G-protein coupled receptor that mediates the slow and prolonged inhibitory effects of GABA in the central nervous system. While both compounds target the same receptor, their chemical structures and pharmacological profiles, particularly their potency, differ significantly. This guide aims to summarize the available data to facilitate an informed comparison.

Quantitative Data Summary

The following tables summarize the available quantitative data on the potency of Phaclofen and SCH 50911 from various in vitro and in vivo experimental models.

In Vitro Potency

Compound	Preparation	Assay	Potency (IC50)	Reference
Phaclofen	Rat Cortical Membranes	[3H]-(-)-baclofen binding	229 µM	[1]
Rat Cerebellar Membranes	[3H]-(R)-baclofen binding	76 ± 13 µM	[2]
SCH 50911	Rat Brain	GABA binding	1.1 µM	[3]
Rat Neocortical Slices	Antagonism of baclofen-induced depression of spontaneous discharges	Apparent pA2 of 6.0 ± 0.1	[4]
Rat Neocortical Slices	Antagonism of GABAB autoreceptors	3 µM	[4]

In Vivo Potency

A direct comparison of in vivo potency is challenging due to the use of different animal models and endpoints in the available literature. The following table presents the available data, and readers are advised to consider the experimental context when interpreting these values.

Compound	Animal Model	Effect Measured	Potency (ED50 / ID50)	Route of Administration	Reference
Phaclofen	Mice	Antagonism of ethanol-induced loss of righting reflex	Slightly increased ED50	Not specified	[5]
SCH 50911	Guinea Pig	Antagonism of baclofen-induced antitussive effects	2.9 mg/kg	s.c.	[3]
Lethargic (lh/lh) Mouse	Anti-absence seizures	2-22 µmol/kg (ID50)	Not specified	[6]
Rat (GHB-induced seizures)	Anti-absence seizures	2-22 µmol/kg (ID50)	Not specified	[6]
Rat (PTZ-induced seizures)	Anti-absence seizures	2-22 µmol/kg (ID50)	Not specified	[6]

Experimental Protocols

In Vitro Radioligand Binding Assay (General Protocol)

This protocol is a generalized representation based on the methodologies described in the cited literature for determining the binding affinity of compounds to the GABAB receptor.[7]

Objective: To measure the displacement of a radiolabeled GABAB receptor agonist (e.g., [3H]-(-)-baclofen) by the test compounds (Phaclofen or SCH 50911) in rat brain membranes.

Materials:

• Rat brain tissue (e.g., cortex, cerebellum)

• Tris-HCl buffer

• [3H]-(-)-baclofen

• Test compounds (Phaclofen, SCH 50911)

• Scintillation fluid

• Glass fiber filters

• Homogenizer

• Centrifuge

• Scintillation counter

Procedure:

• Membrane Preparation: Rat brain tissue is homogenized in cold Tris-HCl buffer and centrifuged. The resulting pellet is washed and resuspended in fresh buffer to obtain a crude membrane preparation.

• Binding Assay: The membrane suspension is incubated with a fixed concentration of [3H]-(-)-baclofen and varying concentrations of the test compound.

• Filtration: The incubation mixture is rapidly filtered through glass fiber filters to separate bound from free radioligand. The filters are then washed with cold buffer.

• Quantification: The radioactivity retained on the filters is measured using a liquid scintillation counter.

• Data Analysis: The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis.

In Vivo Antagonism of Baclofen-Induced Effects (General Protocol)

This protocol outlines a general workflow for assessing the in vivo potency of a GABAB antagonist by its ability to reverse the effects of the GABAB agonist, baclofen (B1667701).

Objective: To determine the dose of the antagonist (Phaclofen or SCH 50911) required to produce a 50% reversal of a specific baclofen-induced physiological or behavioral effect (ED50).

Materials:

• Experimental animals (e.g., mice, rats, guinea pigs)

• Baclofen

• Test compounds (Phaclofen, SCH 50911)

• Vehicle (e.g., saline)

• Apparatus for measuring the specific effect (e.g., hot plate for analgesia, open field for locomotor activity, equipment for recording seizure activity).

Procedure:

• Acclimatization: Animals are acclimated to the experimental environment.

• Baseline Measurement: A baseline measurement of the parameter of interest is taken before any drug administration.

• Antagonist Administration: Different groups of animals are treated with various doses of the antagonist (Phaclofen or SCH 50911) or vehicle via the desired route of administration (e.g., intraperitoneal, subcutaneous).

• Agonist Challenge: After a predetermined time, all animals are challenged with a dose of baclofen known to produce a consistent and measurable effect.

• Effect Measurement: The physiological or behavioral effect is measured at specific time points after the baclofen challenge.

• Data Analysis: The dose of the antagonist that produces a 50% reduction in the effect of baclofen (ED50) is calculated using dose-response curve analysis.

Mandatory Visualizations

GABAB Receptor Signaling Pathway

Caption: GABAB Receptor Signaling Pathway.

Experimental Workflow for In Vivo Antagonist Potency

Caption: Generalized Experimental Workflow.

Discussion and Conclusion

The choice between these two antagonists will ultimately depend on the specific requirements of the research. For studies requiring a high-potency antagonist, SCH 50911 appears to be the superior choice. However, Phaclofen may still be a useful tool in specific experimental paradigms, particularly when a lower potency antagonist is desired.

Researchers should carefully consider the experimental model, the desired route of administration, and the specific scientific question when selecting a GABAB receptor antagonist. The information provided in this guide is intended to serve as a valuable resource in this decision-making process.

References

• 1. Effects of the putative antagonists phaclofen and delta-aminovaleric acid on GABAB receptor biochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GABAB antagonists: resolution, absolute stereochemistry, and pharmacology of (R)- and (S)-phaclofen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The pharmacology of SCH 50911: a novel, orally-active GABA-beta receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The morpholino-acetic acid analogue Sch 50911 is a selective GABA(B) receptor antagonist in rat neocortical slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A new alcohol antagonist: phaclofen. [vivo.health.unm.edu]
• 6. Characterization of the antiabsence effects of SCH 50911, a GABA-B receptor antagonist, in the lethargic mouse, gamma-hydroxybutyrate, and pentylenetetrazole models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Characterization of GABA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The human GABAB1b and GABAB2 heterodimeric recombinant receptor shows low sensitivity to phaclofen and saclofen - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to GABAB Receptor Antagonists: A Comparative Analysis

For researchers, scientists, and drug development professionals, the selection of a suitable GABA-B receptor antagonist is a critical decision in designing experiments to probe the intricacies of the GABAergic system. This guide provides an objective comparison of four commonly used GABA-B receptor antagonists: Phaclofen (B54434), Saclofen, CGP 35348, and SGS-742, supported by experimental data and detailed protocols to aid in your neuroscience research.

The gamma-aminobutyric acid (GABA) system, the primary inhibitory neurotransmitter network in the central nervous system (CNS), plays a pivotal role in regulating neuronal excitability. Within this system, GABA-B receptors, a class of G-protein coupled receptors, are crucial modulators of synaptic transmission and neuronal activity. The antagonists that block these receptors are invaluable tools for dissecting the physiological and pathological roles of GABA-B receptor signaling. This guide offers a comparative overview of key antagonists to inform your research.

Performance Comparison of GABAB Receptor Antagonists

The efficacy and utility of a GABA-B receptor antagonist are determined by several key parameters, including its potency (often measured as IC50 or Ki), selectivity for the GABA-B receptor over other receptors, and its ability to cross the blood-brain barrier for in vivo studies. The following table summarizes the quantitative data for the selected antagonists.

Antagonist	IC50 (µM)	Ki (µM)	Selectivity	Blood-Brain Barrier Penetration	Key Characteristics
Phaclofen	76 ± 13[1]	~100	Selective for GABAB vs. GABAA	Poor	One of the first-generation GABAB antagonists; primarily used in in vitro preparations.[2]
Saclofen	-	-	Selective for GABAB vs. GABAA	Poor	A sulfonic acid analog of baclofen (B1667701), generally more potent than phaclofen in peripheral preparations.[2]
CGP 35348	34[3]	-	Selective for GABAB receptors	Yes	A centrally active antagonist, widely used in both in vitro and in vivo studies to investigate the roles of GABAB receptors in the brain.[4]
SGS-742 (CGP 36742)	38[5]	-	Selective for GABAB receptors	Yes	An orally active antagonist that has been investigated in clinical trials for cognitive enhancement.[5][6]

GABAB Receptor Signaling Pathway

GABA-B receptors are metabotropic receptors that are coupled to inhibitory G-proteins (Gi/o). Upon activation by GABA, the receptor initiates a signaling cascade that leads to the inhibition of adenylyl cyclase and the modulation of ion channel activity, ultimately resulting in a reduction of neuronal excitability.

Caption: GABAB receptor signaling cascade.

Experimental Workflow for Comparing GABAB Receptor Antagonists

A systematic approach is essential for the comprehensive evaluation and comparison of GABAB receptor antagonists. The following workflow outlines the key stages, from initial in vitro characterization to in vivo validation of efficacy.

Caption: Workflow for comparing GABAB receptor antagonists.

Experimental Protocols

Whole-Cell Patch-Clamp Recording to Assess Phaclofen Antagonism

This protocol describes how to measure the antagonism of baclofen-induced currents by phaclofen in neurons from a rat brain slice.

Materials:

• Rat brain slices (e.g., hippocampal or cortical)

• Artificial cerebrospinal fluid (aCSF)

• Baclofen (GABA-B agonist)

• Phaclofen

• Patch-clamp rig with amplifier, micromanipulator, and data acquisition system

• Borosilicate glass capillaries for patch pipettes

• Intracellular solution

Procedure:

• Prepare Brain Slices: Prepare 300-400 µm thick brain slices from a rat using a vibratome in ice-cold, oxygenated aCSF.

• Incubation: Allow slices to recover for at least 1 hour in oxygenated aCSF at room temperature.

• Transfer to Recording Chamber: Transfer a slice to the recording chamber on the microscope stage and continuously perfuse with oxygenated aCSF.

• Obtain Whole-Cell Recording:

  • Pull a patch pipette with a resistance of 3-6 MΩ when filled with intracellular solution.

  • Under visual guidance (e.g., DIC microscopy), approach a neuron in the desired brain region.

  • Apply gentle positive pressure to the pipette.

  • Once the pipette touches the cell membrane, release the pressure to form a gigaohm seal.

  • Apply gentle suction to rupture the membrane and achieve the whole-cell configuration.

• Record Baseline Currents: In voltage-clamp mode, hold the neuron at a holding potential of -60 mV and record baseline currents.

• Apply Agonist: Perfuse the slice with aCSF containing a known concentration of baclofen (e.g., 10 µM) and record the induced outward current.

• Apply Antagonist: After washing out the baclofen, pre-incubate the slice with phaclofen (e.g., 100 µM) for 10-15 minutes.

• Co-application: Perfuse the slice with aCSF containing both baclofen and phaclofen and record the current.

• Data Analysis: Compare the amplitude of the baclofen-induced current in the absence and presence of phaclofen to quantify the degree of antagonism.

In Vivo Microdialysis to Measure the Effect of CGP 35348 on Neurotransmitter Release

This protocol outlines the procedure for measuring changes in extracellular neurotransmitter levels (e.g., GABA, glutamate) in the rat brain following systemic administration of CGP 35348.

Materials:

• Adult male Sprague-Dawley rats

• Stereotaxic apparatus

• Microdialysis probes

• Syringe pump

• Fraction collector

• HPLC system with electrochemical or fluorescence detection

• CGP 35348

• Artificial cerebrospinal fluid (aCSF) for perfusion

Procedure:

• Surgical Implantation of Guide Cannula:

  • Anesthetize the rat and place it in the stereotaxic apparatus.

  • Implant a guide cannula targeting the brain region of interest (e.g., hippocampus, prefrontal cortex).

  • Secure the cannula with dental cement and allow the animal to recover for at least 48 hours.

• Microdialysis Probe Insertion:

  • On the day of the experiment, gently insert the microdialysis probe through the guide cannula into the brain.

  • Connect the probe to the syringe pump and fraction collector.

• Perfusion and Baseline Collection:

  • Perfuse the probe with aCSF at a low flow rate (e.g., 1-2 µL/min).

  • Allow a 1-2 hour equilibration period.

  • Collect baseline dialysate samples every 20 minutes for at least one hour.

• Drug Administration:

  • Administer CGP 35348 systemically (e.g., intraperitoneally, 100 mg/kg).

• Post-Drug Sample Collection:

  • Continue collecting dialysate samples every 20 minutes for at least 2-3 hours after drug administration.

• Neurotransmitter Analysis:

  • Analyze the collected dialysate samples for neurotransmitter concentrations using HPLC.

• Data Analysis:

  • Express the post-drug neurotransmitter concentrations as a percentage of the baseline levels and analyze the time course of the effect of CGP 35348.[4]

Assessment of Cognitive Enhancement by SGS-742 in a Mouse Model

This protocol provides a framework for evaluating the effects of SGS-742 on learning and memory in mice using a behavioral task such as the Morris water maze.

Materials:

• Adult male C57BL/6 mice

• Morris water maze apparatus (a circular pool filled with opaque water, with a hidden platform)

• Video tracking system

• SGS-742

Procedure:

• Drug Administration:

  • Administer SGS-742 or vehicle to the mice (e.g., orally) at a predetermined time before the behavioral testing (e.g., 30-60 minutes). Doses can range based on previous studies, for example, a clinical trial in patients with mild cognitive impairment used oral administration of 600 mg three times a day.[7]

• Acquisition Phase (Learning):

  • Place each mouse into the water maze facing the wall of the pool.

  • Allow the mouse to swim and find the hidden platform. If the mouse does not find the platform within a set time (e.g., 60 seconds), gently guide it to the platform.

  • Allow the mouse to remain on the platform for a short period (e.g., 15-30 seconds).

  • Conduct multiple trials per day for several consecutive days.

• Probe Trial (Memory):

  • On the day after the last acquisition trial, remove the platform from the pool.

  • Place each mouse in the pool and allow it to swim for a set duration (e.g., 60 seconds).

  • Record the time spent in the target quadrant (where the platform was previously located) and the number of times the mouse crosses the former platform location.

• Data Analysis:

  • During the acquisition phase, analyze the escape latency (time to find the platform) and path length to assess learning.

  • In the probe trial, compare the time spent in the target quadrant and the number of platform crossings between the SGS-742-treated and vehicle-treated groups to evaluate memory retention.

This guide provides a foundational understanding and practical protocols for comparing GABA-B receptor antagonists. The choice of the most appropriate antagonist will ultimately depend on the specific research question, the experimental model, and the desired outcomes. Careful consideration of the data presented here will facilitate informed decisions in the pursuit of advancing our knowledge of the GABAergic system.

References

• 1. CNS Preclinical Disease Models - Parkinson & Stroke | Syncrosome [syncrosome.com]
• 2. The basics of preclinical drug development for neurodegenerative disease indications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structural biology of GABAB receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vivo microdialysis for nonapeptides in rat brain--a practical guide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Preparations and Protocols for Whole Cell Patch Clamp Recording of Xenopus laevis Tectal Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chemistry and pharmacology of GABAB receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Validation of Sch 50911 as a Selective GABA-B Antagonist: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Sch 50911, a selective antagonist for the GABA-B receptor, with other commonly used antagonists. The information presented is supported by experimental data from peer-reviewed literature to assist researchers in selecting the appropriate pharmacological tools for their studies. It is important to note that while the topic specifies Sch 50910, the pharmacologically active compound is its (+)-enantiomer, Sch 50911. The (-)-enantiomer, Sch 50910, is largely inactive.[1]

Executive Summary

Sch 50911 is a potent and selective competitive antagonist of the GABA-B receptor.[2] It is structurally distinct from many other GABA-B antagonists, such as the phosphinic acid derivatives.[3] Experimental data demonstrates its efficacy in blocking GABA-B receptor-mediated effects both in vitro and in vivo. This guide will compare the performance of Sch 50911 with other key GABA-B antagonists, including CGP 35348, phaclofen, and saclofen, based on their binding affinities and functional antagonist activities.

Data Presentation

The following tables summarize the quantitative data for Sch 50911 and its alternatives, providing a clear comparison of their potencies at the GABA-B receptor.

Table 1: Comparative Binding Affinities of GABA-B Antagonists

Compound	Radioligand	Preparation	IC50 (µM)
Sch 50911	[³H]GABA	Rat brain membranes	1.1[2]
CGP 35348	[³H]GABA	Rat brain membranes	62[2]
Phaclofen	Not specified	Not specified	Micromolar affinity[4]
Saclofen	Not specified	Not specified	Micromolar affinity[4]

Table 2: Comparative Functional Antagonist Potencies of GABA-B Antagonists

Compound	Agonist	Preparation	pA2
Sch 50911	Baclofen (B1667701)	Guinea pig trachea	5.8[2]
Sch 50911	Baclofen	Rat neocortical slices	6.0[1]
CGP 35348	Baclofen	Guinea pig trachea	4.6[2]
Phaclofen	Baclofen	Guinea pig isolated ileum	4.0[5]
Saclofen	Not specified	Not specified	Low micromolar affinity[4]

Experimental Protocols

Detailed methodologies for key experiments cited in this guide are provided below.

Radioligand Binding Assay

This protocol is used to determine the binding affinity of a compound for the GABA-B receptor.

1. Membrane Preparation:

• Rat brains are homogenized in a cold lysis buffer (e.g., 50mM Tris-HCl, 5 mM MgCl2, 5 mM EDTA, with protease inhibitors).

• The homogenate undergoes a low-speed centrifugation (1,000 x g) to remove large debris.

• The resulting supernatant is then centrifuged at high speed (e.g., 20,000 x g) to pellet the membranes.

• The membrane pellet is washed and resuspended in a fresh buffer, often treated with a detergent like Triton X-100 to remove endogenous GABA.[6]

• The final pellet is resuspended in a buffer containing a cryoprotectant (e.g., 10% sucrose) and stored at -80°C.[7]

2. Binding Assay:

• On the day of the assay, the membrane preparation is thawed and resuspended in the final binding buffer (e.g., 50 mM Tris, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4).[7]

• The assay is typically performed in a 96-well plate format.

• To each well, the membrane preparation, the competing test compound (e.g., Sch 50911) at various concentrations, and a constant concentration of a radiolabeled GABA-B receptor ligand (e.g., [³H]GABA or [³H]CGP-54626) are added.[6][8]

• The plate is incubated to allow the binding to reach equilibrium (e.g., 60 minutes at 30°C).[7]

• Non-specific binding is determined in the presence of a high concentration of an unlabeled GABA-B agonist or antagonist.

3. Termination and Detection:

• The binding reaction is terminated by rapid filtration through a glass fiber filter, which traps the membranes with the bound radioligand.[7]

• The filters are washed with ice-cold buffer to remove unbound radioligand.

• The radioactivity retained on the filters is then quantified using a scintillation counter.

4. Data Analysis:

• The specific binding is calculated by subtracting the non-specific binding from the total binding.

• The IC50 value, which is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand, is determined by non-linear regression analysis.

Electrophysiology in Rat Brain Slices

This protocol is used to assess the functional antagonist activity of a compound on native GABA-B receptors in a neuronal circuit.

1. Slice Preparation:

• A rat is anesthetized and the brain is rapidly removed and placed in an ice-cold, oxygenated artificial cerebrospinal fluid (aCSF) cutting solution.

• Coronal or sagittal slices (typically 300-400 µm thick) of the brain region of interest (e.g., hippocampus or neocortex) are prepared using a vibratome.

• The slices are then transferred to a holding chamber containing oxygenated aCSF and allowed to recover for at least one hour.[9]

2. Recording:

• A single slice is transferred to a recording chamber on the stage of a microscope and continuously perfused with oxygenated aCSF at a physiological temperature (e.g., 32-34°C).

• Whole-cell patch-clamp recordings are obtained from individual neurons.[10]

• A stable baseline of synaptic activity or a response to a GABA-B receptor agonist (e.g., baclofen) is established.

• The test compound (Sch 50911) is then bath-applied at various concentrations.

3. Data Acquisition and Analysis:

• Changes in neuronal membrane potential, holding current, or the frequency and amplitude of synaptic events are recorded.

• The ability of the antagonist to block the effects of a GABA-B agonist or to modulate synaptic transmission is quantified.

• For competitive antagonists, a Schild analysis can be performed to determine the pA2 value, which is a measure of the antagonist's potency.

Isolated Guinea Pig Ileum Assay

This ex vivo functional assay is used to characterize the activity of GABA-B receptor ligands on smooth muscle contraction.

1. Tissue Preparation:

• A segment of the ileum is dissected from a guinea pig and placed in a bath containing a physiological salt solution (e.g., Tyrode's solution), maintained at 37°C and aerated with a gas mixture (e.g., 95% O2, 5% CO2).

• One end of the ileum segment is fixed, and the other is attached to a force transducer to record isometric contractions.

2. Experimental Procedure:

• The tissue is allowed to equilibrate until a stable baseline tension is achieved.

• Contractions can be induced by electrical field stimulation, which causes the release of acetylcholine (B1216132) from enteric neurons.

• A GABA-B receptor agonist like baclofen is added to the bath, which typically inhibits the electrically induced contractions.

• After establishing a consistent inhibitory effect of the agonist, the antagonist (Sch 50911) is added at increasing concentrations, and its ability to reverse the agonist-induced inhibition is measured.[11]

3. Data Analysis:

• The magnitude of the muscle contractions is recorded and analyzed.

• The concentration-response curves for the agonist in the absence and presence of the antagonist are plotted to determine the nature of the antagonism (competitive or non-competitive) and to calculate the pA2 value.

Mandatory Visualizations

GABA-B Receptor Signaling Pathway

Caption: GABA-B receptor signaling cascade.

Experimental Workflow for Radioligand Binding Assay

Caption: Workflow for a radioligand binding assay.

Logical Relationship of a Functional Antagonism Experiment

Caption: Logic of a functional antagonism experiment.

References

• 1. The morpholino-acetic acid analogue Sch 50911 is a selective GABA(B) receptor antagonist in rat neocortical slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The pharmacology of SCH 50911: a novel, orally-active GABA-beta receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Chemistry and pharmacology of GABAB receptor ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Antagonism of GABAB-receptor-mediated responses in the guinea-pig isolated ileum and vas deferens by phosphono-analogues of GABA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Characterization of GABA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. giffordbioscience.com [giffordbioscience.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. A protocol to investigate cellular and circuit mechanisms generating sharp wave ripple oscillations in rodent basolateral amygdala using ex vivo slices - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Characterization of synaptically elicited GABAB responses using patch-clamp recordings in rat hippocampal slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Evidence that antagonism by delta-aminovaleric acid of GABAB receptors in the guinea-pig ileum may be due to an interaction between GABAA and GABAB receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

In Vivo Side-by-Side Comparison of GABA(B) Antagonists: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective in vivo comparison of key GABA(B) receptor antagonists, supported by experimental data. It details antagonist potencies, experimental methodologies, and visualizes critical pathways to inform preclinical research and development.

Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the central nervous system, acting through both ionotropic GABA(A) and metabotropic GABA(B) receptors. GABA(B) receptors, which are G-protein coupled receptors, play a crucial role in modulating neuronal excitability and synaptic transmission. Their antagonists are being investigated for a range of therapeutic applications, including cognitive enhancement and the treatment of absence epilepsy. This guide focuses on a side-by-side comparison of several prominent GABA(B) antagonists based on available in vivo and in vitro data.

Comparative Potency of GABA(B) Antagonists

The potency of GABA(B) antagonists is a critical parameter in their pharmacological profiling. The following table summarizes the half-maximal inhibitory concentration (IC50) values for several antagonists from in vitro binding assays, providing a clear comparison of their relative potencies.

Compound	IC50 (µM)	Oral Activity	Reference
CGP 54062	0.013	Not reported	[1]
CGP 46381	4.9	Yes	[1]
CGP 35348	34	No	[1][2]
CGP 36742	36	Yes	[1]

In addition to binding affinities, the functional antagonism of these compounds has been evaluated in electrophysiological studies. In hippocampal slices, the rank order of potency for blocking the late inhibitory postsynaptic potential (IPSP) mediated by GABA(B) receptors was found to be: CGP 54062 > CGP 46381 > CGP 36742 ≈ CGP 35348.[1]

In Vivo Experimental Protocols

To assess the in vivo activity of these antagonists, various experimental models are employed. Below is a representative protocol for evaluating the effect of GABA(B) antagonists on neuronal activity in anesthetized rats, a common preclinical model.

In Vivo Electrophysiology in Anesthetized Rats

Objective: To determine the in vivo potency and efficacy of GABA(B) antagonists in blocking baclofen-induced neuronal depression.

Animal Model: Male Sprague-Dawley rats.

Anesthesia: Urethane or other suitable anesthetic.

Surgical Procedure:

• Anesthetize the rat and place it in a stereotaxic frame.

• Perform a craniotomy to expose the brain region of interest (e.g., hippocampus or cerebral cortex).

• A recording microelectrode is lowered into the target area to record single-unit neuronal activity.

• An iontophoretic multibarreled pipette is placed adjacent to the recording electrode to apply drugs locally.

Experimental Procedure:

• Record baseline neuronal firing rate.

• Apply the GABA(B) agonist baclofen (B1667701) iontophoretically to induce a consistent depression of neuronal firing.

• Administer the GABA(B) antagonist systemically (e.g., intraperitoneally or intravenously) or orally if applicable.

• Continuously record neuronal firing and monitor the reversal of the baclofen-induced depression.

• Different doses of the antagonist are tested to determine a dose-response relationship.

Data Analysis: The primary outcome measure is the degree of antagonism of the baclofen-induced inhibition of neuronal firing. This can be quantified by measuring the recovery of the firing rate to baseline levels after antagonist administration.

Signaling Pathways and Experimental Workflow

To visualize the mechanisms of action and experimental processes, the following diagrams are provided.

Caption: GABA(B) Receptor Signaling Pathway.

Caption: In Vivo Electrophysiology Workflow.

Discussion and Conclusion

The presented data highlight the significant differences in potency among various GABA(B) antagonists. CGP 54062 stands out for its high in vitro potency, though its ability to cross the blood-brain barrier for in vivo applications requires further investigation.[1] In contrast, CGP 46381 and CGP 36742 are notable for their oral activity, a desirable characteristic for potential therapeutic agents.[1] The choice of antagonist for in vivo studies will depend on the specific research question, the required potency, and the route of administration. The provided experimental protocol offers a standardized method for the in vivo comparison of these compounds, allowing for the generation of robust and comparable data. The signaling pathway diagram illustrates the mechanism of action, providing a visual aid for understanding the molecular consequences of GABA(B) receptor antagonism. This guide serves as a foundational resource for researchers embarking on in vivo studies of GABA(B) antagonists.

References

• 1. The actions of orally active GABAB receptor antagonists on GABAergic transmission in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. GABAB Receptor Antagonism: Facilitatory Effects on Memory Parallel Those on LTP Induced by TBS but Not HFS - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Showdown: Unmasking the Potency and Profile of Sch 50910 and Other GABA-B Receptor Antagonists

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of Sch 50910 and other key GABA-B receptor blockers. We delve into their performance, supported by experimental data, to facilitate informed decisions in your research.

This guide presents a head-to-head comparison of Sch 50910's closely related and more potent analog, Sch 50911, with other well-established GABA-B antagonists: saclofen, phaclofen, CGP 35348, and CGP 55845. While data for Sch 50910 is limited, the analysis of Sch 50911 provides valuable insights into the therapeutic potential and pharmacological profile of this class of compounds.

Data Presentation: A Quantitative Look at GABA-B Blockers

The following tables summarize the binding affinity and functional potency of the compared GABA-B receptor antagonists, offering a clear overview of their relative strengths.

Table 1: Binding Affinity of GABA-B Receptor Antagonists

Compound	Assay Type	Preparation	Radioligand	IC50 (μM)	K_i_ (nM)	pA2
Sch 50911	Radioligand Binding	Rat brain	[³H]GABA	1.1[1]	-	5.8[1]
Saclofen	Radioligand Binding	Not Specified	Not Specified	7.8	-	5.3[2]
Phaclofen	Radioligand Binding	Rat cortical membranes	[³H]-(-)-baclofen	229	-	-
CGP 35348	Radioligand Binding	Rat cortical membranes	Not Specified	34[1]	-	4.5
CGP 55845	Radioligand Binding	Not Specified	Not Specified	0.005	4.5	8.3

Note: Data for Sch 50910 is limited; therefore, data for its potent analog, Sch 50911, is presented.

Table 2: Functional Potency of GABA-B Receptor Antagonists

Compound	Assay Type	Tissue/Cell Line	Measured Effect	IC50 (μM)	ID50 (μmol/kg)
Sch 50911	In vivo	Lethargic (lh/lh) mutant mouse	Abolished absence seizures	-	2-22[3]
Saclofen	Functional Assay	Guinea pig ileum	Antagonism of baclofen (B1667701)	-	-
Phaclofen	Functional Assay	Rat cortical slices	Antagonism of baclofen	-	-
CGP 35348	In vivo	Lethargic (lh/lh) mutant mouse	Abolished absence seizures	-	210-890[3]
CGP 55845	Electrophysiology	Rat CA1 hippocampal slices	Inhibition of baclofen-induced hyperpolarization	-	-

Experimental Protocols: The "How-To" Behind the Data

The following are detailed methodologies for key experiments typically used to characterize GABA-B receptor antagonists.

Radioligand Binding Assay

This assay determines the affinity of a compound for the GABA-B receptor by measuring its ability to displace a radiolabeled ligand.

1. Membrane Preparation:

• Whole brains from adult male Sprague-Dawley rats are homogenized in ice-cold 50 mM Tris-HCl buffer (pH 7.4).

• The homogenate is centrifuged at 48,000 x g for 20 minutes at 4°C.

• The resulting pellet is resuspended in fresh buffer and centrifuged again.

• The final pellet is resuspended in assay buffer to a protein concentration of 1-2 mg/mL.

2. Binding Reaction:

• The assay is performed in a final volume of 500 µL containing:

  • 100 µL of membrane preparation

  • 50 µL of [³H]GABA (final concentration ~20 nM)

  • 50 µL of test compound (e.g., Sch 50911) at various concentrations

  • Assay buffer (50 mM Tris-HCl, 2.5 mM CaCl₂, pH 7.4)

• Non-specific binding is determined in the presence of a high concentration of unlabeled GABA (1 mM).

3. Incubation and Termination:

• The reaction mixture is incubated at 4°C for 20 minutes.

• The reaction is terminated by rapid filtration through glass fiber filters (e.g., Whatman GF/B).

• The filters are washed three times with 4 mL of ice-cold assay buffer.

4. Data Analysis:

• The radioactivity retained on the filters is measured by liquid scintillation counting.

• The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis.

Electrophysiology: Whole-Cell Patch-Clamp Recording

This technique measures the functional effect of an antagonist on GABA-B receptor-mediated currents in neurons.

1. Slice Preparation:

• Coronal brain slices (300-400 µm thick) containing the region of interest (e.g., hippocampus) are prepared from adult rats using a vibratome in ice-cold artificial cerebrospinal fluid (aCSF).

• Slices are allowed to recover for at least 1 hour in a submerged chamber containing aCSF continuously bubbled with 95% O₂ / 5% CO₂ at room temperature.

2. Recording:

• Slices are transferred to a recording chamber and continuously perfused with aCSF at 32-34°C.

• Whole-cell patch-clamp recordings are obtained from pyramidal neurons using borosilicate glass pipettes (3-5 MΩ) filled with an internal solution.

• GABA-B receptor-mediated inhibitory postsynaptic currents (IPSCs) are evoked by electrical stimulation of afferent fibers.

3. Drug Application:

• The GABA-B receptor agonist baclofen is applied to the bath to induce a stable outward current.

• The antagonist (e.g., CGP 55845) is then co-applied at various concentrations to determine its ability to block the baclofen-induced current.

4. Data Analysis:

• The amplitude of the evoked IPSCs and the holding current are measured.

• The concentration-response curve for the antagonist is constructed, and the IC50 value is calculated. The pA2 value can also be determined using the Schild equation for competitive antagonists.[4][5][6][7][8]

Mandatory Visualizations

GABA-B Receptor Signaling Pathway

Caption: GABA-B receptor signaling cascade and points of antagonist intervention.

Experimental Workflow for GABA-B Antagonist Characterization

Caption: A typical workflow for the preclinical development of a novel GABA-B antagonist.

References

• 1. The pharmacology of SCH 50911: a novel, orally-active GABA-beta receptor antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sequencing-based functional assays for classification of BRCA2 variants in mouse ESCs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Characterization of the antiabsence effects of SCH 50911, a GABA-B receptor antagonist, in the lethargic mouse, gamma-hydroxybutyrate, and pentylenetetrazole models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. flexiblelearning.auckland.ac.nz [flexiblelearning.auckland.ac.nz]
• 5. Experimental and theoretical comparisons between the classical Schild analysis and a new alternative method to evaluate the pA2 of competitive antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Design and models for estimating antagonist potency (pA2, Kd and IC50) following the detection of antagonism observed in the presence of intrinsic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pA, a new scale for the measurement of drug antagonism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. neuron.mefst.hr [neuron.mefst.hr]

A Comparative Guide to the Selectivity of Sch 50911 and Newer GABA-B Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the selectivity profiles of the GABA-B receptor antagonist Sch 50911 and a selection of newer antagonists: CGP 55845, CGP 54626, and SGS742. The data presented herein has been compiled from various pharmacological studies to offer an objective overview for researchers in neuroscience and drug development.

Executive Summary

The development of selective antagonists for the GABA-B receptor has been crucial for elucidating the physiological roles of this receptor and for exploring its therapeutic potential. Sch 50911, the active (+)-enantiomer of Sch 50910, represented an early advance in GABA-B antagonist research. More recent compounds, such as CGP 55845 and CGP 54626, have demonstrated significantly higher potency at the GABA-B receptor. This guide presents available binding affinity data to compare the on-target potency and off-target selectivity of these compounds.

Data Presentation: Comparative Selectivity Profiles

The following table summarizes the binding affinities (IC50 or pKi) of Sch 50911 and newer antagonists at the GABA-B receptor. Limited off-target screening data is currently available in the public domain.

Compound	Primary Target	On-Target Affinity	Off-Target Affinity
Sch 50911	GABA-B Receptor	IC50: 1.1 µM[1]	GABA-A: No affinity up to 100 µM[1]
CGP 55845	GABA-B Receptor	IC50: 5 nM[2][3][4][5][6][7]; pKi: 8.35[2][3][4][5][6]	Data not available in searched sources
CGP 54626	GABA-B Receptor	IC50: 4 nM[8]	Data not available in searched sources
SGS742 (CGP 36742)	GABA-B Receptor	IC50: 36 µM[9][10]	Does not inhibit other CNS receptors (qualitative)[11]

Note: IC50 (half maximal inhibitory concentration) and Ki (inhibition constant) are measures of antagonist potency. A lower value indicates higher binding affinity. pKi is the negative logarithm of the Ki value.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the canonical GABA-B receptor signaling pathway and a typical experimental workflow for determining antagonist binding affinity.

Caption: GABA-B Receptor Signaling Pathway.

Caption: Radioligand Binding Assay Workflow.

Experimental Protocols

Radioligand Binding Assay for GABA-B Receptors

This protocol is a generalized procedure for determining the binding affinity of a test compound for the GABA-B receptor.

1. Membrane Preparation:

• Whole brain tissue from a suitable animal model (e.g., rat) is homogenized in a cold buffer (e.g., 50 mM Tris-HCl).

• The homogenate is centrifuged at low speed to remove large debris.

• The resulting supernatant is then centrifuged at high speed (e.g., 40,000 x g) to pellet the cell membranes.

• The membrane pellet is washed multiple times by resuspension in fresh buffer and recentrifugation to remove endogenous GABA and other interfering substances.

• The final pellet is resuspended in a known volume of assay buffer.

2. Binding Assay:

• The assay is typically performed in a 96-well plate format.

• Each well contains a specific concentration of the prepared cell membranes, a fixed concentration of a radiolabeled GABA-B receptor ligand (e.g., [3H]CGP54626), and varying concentrations of the unlabeled antagonist being tested.

• Total binding is determined in the absence of any unlabeled antagonist.

• Non-specific binding is determined in the presence of a high concentration of a known, potent GABA-B ligand to saturate all specific binding sites.

• The plate is incubated at a controlled temperature (e.g., room temperature) for a specific duration to allow the binding to reach equilibrium.

3. Separation and Quantification:

• Following incubation, the contents of each well are rapidly filtered through a glass fiber filter mat using a cell harvester. This separates the membrane-bound radioligand from the free radioligand in the solution.

• The filters are washed with ice-cold buffer to remove any non-specifically bound radioligand.

• The radioactivity retained on the filters is quantified using liquid scintillation counting.

4. Data Analysis:

• Specific binding is calculated by subtracting the non-specific binding from the total binding.

• The specific binding data is then plotted against the concentration of the unlabeled antagonist.

• A competition binding curve is generated, and the IC50 value (the concentration of the antagonist that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis.

• The Ki value can then be calculated from the IC50 value using the Cheng-Prusoff equation.

Discussion

The presented data highlights the significant increase in potency of newer GABA-B antagonists compared to Sch 50911. CGP 55845 and CGP 54626 exhibit nanomolar affinities for the GABA-B receptor, representing a substantial improvement in on-target binding. While comprehensive off-target selectivity data remains limited in the publicly available literature, the high potency of these newer compounds suggests a potentially greater therapeutic window. The qualitative information available for SGS742 indicates good selectivity, although its on-target affinity is lower than that of the CGP compounds. For a complete and objective comparison, further studies employing broad receptor screening panels are necessary to fully characterize the selectivity profiles of these antagonists. Such data is critical for predicting potential off-target effects and for the rational design of future therapeutic agents targeting the GABA-B receptor.

References

• 1. Identification of Orthosteric GABAB Receptor Ligands by Virtual Screening and In Vitro Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GABA B receptor activation | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. rndsystems.com [rndsystems.com]
• 4. CGP 55845 hydrochloride | GABAB receptor antagonist | Hello Bio [hellobio.com]
• 5. CGP 55845 hydrochloride, GABAB antagonist (CAS 149184-22-5) | Abcam [abcam.com]
• 6. CGP 55845 hydrochloride | CAS:149184-22-5 | GABAB receptor antagonist | High Purity | Manufacturer BioCrick [biocrick.com]
• 7. CGP 55845 HCl | GABAB receptor antagonist | CAS# 149184-22-5 | InvivoChem [invivochem.com]
• 8. Characterization of the binding of [3H]CGP54626 to GABAB receptors in the male bullfrog (Rana catesbeiana) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Characterization of [3H]-CGP54626A binding to heterodimeric GABAB receptors stably expressed in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. researchgate.net [researchgate.net]

Comparative Analysis of Sch 50911: A GABA-B Receptor Antagonist

In the landscape of GABA-B receptor antagonists, Sch 50911 has demonstrated notable potency in preclinical models of absence seizures. This comparison guide synthesizes available data to provide a clear perspective on its performance against other GABA-B antagonists and standard anti-absence therapeutics. The following sections detail the quantitative comparisons, experimental methodologies, and relevant biological pathways.

Quantitative Comparison of Anti-Absence Effects

Sch 50911 has been evaluated for its efficacy in suppressing absence seizures in various animal models. Its performance, measured by the dose required to produce a 50% or 100% effect (ID50 and ID100, respectively), has been compared with other GABA-B antagonists and established anti-absence drugs.

Compound	Class	Lethargic (lh/lh) Mouse ID50 (μmol/kg)	Gamma-Hydroxybutyrate (GHB) Model ID50 (μmol/kg)	Pentylenetetrazole (PTZ) Model ID50 (μmol/kg)	Lethargic (lh/lh) Mouse ID100 (μmol/kg)	Gamma-Hydroxybutyrate (GHB) Model ID100 (μmol/kg)	Pentylenetetrazole (PTZ) Model ID100 (μmol/kg)
Sch 50911	GABA-B Antagonist	2	22	N/A	8	170	N/A
CGP 35348	GABA-B Antagonist	210	890	N/A	N/A	N/A	N/A
CGP 46381	GABA-B Antagonist	20	N/A	N/A	N/A	N/A	N/A
Ethosuximide	Anti-absence drug	≤142	1240	N/A	N/A	N/A	N/A
Trimethadione	Anti-absence drug	520	1100	N/A	N/A	N/A	N/A
Valproic Acid	Anti-absence drug	900	2360	N/A	N/A	N/A	N/A
Data sourced from a study characterizing the anti-absence effects of Sch 50911[1]. N/A indicates data not available in the source.

Experimental Protocols

The comparative efficacy of Sch 50911 was determined using established animal models of absence seizures.

Lethargic (lh/lh) Mouse Model

This model utilizes a mutant mouse strain that exhibits spontaneous absence seizures.

• Animal Model: Lethargic (lh/lh) mutant mice.

• Seizure Induction: Seizures occur spontaneously in this model.

• Drug Administration: Compounds were administered to the mice.

• Efficacy Measurement: The dose-dependent ability of the compounds to abolish the spontaneous seizures was measured to determine the ID50 and ID100 values.

Gamma-Hydroxybutyrate (GHB)-Induced Seizure Model

This is a pharmacological model where absence seizures are induced by the administration of GHB.

• Animal Model: Rats.

• Seizure Induction: Absence seizures were induced by the administration of gamma-hydroxybutyrate.

• Drug Administration: Test compounds were administered to the rats.

• Efficacy Measurement: The ability of the compounds to suppress the GHB-induced seizures was quantified in a dose-dependent manner to establish ID50 and ID100 values.

Pentylenetetrazole (PTZ)-Induced Seizure Model

This model uses the chemoconvulsant PTZ to induce seizures that resemble absence seizures at low doses.

• Animal Model: Rats.

• Seizure Induction: Absence seizures were induced by the administration of pentylenetetrazole.

• Drug Administration: Sch 50911 was administered to the rats.

• Efficacy Measurement: The dose-dependent effect of Sch 50911 in abolishing the PTZ-induced seizures was evaluated.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the mechanism of action of GABA-B antagonists and the general workflow of the comparative studies.

Caption: Mechanism of Sch 50911 as a GABA-B receptor antagonist.

Caption: Workflow for comparing anti-absence drug efficacy.

References

• 1. Characterization of the antiabsence effects of SCH 50911, a GABA-B receptor antagonist, in the lethargic mouse, gamma-hydroxybutyrate, and pentylenetetrazole models - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of Sch 50910 ((+)-MK 801 Maleate)

This document provides crucial safety and logistical information for the proper disposal of Sch 50910, also known as (+)-MK 801 maleate (B1232345) or Dizocilpine maleate. The following procedures are designed to ensure the safety of laboratory personnel and to maintain compliance with environmental regulations. Adherence to these guidelines is essential for researchers, scientists, and drug development professionals handling this compound.

Chemical Identification:

Identifier	Value
Common Name	Sch 50910
Synonym(s)	(+)-MK 801 maleate, Dizocilpine maleate
CAS Number	77086-22-7
Molecular Formula	C₁₆H₁₅N · C₄H₄O₄
Molecular Weight	337.37 g/mol

Disposal Procedures

Proper disposal of Sch 50910 is critical due to its pharmacological activity and potential environmental impact. All waste must be handled in accordance with local, state, and federal regulations.[1] It is imperative not to discharge Sch 50910 into sewer systems or waterways .[1][2]

Experimental Protocol for Disposal:

• Waste Collection:

  • Collect all waste material containing Sch 50910, including unused product, contaminated consumables (e.g., pipette tips, vials), and personal protective equipment (PPE), in a designated and clearly labeled waste container.

  • The container must be suitable, closed, and properly sealed to prevent leakage.[2]

• Waste Storage:

  • Store the waste container in a secure, well-ventilated area, away from incompatible materials.

  • Follow the storage guidelines outlined in the safety data sheet, which typically include a dry, cool location.[2]

• Disposal Method Selection:

  • The primary recommended disposal method is through a licensed chemical destruction facility.[2]

  • An alternative is controlled incineration with flue gas scrubbing to neutralize harmful emissions.[2]

  • Contact your institution's Environmental Health and Safety (EHS) office to determine the approved disposal vendor and specific procedures for your location.

• Packaging for Disposal:

  • For packaging, containers can be triple-rinsed (or the equivalent) and then offered for recycling or reconditioning if local regulations permit.[2]

  • Alternatively, the packaging can be punctured to render it unusable for other purposes and then disposed of in a sanitary landfill.[2]

  • Combustible packaging materials may also be incinerated in a controlled manner with flue gas scrubbing.[2]

Logical Workflow for Sch 50910 Disposal

The following diagram illustrates the decision-making process for the proper disposal of Sch 50910 waste.

Caption: Logical workflow for the proper disposal of Sch 50910.

Personal Protective Equipment (PPE):

When handling Sch 50910, always wear appropriate PPE, including:

• Protective gloves

• Safety glasses or goggles

• Laboratory coat

Ensure adequate ventilation to avoid the formation of dust and aerosols.[2] In case of a spill, use spark-proof tools and explosion-proof equipment for cleanup.[2] Adhered or collected material should be promptly disposed of in accordance with the procedures outlined above.[2]

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. chemicalbook.com [chemicalbook.com]

Personal protective equipment for handling Sch 50910

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal of the research compound Sch 50910. The following procedural guidance is designed to answer key operational questions, ensuring the safety of laboratory personnel and the integrity of research.

Immediate Safety and Personal Protective Equipment (PPE)

Safe handling of potent research compounds like Sch 50910 is paramount. A thorough risk assessment should be conducted before any handling. The following table summarizes the recommended Personal Protective Equipment (PPE).

Activity	Required PPE	Rationale
Weighing and Dispensing (as a powder)	- Full-face powered air-purifying respirator (PAPR) or a properly fitted N95 respirator within a certified chemical fume hood.- Disposable solid-front lab coat with tight-fitting cuffs.- Double nitrile gloves.- Safety glasses or goggles.	High risk of aerosolization and inhalation of the potent compound. Full respiratory and skin protection is critical.
Solution Preparation	- Certified chemical fume hood.- Lab coat.- Safety glasses with side shields.- Nitrile gloves.	Reduced risk of aerosolization compared to handling powder, but potential for splashes and spills remains.
In Vitro / In Vivo Dosing	- Lab coat.- Safety glasses.- Appropriate chemical-resistant gloves.	Focus on preventing skin and eye contact during experimental procedures.

Operational Plan: Step-by-Step Handling Protocol

A standardized operational procedure is critical to minimize exposure and ensure experimental consistency.

Experimental Workflow

Caption: A typical experimental workflow for handling Sch 50910.

Detailed Protocol

• Preparation :

  • Risk Assessment : Before starting, review the Safety Data Sheet (SDS) and conduct a thorough risk assessment for the planned experiment.

  • PPE : Put on all required PPE as detailed in the table above.

  • Area Preparation : Ensure the chemical fume hood is certified and functioning correctly. Prepare a spill kit and have it readily accessible.

• Handling :

  • Weighing : If working with a powder, weigh the required amount of Sch 50910 in a containment device such as a ventilated balance enclosure or within a chemical fume hood.

  • Dissolving : Dissolve the compound in the appropriate solvent within the fume hood.

  • Dosing : Carry out the experimental dosing, taking care to avoid splashes and aerosols.

• Post-Experiment :

  • Decontamination : Thoroughly decontaminate all surfaces and equipment that came into contact with Sch 50910.

  • Waste Disposal : Segregate all waste streams as outlined in the disposal plan below.

  • Doffing PPE : Remove PPE in the correct order to prevent cross-contamination.

Disposal Plan

Proper disposal of Sch 50910 and associated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Type	Disposal Procedure
Unused Sch 50910	- Treat as hazardous chemical waste.- Do not dispose of down the drain or in regular trash.- Place in a clearly labeled, sealed container for hazardous waste.
Contaminated Labware (e.g., pipette tips, tubes)	- Collect in a designated, puncture-resistant container labeled as hazardous chemical waste.
Contaminated PPE (e.g., gloves, disposable lab coat)	- Place in a sealed bag and dispose of as hazardous chemical waste.
Aqueous Waste (containing Sch 50910)	- Collect in a sealed, clearly labeled container.- Do not mix with other waste streams unless compatibility has been confirmed.

All waste must be disposed of through the institution's Environmental Health and Safety (EHS) department in accordance with local, state, and federal regulations.

Mechanism of Action: VEGF-A Signaling Pathway

Sch 50910, also known as SB-509, functions by activating the endogenous Vascular Endothelial Growth Factor A (VEGF-A) gene. VEGF-A is a critical signaling protein involved in angiogenesis (the formation of new blood vessels). The simplified signaling pathway is illustrated below.